2-(1H-imidazol-5-yl)ethanol

• CAS: 872-82-2

Core Science & Biosynthesis

A Technical Guide to the Physical and Chemical Properties of 2-(1H-imidazol-5-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is a heterocyclic organic compound with potential significance in various research domains. Its structural similarity to histamine, a key biological mediator, suggests possible interactions with biological systems. This technical guide provides a comprehensive overview of the known physical and chemical properties of 2-(1H-imidazol-5-yl)ethanol, detailed experimental protocols for their determination, and a discussion of its known biological context.

Chemical Identity

Property	Value
IUPAC Name	2-(1H-imidazol-5-yl)ethanol
Synonyms	Histaminol, 4-(2-Hydroxyethyl)imidazole
CAS Number	872-82-2
Molecular Formula	C₅H₈N₂O
Molecular Weight	112.13 g/mol [1][2]
SMILES	C1=C(NC=N1)CCO

Physical Properties

Quantitative data on the physical properties of 2-(1H-imidazol-5-yl)ethanol is notably scarce in publicly available literature, with many databases listing values as "not available." The data that is often cited belongs to its isomer, 2-(1H-imidazol-1-yl)ethanol, and should not be confused.

Property	Value	Source
Melting Point	Data not available	[1]
Boiling Point	Data not available	[1]
Solubility	Data not available
pKa	Data not available
LogP (calculated)	-0.0555	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2-(1H-imidazol-5-yl)ethanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A study detailing the synthesis of histaminol provides the following NMR characterization data in deuterated methanol (CD₃OD)[3]:

• ¹H NMR (300 MHz, CD₃OD, 298 K): Chemical shifts (δ) in ppm.

• ¹³C NMR (75.4 MHz, CD₃OD, 298 K): Chemical shifts (δ) in ppm.

Specific peak assignments and coupling constants were reported in the original literature and are essential for definitive structural confirmation.

Experimental Protocols

Given the absence of specific published experimental values for several physical properties of 2-(1H-imidazol-5-yl)ethanol, the following general protocols are provided for their determination in a laboratory setting.

Melting Point Determination

The melting point of a solid organic compound can be determined using a capillary tube method with a melting point apparatus or a Thiele tube.

Workflow for Melting Point Determination

Caption: Workflow for determining the melting point of a solid organic compound.

Boiling Point Determination

For a liquid sample, the boiling point can be determined using a micro-boiling point or Thiele tube method.

Workflow for Boiling Point Determination

Caption: Workflow for the micro-boiling point determination of a liquid.

Solubility Determination

A qualitative assessment of solubility in various solvents is a fundamental property.

Workflow for Solubility Testing

Caption: A general workflow for qualitative solubility assessment.

pKa Determination

The acid dissociation constant (pKa) can be determined by potentiometric titration.

Logical Flow for pKa Determination

Caption: Logical flow for determining the pKa via potentiometric titration.

Biological Context and Activity

Biosynthesis

2-(1H-imidazol-5-yl)ethanol, or histaminol, is known to be biosynthesized from the amino acid histidine via the Ehrlich pathway. This metabolic route is observed in microorganisms such as yeasts. It has also been identified as a natural product in methanogenic archaea[3].

Pharmacological Profile

It is critical to distinguish 2-(1H-imidazol-5-yl)ethanol from its close structural analog, histamine. Histamine is a well-characterized biogenic amine with a wide range of physiological and pathological effects mediated by its interaction with four distinct histamine receptors (H1, H2, H3, and H4). These effects include roles in allergic reactions, gastric acid secretion, and neurotransmission.

Currently, there is a significant lack of specific pharmacological data for 2-(1H-imidazol-5-yl)ethanol in the scientific literature. Its biological activities and potential interactions with mammalian signaling pathways have not been extensively studied or reported. Therefore, any assumptions about its pharmacological profile based on its structural similarity to histamine would be speculative and require experimental validation.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. chemscene.com [chemscene.com]
• 3. researchgate.net [researchgate.net]

An In-Depth Technical Guide to 2-(1H-imidazol-5-yl)ethanol (Histaminol)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-(1H-imidazol-5-yl)ethanol, a histamine metabolite also known as histaminol. The document details its chemical structure, IUPAC nomenclature, and physicochemical properties. It further explores its biological role, particularly in the context of histamine metabolism, and presents available information on its interaction with cellular signaling pathways. This guide also compiles experimental protocols for its synthesis and quantitative analysis, offering a valuable resource for researchers in pharmacology and drug development.

Chemical Structure and Nomenclature

2-(1H-imidazol-5-yl)ethanol is a heterocyclic organic compound featuring an imidazole ring substituted with an ethanol group at the 5-position.

IUPAC Name: 2-(1H-imidazol-5-yl)ethanol[1]

Synonyms: Histaminol, Imidazolyl-4-ethanol[2]

Chemical Structure:

References

• 1. benchchem.com [benchchem.com]
• 2. chemimpex.com [chemimpex.com]

Spectroscopic Profile of 2-(1H-imidazol-5-yl)ethanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data for 2-(1H-imidazol-5-yl)ethanol, a heterocyclic compound of interest in medicinal chemistry and related fields. Due to the limited availability of published experimental spectra for this specific molecule, this document focuses on predicted data derived from established spectroscopic principles and spectral data of analogous structures. It serves as a valuable resource for the identification, characterization, and quality control of 2-(1H-imidazol-5-yl)ethanol in a research and development setting.

Predicted Nuclear Magnetic Resonance (NMR) Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure of organic molecules. Below are the predicted ¹H and ¹³C NMR chemical shifts for 2-(1H-imidazol-5-yl)ethanol. These predictions are based on computational models and analysis of similar chemical structures.

Table 1: Predicted ¹H NMR Spectral Data for 2-(1H-imidazol-5-yl)ethanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.6	s	1H	H-2 (imidazole)
~6.8	s	1H	H-4 (imidazole)
~3.7	t	2H	-CH₂-OH
~2.7	t	2H	Imidazole-CH₂-
Broad	s	1H	-OH
Broad	s	1H	-NH

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆) s = singlet, t = triplet

Table 2: Predicted ¹³C NMR Spectral Data for 2-(1H-imidazol-5-yl)ethanol

Chemical Shift (δ) ppm	Assignment
~135	C-2 (imidazole)
~130	C-5 (imidazole)
~117	C-4 (imidazole)
~60	-CH₂-OH
~28	Imidazole-CH₂-

Solvent: Deuterated Dimethyl Sulfoxide (DMSO-d₆)

Expected Infrared (IR) Spectroscopy Data

Infrared (IR) spectroscopy provides information about the functional groups present in a molecule. The IR spectrum of 2-(1H-imidazol-5-yl)ethanol is expected to exhibit characteristic absorption bands for its alcohol and imidazole functionalities.

Table 3: Expected Key IR Absorption Bands for 2-(1H-imidazol-5-yl)ethanol

Wavenumber (cm⁻¹)	Intensity	Functional Group	Vibration
3400-3200	Strong, Broad	O-H (Alcohol)	Stretching
3150-3000	Medium	N-H (Imidazole)	Stretching
3050-2850	Medium	C-H (sp² and sp³)	Stretching
1650-1580	Medium	C=N (Imidazole)	Stretching
1550-1450	Medium	C=C (Imidazole)	Stretching
1100-1000	Strong	C-O (Alcohol)	Stretching

Expected Mass Spectrometry (MS) Data

Mass spectrometry (MS) provides information about the molecular weight and fragmentation pattern of a molecule. Using a soft ionization technique like Electrospray Ionization (ESI), the protonated molecule [M+H]⁺ is expected to be the base peak.

Table 4: Expected Mass Spectrometry Data for 2-(1H-imidazol-5-yl)ethanol

m/z	Ion
113.07	[M+H]⁺
95.06	[M+H - H₂O]⁺
82.06	[M+H - CH₂OH]⁺

The fragmentation of 2-(1H-imidazol-5-yl)ethanol would likely involve the loss of water from the ethanol side chain and cleavage of the C-C bond adjacent to the imidazole ring.

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of 2-(1H-imidazol-5-yl)ethanol in approximately 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆). The use of deuterated solvents is crucial to avoid large solvent signals in the ¹H NMR spectrum.[1]

• Transfer: Transfer the solution to a 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal signal dispersion.

• Acquisition of ¹H NMR Spectrum:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Set the spectral width to cover the expected chemical shift range (e.g., 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Integrate the peaks to determine the relative number of protons.

• Acquisition of ¹³C NMR Spectrum:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Set the spectral width to encompass the expected range for carbon signals (e.g., 0-160 ppm).

  • A larger number of scans will be necessary compared to the ¹H spectrum due to the lower natural abundance of ¹³C.

Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Procedure:

• Background Scan: Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum to remove contributions from the instrument and atmosphere.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal, ensuring complete coverage of the crystal surface. For solid samples, apply pressure using the instrument's clamp to ensure good contact.

• Spectrum Acquisition: Collect the FTIR spectrum over a typical mid-IR range (e.g., 4000-400 cm⁻¹).

• Data Processing: The acquired interferogram is Fourier-transformed to produce the final IR spectrum. The background spectrum is automatically subtracted by the instrument software.

• Cleaning: After analysis, clean the ATR crystal with a suitable solvent (e.g., isopropanol) and a soft tissue.

Electrospray Ionization-Mass Spectrometry (ESI-MS)

Objective: To determine the molecular weight and fragmentation pattern. ESI is a soft ionization technique that is well-suited for polar molecules and minimizes fragmentation, typically showing the protonated molecular ion.[2][3][4]

Procedure:

• Sample Preparation: Prepare a dilute solution of the sample (approximately 10-100 µg/mL) in a solvent compatible with mass spectrometry, such as methanol or acetonitrile/water.[2]

• Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-20 µL/min).[2]

• Ionization: Apply a high voltage (e.g., 3-5 kV) to the capillary needle to generate a fine spray of charged droplets.[2]

• Desolvation: The charged droplets are desolvated with a heated drying gas (e.g., nitrogen) to release the analyte ions into the gas phase.

• Mass Analysis: The ions are then guided into the mass analyzer (e.g., quadrupole, time-of-flight) where they are separated based on their mass-to-charge ratio (m/z).

• Detection: The detector records the abundance of each ion, generating a mass spectrum.

Visualization of Analytical Workflow

The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

References

• 1. Attenuated Total Reflectance ATR-FTIR Spectroscopy Principles [specac.com]
• 2. phys.libretexts.org [phys.libretexts.org]
• 3. Electrospray ionization - Wikipedia [en.wikipedia.org]
• 4. Electrospray Ionization - Creative Proteomics [creative-proteomics.com]

The Enigmatic Presence of Histaminol in the Microbial World: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the natural occurrence of histaminol, a lesser-known biogenic amine, within the microbial kingdom. While its precursor, histamine, has been extensively studied for its roles in food spoilage, gut health, and pathogenesis, histaminol remains a comparatively enigmatic molecule. This document provides a comprehensive overview of the current scientific knowledge regarding its microbial origins, biosynthetic pathways, and methods for its detection and quantification, with a focus on providing actionable data and protocols for the scientific community.

Introduction to Histaminol: Beyond Histamine

Histaminol, chemically known as 2-(1H-imidazol-4-yl)ethanol, is a biogenic amine derived from the amino acid histidine. It is structurally related to histamine but possesses a terminal alcohol group instead of an amine group. While histamine's physiological effects are well-documented, the biological significance of histaminol in microorganisms is an emerging area of research. Its presence has been confirmed in fermented beverages like wine, and recent studies have begun to uncover its biosynthesis in specific microorganisms. Understanding the microbial production of histaminol is crucial for a complete picture of histidine metabolism in various ecosystems and may have implications for food science, industrial fermentation processes, and potentially, host-microbe interactions.

Microbial Sources of Histaminol

The documented natural occurrence of histaminol in the microbial world is currently limited to certain fungi (yeasts) and archaea. While bacteria are prolific producers of histamine, direct evidence for histaminol production is not yet well-established in the current scientific literature.

Fungi: The Role of Yeasts in Fermentation

The most significant evidence for fungal production of histaminol comes from the analysis of fermented beverages. Studies have identified and quantified histaminol in wine, where its formation is attributed to the metabolic activity of yeasts during alcoholic fermentation. The primary mechanism proposed for this conversion is the Ehrlich pathway.

Archaea: A Novel Biosynthetic Pathway

Recent research has shed light on the production of histaminol by methanogenic archaea. A study has not only identified the presence of histaminol but also elucidated its biosynthetic pathway in these microorganisms, suggesting a distinct metabolic route compared to the one proposed for yeasts.

Biosynthetic Pathways of Histaminol

The formation of histaminol in microorganisms appears to follow at least two distinct pathways, depending on the organism.

The Ehrlich Pathway in Yeasts

In yeasts, the proposed pathway for histaminol synthesis is the Ehrlich pathway, a well-known metabolic route for the conversion of amino acids into higher alcohols (fusel alcohols). This pathway involves a transamination or deamination step followed by decarboxylation and subsequent reduction.

Figure 1. Proposed Ehrlich pathway for histaminol biosynthesis in yeasts.

Biosynthesis in Methanogenic Archaea

A specific biosynthetic pathway for histaminol has been identified in methanogenic archaea. This pathway involves a different set of enzymatic reactions, highlighting the metabolic diversity among different microbial domains. The pathway starts with histidine and proceeds through imidazole-4-acetaldehyde as a key intermediate.

Figure 2. Biosynthetic pathway of histaminol in methanogenic archaea.

Quantitative Data on Histaminol Occurrence

Quantitative data on histaminol in microbial systems is still limited. The most comprehensive data comes from studies on wine.

Table 1: Quantitative Data of Histaminol in Wine

Wine Type	Country of Origin	Histaminol Concentration (mg/L)	Reference
Red (Nero d'Avola)	Italy	0.289	[1][2]
Red (Barolo)	Italy	1.094	[1][2]
Various Red Wines	Italy	0.289 - 1.094	[1][2]
Various White Wines	Italy	Not specified in detail	[1][2]

Note: The provided references indicate a range of concentrations were found across twenty commercial Italian wines, with the minimum and maximum values listed.

Experimental Protocols

This section details the methodologies for the detection and quantification of histaminol, primarily focusing on the validated High-Performance Liquid Chromatography (HPLC) method used in wine analysis, which can be adapted for microbial cultures.

Sample Preparation from Microbial Culture

Figure 3. Experimental workflow for sample preparation of microbial cultures for histaminol analysis.

Protocol:

• Culture Growth: Cultivate the microorganism in a suitable liquid medium under desired conditions.

• Cell Removal: Pellet the microbial cells by centrifugation (e.g., 10,000 x g for 10 minutes at 4°C).

• Supernatant Collection: Carefully collect the supernatant, which contains the extracellular metabolites.

• Filtration: Filter the supernatant through a 0.22 µm sterile filter to remove any remaining cells and debris.

• Solid-Phase Extraction (SPE):

  • Cartridge: Use a C18 SPE cartridge.

  • Conditioning: Condition the cartridge by passing methanol followed by deionized water.

  • Loading: Load the filtered supernatant onto the cartridge.

  • Washing: Wash the cartridge with deionized water to remove interfering polar compounds.

  • Elution: Elute histaminol with a suitable organic solvent such as methanol or acetonitrile.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a known volume of the HPLC mobile phase.

• Analysis: The sample is now ready for injection into the HPLC system.

HPLC-DAD Quantification of Histaminol

A validated method for the quantification of histaminol utilizes High-Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD).[1][2]

Table 2: HPLC-DAD Parameters for Histaminol Analysis

Parameter	Condition
Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Trifluoroacetic acid (TFA) in water
Mobile Phase B	Acetonitrile
Gradient Elution	A time-dependent gradient from a high aqueous phase to a higher organic phase (specifics to be optimized)
Flow Rate	1.0 mL/min
Column Temperature	25°C
Injection Volume	20 µL
Detection	Diode-Array Detector (DAD) at a wavelength of 210 nm
Quantification	Based on a calibration curve of a synthesized histaminol standard

Protocol:

• Standard Preparation: Prepare a series of standard solutions of synthesized histaminol in the mobile phase to construct a calibration curve.

• System Equilibration: Equilibrate the HPLC system with the initial mobile phase conditions until a stable baseline is achieved.

• Sample Injection: Inject the prepared sample and standards into the HPLC system.

• Data Acquisition: Record the chromatograms and the absorbance at 210 nm.

• Quantification: Identify the histaminol peak based on its retention time compared to the standard. Quantify the concentration using the peak area and the calibration curve.

Signaling Pathways and Physiological Roles

Currently, there is a significant gap in the scientific literature regarding the specific signaling pathways and physiological roles of histaminol in microorganisms. While histamine is recognized as a bacterial signal molecule that can influence host-microbe interactions and virulence, similar functions have not yet been attributed to histaminol.[3][4][5] Future research is needed to determine if histaminol plays a role in microbial communication, stress response, or interaction with host organisms.

Conclusion and Future Directions

The natural occurrence of histaminol in microorganisms is a nascent field of study with intriguing initial findings in yeasts and archaea. The development of robust analytical methods has enabled its quantification in complex matrices like wine, and these protocols can be adapted for broader microbiological research. Key areas for future investigation include:

• Screening of diverse microorganisms: A systematic screening of various bacteria, fungi, and archaea for histaminol production is necessary to understand its distribution in the microbial world.

• Elucidation of biosynthetic pathways: Further research is needed to fully characterize the enzymatic steps and genetic basis of histaminol synthesis in different microorganisms.

• Investigation of physiological roles: The biological function of histaminol in the producing microorganisms and its potential effects on host organisms are critical questions that remain to be answered.

• Development of advanced analytical techniques: More sensitive and high-throughput methods for histaminol detection will facilitate its study in various biological and environmental samples.

This guide provides a foundational resource for researchers embarking on the study of this fascinating and under-explored microbial metabolite. The provided data, protocols, and diagrams are intended to catalyze further research into the world of histaminol and its significance in microbiology.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. mdpi.com [mdpi.com]
• 5. Histamine: A Bacterial Signal Molecule - PubMed [pubmed.ncbi.nlm.nih.gov]

Biosynthesis of 2-(1H-imidazol-5-yl)ethanol from Histidine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the biosynthesis of 2-(1H-imidazol-5-yl)ethanol, also known as histaminol, from the amino acid L-histidine. The primary focus is on the enzymatic pathway, with a detailed exploration of the key enzymes, intermediates, and the producing organism, Methanococcus maripaludis S2. This document includes detailed experimental protocols for enzyme characterization and product quantification, a summary of relevant quantitative data, and visual representations of the biosynthetic pathway and experimental workflows to support research and development in this area.

Introduction

2-(1H-imidazol-5-yl)ethanol is a biogenic amine that has garnered interest due to its structural similarity to histamine and its potential applications in pharmacology and drug development. Its biosynthesis from L-histidine has been confirmed in the methanogenic archaeon Methanococcus maripaludis S2[1][2][3]. Understanding the enzymatic cascade responsible for this conversion is crucial for developing biocatalytic processes for its sustainable production. This guide outlines the known and proposed steps in this biosynthetic pathway and provides the necessary technical details for its study.

The Biosynthetic Pathway

The conversion of L-histidine to 2-(1H-imidazol-5-yl)ethanol is a multi-step enzymatic process. The proposed pathway involves the initial decarboxylation of histidine to histamine, followed by oxidative deamination to an aldehyde intermediate, which is subsequently reduced to the final alcohol product.

Step 1: Decarboxylation of L-Histidine to Histamine

The first committed step in the pathway is the decarboxylation of L-histidine to form histamine. This reaction is catalyzed by the enzyme Histidine Decarboxylase (HDC) , a pyridoxal phosphate (PLP)-dependent enzyme.

• Enzyme: Histidine Decarboxylase (HDC)

• Substrate: L-Histidine

• Product: Histamine

• Cofactor: Pyridoxal-5'-phosphate (PLP)

Step 2: Oxidative Deamination of Histamine to Imidazole-4-acetaldehyde

Histamine is then converted to imidazole-4-acetaldehyde through oxidative deamination. This reaction is catalyzed by Diamine Oxidase (DAO) , a copper-containing amine oxidase.

• Enzyme: Diamine Oxidase (DAO)

• Substrate: Histamine

• Product: Imidazole-4-acetaldehyde

• Cofactor: Copper, O₂

Step 3: Reduction of Imidazole-4-acetaldehyde to 2-(1H-imidazol-5-yl)ethanol

The final step is the reduction of the aldehyde intermediate, imidazole-4-acetaldehyde, to 2-(1H-imidazol-5-yl)ethanol. While the specific enzyme responsible for this step in M. maripaludis S2 has not been definitively characterized, it is proposed to be an Aldehyde Reductase or an Alcohol Dehydrogenase with broad substrate specificity. The genome of M. maripaludis S2 contains genes annotated as oxidoreductases that could potentially catalyze this reaction[3][4].

• Proposed Enzyme: Aldehyde Reductase / Alcohol Dehydrogenase

• Substrate: Imidazole-4-acetaldehyde

• Product: 2-(1H-imidazol-5-yl)ethanol

• Cofactor: Likely NAD(P)H

Quantitative Data

The following tables summarize key quantitative data related to the enzymes and reactions in the biosynthetic pathway.

Table 1: Kinetic Parameters of Key Enzymes
Enzyme	Substrate	Km	Reference
Histidine Decarboxylase (mammalian)	L-Histidine	0.11 mM	[5]
Diamine Oxidase (porcine kidney)	Histamine	0.08 mM	[6]
Aldehyde Dehydrogenase (human liver)	Imidazole-4-acetaldehyde	Good substrate

Note: Kinetic data for the specific enzymes from M. maripaludis S2 are not yet available and represent a key area for future research.

Table 2: Production of 2-(1H-imidazol-5-yl)ethanol
Organism	Methanococcus maripaludis S2
Precursor	L-Histidine
Product	2-(1H-imidazol-5-yl)ethanol
Confirmation	Incorporation of ²H₃-histidine into histaminol
Reference	[1][3]

Experimental Protocols

Cultivation of Methanococcus maripaludis S2 and Production of 2-(1H-imidazol-5-yl)ethanol

This protocol is adapted from established methods for growing hydrogenotrophic methanogens.

4.1.1. Media and Growth Conditions:

• Medium: Use a defined mineral medium for methanogens (e.g., McC medium) supplemented with L-histidine (1 g/L).

• Gas Phase: H₂/CO₂ (80:20, v/v) at an overpressure of 100 kPa.

• Temperature: 37°C.

• Incubation: Grow cultures in sealed serum bottles or a bioreactor with gentle agitation.

4.1.2. Extraction of 2-(1H-imidazol-5-yl)ethanol:

• Centrifuge the culture broth at 10,000 x g for 15 minutes to remove cells.

• Acidify the supernatant to pH 2-3 with HCl.

• Extract the supernatant three times with an equal volume of ethyl acetate.

• Pool the organic phases and evaporate to dryness under reduced pressure.

• Re-dissolve the residue in a suitable solvent (e.g., methanol) for analysis.

4.1.3. Quantification by HPLC:

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.

• Detection: UV at 210 nm or by mass spectrometry (LC-MS) for higher sensitivity and specificity.

• Standard: Use a commercially available standard of 2-(1H-imidazol-5-yl)ethanol for calibration.

Heterologous Expression and Purification of a Candidate Aldehyde Reductase from M. maripaludis S2

This protocol outlines the general steps for producing a candidate enzyme for characterization.

4.2.1. Gene Identification and Cloning:

• Identify candidate aldehyde reductase/alcohol dehydrogenase genes in the M. maripaludis S2 genome sequence based on homology to known oxidoreductases.

• Amplify the gene of interest from M. maripaludis S2 genomic DNA using PCR.

• Clone the PCR product into an appropriate expression vector (e.g., pET vector with a His-tag) for E. coli.

4.2.2. Protein Expression:

• Transform the expression construct into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Grow the cells in LB medium at 37°C to an OD₆₀₀ of 0.6-0.8.

• Induce protein expression with IPTG (e.g., 0.5 mM) and continue incubation at a lower temperature (e.g., 18-25°C) overnight.

4.2.3. Protein Purification:

• Harvest the cells by centrifugation and resuspend in lysis buffer.

• Lyse the cells by sonication or high-pressure homogenization.

• Clarify the lysate by centrifugation.

• Purify the His-tagged protein from the soluble fraction using immobilized metal affinity chromatography (IMAC) on a Ni-NTA resin.

• Elute the protein with an imidazole gradient.

• Further purify the protein by size-exclusion chromatography if necessary.

Enzyme Assay for Aldehyde Reductase Activity

This spectrophotometric assay measures the reduction of imidazole-4-acetaldehyde.

4.3.1. Reagents:

• Imidazole-4-acetaldehyde (substrate)

• NAD(P)H (cofactor)

• Purified candidate enzyme

• Reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 7.0)

4.3.2. Assay Procedure:

• Prepare a reaction mixture containing the buffer, NAD(P)H, and imidazole-4-acetaldehyde in a cuvette.

• Initiate the reaction by adding the purified enzyme.

• Monitor the decrease in absorbance at 340 nm (corresponding to the oxidation of NAD(P)H) over time using a spectrophotometer.

• Calculate the enzyme activity based on the rate of NAD(P)H oxidation (ε₃₄₀ = 6.22 mM⁻¹cm⁻¹).

• Determine kinetic parameters (Km and Vmax) by varying the substrate concentration.

Visualizations

Biosynthetic Pathway Diagram

Caption: The proposed biosynthetic pathway from L-histidine to 2-(1H-imidazol-5-yl)ethanol.

Experimental Workflow for Enzyme Characterization

Caption: Workflow for the characterization of the candidate aldehyde reductase.

Conclusion

The biosynthesis of 2-(1H-imidazol-5-yl)ethanol from L-histidine in Methanococcus maripaludis S2 presents a promising avenue for the biocatalytic production of this valuable compound. While the initial steps involving histidine decarboxylase and diamine oxidase are well-established in histamine metabolism, the final reductive step to histaminol requires further investigation. The identification and characterization of the specific aldehyde reductase from M. maripaludis S2 are critical next steps. The experimental protocols and data presented in this guide provide a solid foundation for researchers to advance the understanding and application of this biosynthetic pathway.

References

• 1. Glyceraldehyde-3-Phosphate Ferredoxin Oxidoreductase from Methanococcus maripaludis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. KEGG GENOME: Methanococcus maripaludis S2 [kegg.jp]
• 4. Complete Genome Sequence of the Genetically Tractable Hydrogenotrophic Methanogen Methanococcus maripaludis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Rate of Histamine Degradation by Diamine Oxidase Is Compromised by Other Biogenic Amines - PMC [pmc.ncbi.nlm.nih.gov]

The Crossroads of Histamine Metabolism: An In-depth Technical Guide on the Formation and Significance of 2-(1H-imidazol-5-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Histamine, a pivotal biogenic amine, exerts a wide array of physiological and pathological effects mediated by its four receptor subtypes (H1R, H2R, H3R, and H4R). Its metabolism is a critical process for maintaining homeostasis and is primarily governed by two enzymatic pathways: oxidative deamination by diamine oxidase (DAO) and methylation by histamine-N-methyltransferase (HNMT). This technical guide delves into a less-explored facet of histamine metabolism—the formation of 2-(1H-imidazol-5-yl)ethanol, also known as histaminol. We elucidate the proposed enzymatic pathway for its synthesis from histamine, involving the intermediate imidazoleacetaldehyde and the potential role of alcohol dehydrogenase. This document provides a comprehensive overview of the key enzymes involved, detailed experimental protocols for their activity assessment, and a summary of their kinetic properties. Furthermore, we present detailed signaling pathways for each of the four histamine receptors to provide a broader context for understanding the functional implications of histamine and its metabolites. This guide is intended to be a valuable resource for researchers and professionals in drug development seeking to understand the nuances of histamine metabolism and explore novel therapeutic avenues.

Introduction to Histamine Metabolism

Histamine is synthesized from the amino acid L-histidine by the enzyme L-histidine decarboxylase. Once formed, its actions are terminated through two primary metabolic routes.[1]

• Oxidative Deamination: Catalyzed by diamine oxidase (DAO), this pathway converts histamine to imidazoleacetaldehyde. This intermediate is then further oxidized by aldehyde dehydrogenase (ALDH) to imidazoleacetic acid (IAA).[2][3]

• Methylation: Histamine-N-methyltransferase (HNMT) catalyzes the methylation of histamine to Nτ-methylhistamine (tele-methylhistamine). This metabolite is subsequently oxidized by monoamine oxidase B (MAO-B) and aldehyde dehydrogenase to tele-methylimidazoleacetic acid (t-MIAA).[4][5]

While these are the major pathways, the formation of other metabolites, such as 2-(1H-imidazol-5-yl)ethanol, can occur, particularly under specific physiological or pathological conditions, such as the consumption of ethanol.[2][6]

The Formation of 2-(1H-imidazol-5-yl)ethanol

The endogenous production of 2-(1H-imidazol-5-yl)ethanol is proposed to occur via the reduction of imidazoleacetaldehyde, an intermediate in the DAO-mediated histamine degradation pathway. This reduction is likely catalyzed by alcohol dehydrogenase (ADH) or a related aldehyde reductase.[2][6] The consumption of ethanol can influence this pathway, as ethanol and histamine metabolism share common enzymes, specifically aldehyde dehydrogenase.[2][6][7] Acetaldehyde, the primary metabolite of ethanol, can compete with imidazoleacetaldehyde for ALDH, potentially shunting imidazoleacetaldehyde towards the reductive pathway to form 2-(1H-imidazol-5-yl)ethanol.

Below is a diagram illustrating the proposed metabolic pathway.

Figure 1: Proposed metabolic pathway for the formation of 2-(1H-imidazol-5-yl)ethanol from histamine.

Quantitative Data on Key Enzymes in Histamine Metabolism

The following table summarizes the kinetic parameters for the primary enzymes involved in histamine metabolism. Data for the direct conversion of imidazoleacetaldehyde to 2-(1H-imidazol-5-yl)ethanol by specific human alcohol dehydrogenase isozymes is limited and represents an area for further investigation.

Enzyme	Substrate	Organism/Tissue	Km (µM)	Vmax (units)	Reference(s)
Diamine Oxidase (DAO)	Histamine	Human Intestine	19	Not specified	[8]
Histamine N-Methyltransferase (HNMT)	Histamine	Mouse Kidney	26	Not specified	[9]
Histamine N-Methyltransferase (HNMT)	Histamine	Human (Thr105 variant)	-	-	[10]
Histamine N-Methyltransferase (HNMT)	Histamine	Human (Ile105 variant)	-	-	[10]
Alcohol Dehydrogenase (Class I, γγ)	5-hydroxyindole-3-acetaldehyde	Human	33	400 min⁻¹ (kcat)	[11]
Aldehyde Dehydrogenase (E1, cytoplasmic)	Imidazoleacetaldehyde	Human Liver	40	Not specified	[3]
Aldehyde Dehydrogenase (E2, mitochondrial)	Imidazoleacetaldehyde	Human Liver	50	Not specified	[3]

Experimental Protocols

This section provides detailed methodologies for the key experiments relevant to the study of the relationship between 2-(1H-imidazol-5-yl)ethanol and histamine metabolism.

Diamine Oxidase (DAO) Enzymatic Assay

Principle: This assay measures the activity of DAO by quantifying the production of hydrogen peroxide (H₂O₂), a byproduct of the oxidative deamination of a substrate (e.g., putrescine or histamine). The H₂O₂ is then used by horseradish peroxidase (HRP) to oxidize a chromogenic or fluorogenic substrate, and the resulting signal is proportional to the DAO activity.

Materials:

• Phosphate buffer (e.g., 100 mM, pH 7.4)

• DAO substrate (e.g., Putrescine dihydrochloride or Histamine dihydrochloride)

• Horseradish Peroxidase (HRP)

• Fluorogenic or chromogenic HRP substrate (e.g., Amplex Red, DA-67)

• DAO enzyme source (e.g., tissue homogenate, purified enzyme)

• Microplate reader (fluorometer or spectrophotometer)

• 96-well black or clear microplates

Procedure:

• Reagent Preparation:

  • Prepare a working solution of the DAO substrate in phosphate buffer.

  • Prepare a working solution of HRP and the fluorogenic/chromogenic substrate in phosphate buffer.

• Assay Reaction:

  • In a 96-well plate, add a specific volume of the sample containing DAO.

  • Add the HRP and fluorogenic/chromogenic substrate solution to each well.

  • Initiate the reaction by adding the DAO substrate solution to each well.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a specific time (e.g., 30-60 minutes), protected from light.

• Measurement:

  • Measure the fluorescence or absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of H₂O₂.

  • Calculate the DAO activity in the samples based on the standard curve and express it in appropriate units (e.g., U/mL).

Workflow Diagram:

Figure 2: Workflow for the Diamine Oxidase (DAO) enzymatic assay.

Histamine N-Methyltransferase (HNMT) Enzymatic Assay

Principle: This radioenzymatic assay measures the activity of HNMT by quantifying the transfer of a radiolabeled methyl group from S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM) to histamine, forming [³H]-Nτ-methylhistamine.

Materials:

• Phosphate buffer (e.g., 100 mM, pH 7.5)

• Histamine dihydrochloride

• S-adenosyl-L-[methyl-³H]-methionine ([³H]-SAM)

• HNMT enzyme source (e.g., tissue homogenate, purified enzyme)

• Stopping solution (e.g., perchloric acid)

• Extraction solvent (e.g., chloroform)

• Scintillation cocktail

• Liquid scintillation counter

• Microcentrifuge tubes

Procedure:

• Reaction Mixture:

  • In a microcentrifuge tube, combine the phosphate buffer, histamine, and the sample containing HNMT.

  • Pre-incubate the mixture at 37°C for a short period.

• Initiation and Incubation:

  • Initiate the reaction by adding [³H]-SAM.

  • Incubate at 37°C for a defined time (e.g., 20-30 minutes).

• Termination and Extraction:

  • Stop the reaction by adding the stopping solution.

  • Add the extraction solvent, vortex vigorously, and centrifuge to separate the phases. The [³H]-Nτ-methylhistamine will partition into the organic phase.

• Measurement:

  • Transfer an aliquot of the organic phase to a scintillation vial.

  • Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate the amount of [³H]-Nτ-methylhistamine formed based on the specific activity of the [³H]-SAM.

  • Express HNMT activity in appropriate units (e.g., pmol/mg protein/min).

Workflow Diagram:

Figure 3: Workflow for the Histamine N-Methyltransferase (HNMT) radioenzymatic assay.

Alcohol Dehydrogenase (ADH) Assay with Imidazoleacetaldehyde

Principle: This spectrophotometric assay measures the activity of ADH by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD⁺ during the reduction of imidazoleacetaldehyde to 2-(1H-imidazol-5-yl)ethanol.

Materials:

• Phosphate buffer (e.g., 100 mM, pH 7.0)

• Imidazoleacetaldehyde (substrate)

• NADH (cofactor)

• ADH enzyme source (e.g., purified isozyme, tissue homogenate)

• Spectrophotometer with temperature control

• Cuvettes

Procedure:

• Reaction Mixture:

  • In a cuvette, combine the phosphate buffer and NADH solution.

  • Add the ADH enzyme source and mix gently.

  • Equilibrate the mixture to the desired temperature (e.g., 25°C or 37°C) in the spectrophotometer.

• Initiation and Measurement:

  • Initiate the reaction by adding a specific concentration of imidazoleacetaldehyde.

  • Immediately start monitoring the decrease in absorbance at 340 nm over time.

• Data Analysis:

  • Calculate the rate of NADH oxidation from the linear portion of the absorbance versus time plot, using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹).

  • Express ADH activity in appropriate units (e.g., µmol/min/mg protein).

Note: The optimal concentration of imidazoleacetaldehyde and pH for specific ADH isozymes should be determined empirically.

LC-MS/MS Method for Quantification of 2-(1H-imidazol-5-yl)ethanol

Principle: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides a highly sensitive and specific method for the quantification of 2-(1H-imidazol-5-yl)ethanol in biological matrices. The compound is first separated from other matrix components by liquid chromatography and then detected and quantified by mass spectrometry based on its specific mass-to-charge ratio (m/z) and fragmentation pattern.

Sample Preparation (Plasma/Urine):

• Protein Precipitation: For plasma samples, precipitate proteins by adding a cold organic solvent (e.g., acetonitrile or methanol) containing an internal standard.

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Supernatant Transfer: Transfer the supernatant to a new tube.

• Evaporation: Evaporate the solvent under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the mobile phase.

• Filtration: Filter the reconstituted sample before injection into the LC-MS/MS system.

LC-MS/MS Parameters (Example):

• LC Column: A reversed-phase C18 column is suitable for separation.

• Mobile Phase: A gradient of water and acetonitrile or methanol, both containing a small amount of an acid (e.g., formic acid) to improve ionization.

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Mass Spectrometry: Multiple Reaction Monitoring (MRM) mode, monitoring a specific precursor-to-product ion transition for 2-(1H-imidazol-5-yl)ethanol and the internal standard.

Workflow Diagram:

References

• 1. Alcohol dehydrogenase in human tissues: localisation of transcripts coding for five classes of the enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alcohol dehydrogenase: enzymology and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 4. Three-dimensional structures of the three human class I alcohol dehydrogenases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Human liver alcohol dehydrogenase isozymes: reduction of aldehydes and ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activity of alcohol dehydrogenase isoenzymes and aldehyde dehydrogenase in sera of patients with hepatitis C - PMC [pmc.ncbi.nlm.nih.gov]
• 7. seebeyondshop.com [seebeyondshop.com]
• 8. organomation.com [organomation.com]
• 9. 3hbiomedical.com [3hbiomedical.com]
• 10. cambridge.org [cambridge.org]
• 11. Activities of human alcohol dehydrogenases in the metabolic pathways of ethanol and serotonin - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Solubility of 2-(1H-imidazol-5-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide addresses the solubility of 2-(1H-imidazol-5-yl)ethanol, a significant compound in pharmaceutical research. Due to a lack of publicly available quantitative solubility data for this specific molecule, this document provides a comprehensive, standardized experimental protocol for determining its solubility in various solvents. The widely recognized and reliable shake-flask method is detailed to facilitate reproducible and accurate data generation. Additionally, a logical workflow for solubility determination is presented visually using a Graphviz diagram. This guide serves as a foundational resource for researchers initiating physicochemical characterization and formulation development involving 2-(1H-imidazol-5-yl)ethanol.

Introduction

2-(1H-imidazol-5-yl)ethanol is an organic compound featuring an imidazole ring, a structural motif prevalent in many biologically active molecules and pharmaceuticals. The imidazole group, with its aromatic nature and ability to act as both a hydrogen bond donor and acceptor, significantly influences the compound's physicochemical properties, including its solubility. Understanding the solubility of 2-(1H-imidazol-5-yl)ethanol in a range of solvents is a critical prerequisite for its application in drug discovery and development, impacting aspects from initial screening and synthesis to formulation and bioavailability.

Solubility Data for 2-(1H-imidazol-5-yl)ethanol

A comprehensive search of scientific literature and chemical databases did not yield specific quantitative solubility data for 2-(1H-imidazol-5-yl)ethanol in various solvents. The absence of this foundational data necessitates a standardized approach for its experimental determination. The following sections outline a detailed protocol to enable researchers to generate this crucial information.

Experimental Protocol for Solubility Determination

The following protocol details the equilibrium solubility measurement using the shake-flask method, which is widely considered the 'gold standard' for its reliability and accuracy.[1][2][3]

3.1. Principle

An excess amount of the solid compound, 2-(1H-imidazol-5-yl)ethanol, is added to a specific solvent. The mixture is agitated at a constant temperature for a sufficient period to allow the system to reach thermodynamic equilibrium, where the concentration of the dissolved solute in the solvent is maximal and constant.[3][4] The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is quantified using a suitable analytical technique.

3.2. Materials and Equipment

• 2-(1H-imidazol-5-yl)ethanol (solid, high purity)

• Selected solvents (e.g., water, ethanol, methanol, acetone, dimethyl sulfoxide (DMSO), phosphate-buffered saline (PBS) at various pH values)

• Glass vials or flasks with screw caps

• Thermostatic shaker or incubator capable of maintaining a constant temperature (e.g., 25 °C and/or 37 °C)[5][6]

• Analytical balance

• Filtration apparatus (e.g., syringe filters with appropriate membrane material, centrifuge)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or another validated quantitative analytical instrument[5][7][8]

• Pipettes and other standard laboratory glassware

• pH meter

3.3. Procedure

• Preparation:

  • Accurately weigh an amount of 2-(1H-imidazol-5-yl)ethanol that is in excess of its expected solubility and add it to a glass vial.[1]

  • Pipette a known volume of the desired solvent into the vial.

• Equilibration:

  • Securely cap the vials and place them in a thermostatic shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples at a constant speed for a predetermined period (e.g., 24 to 72 hours) to ensure equilibrium is reached.[4][6] It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that the concentration is no longer changing, thereby verifying that equilibrium has been achieved.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the experimental temperature for a short period to allow the excess solid to settle.

  • Carefully withdraw a sample of the supernatant using a pipette.

  • Separate the saturated solution from the undissolved solid. This can be achieved by either:

    • Filtration: Pass the solution through a syringe filter (e.g., 0.22 µm or 0.45 µm). It is crucial to select a filter material that does not bind the analyte. To minimize potential adsorption to the filter, a small initial portion of the filtrate can be discarded.[4]

    • Centrifugation: Centrifuge the sample at high speed and carefully collect the supernatant.[4]

• Quantification:

  • Dilute the clear, saturated solution with a suitable solvent to a concentration that falls within the linear range of the analytical method.

  • Analyze the diluted samples using a validated HPLC method or another appropriate quantitative technique to determine the concentration of 2-(1H-imidazol-5-yl)ethanol.

  • Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the analyte in the experimental samples.

• Data Analysis:

  • Calculate the solubility of 2-(1H-imidazol-5-yl)ethanol in the solvent at the specified temperature, taking into account the dilution factor. The results are typically expressed in units such as mg/mL, g/L, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical steps of the shake-flask solubility determination protocol.

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Equilibrium Solubility Assays Protocol | AxisPharm [axispharm.com]
• 6. d142khf7ia35oz.cloudfront.net [d142khf7ia35oz.cloudfront.net]
• 7. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

An In-depth Technical Guide on the Thermal Stability and Degradation Profile of 2-(1H-imidazol-5-yl)ethanol

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data on the thermal stability and degradation of 2-(1H-imidazol-5-yl)ethanol is not extensively available in public literature. This guide has been constructed based on the fundamental chemistry of the imidazole moiety and ethanol functional group, utilizing publicly available data for the structurally similar analogue, 1-(2-hydroxyethyl)imidazole , as a representative model. The information herein should serve as a comprehensive theoretical framework and a guide for experimental design.

Introduction

2-(1H-imidazol-5-yl)ethanol, a heterocyclic compound featuring an imidazole ring and an ethanol side chain, is of interest in medicinal chemistry and materials science. Understanding its thermal stability and degradation profile is critical for determining its shelf-life, formulating stable products, and predicting its metabolic fate. This document provides a detailed overview of the expected thermal behavior and degradation pathways of 2-(1H-imidazol-5-yl)ethanol, based on established chemical principles and data from related imidazole derivatives.

Thermal Stability Analysis

The thermal stability of a compound is its ability to resist decomposition at elevated temperatures. Key parameters are determined using techniques like Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Predicted Thermal Properties

The following table summarizes the expected thermal properties of 2-(1H-imidazol-5-yl)ethanol, with data for the analogue 1-(2-hydroxyethyl)imidazole provided for reference.

Parameter	Expected/Representative Value	Analytical Technique
Melting Point (Tm)	36-40 °C (for 1-(2-hydroxyethyl)imidazole)	DSC
Onset of Decomposition (Tonset)	> 200 °C (typical for imidazole derivatives)	TGA
Flash Point	> 110 °C (for 1-(2-hydroxyethyl)imidazole)	Closed-cup method

Experimental Protocols

Objective: To determine the temperature at which the compound begins to decompose and to quantify mass loss as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer (e.g., TA Instruments Discovery TGA 550) is used.[1]

• Sample Preparation: 5-10 mg of 2-(1H-imidazol-5-yl)ethanol is accurately weighed into a ceramic or platinum TGA pan.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically nitrogen (inert) or air (oxidative), with a flow rate of 20-50 mL/min.

• Temperature Program: The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 600 °C) at a constant heating rate, typically 10 °C/min.

• Data Analysis: The TGA curve (mass vs. temperature) is analyzed to determine the onset temperature of decomposition (the temperature at which significant mass loss begins) and the percentage of mass lost at different temperature ranges. The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Objective: To determine the melting point, heat of fusion, and other thermal transitions of the compound.

Methodology:

• Instrument: A calibrated differential scanning calorimeter (e.g., TA Instruments Discovery DSC 2500) is used.[1]

• Sample Preparation: 2-5 mg of 2-(1H-imidazol-5-yl)ethanol is accurately weighed into an aluminum DSC pan, which is then hermetically sealed. An empty sealed pan is used as a reference.

• Atmosphere: The analysis is performed under a nitrogen atmosphere with a typical flow rate of 50 mL/min.

• Temperature Program: The sample is subjected to a heat-cool-heat cycle. A common program is to heat from ambient to a temperature above the expected melting point at a rate of 10 °C/min, cool at the same rate, and then reheat.

• Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to identify endothermic peaks corresponding to melting and exothermic peaks related to crystallization or decomposition. The peak temperature of the endotherm is taken as the melting point, and the area under the peak corresponds to the heat of fusion.

Visualization of Thermal Analysis Workflow

Workflow for Thermal Stability Analysis.

Degradation Profile

Forced degradation studies are essential to identify potential degradation products and understand the degradation pathways under various stress conditions. The imidazole ring is susceptible to oxidation and photolysis, while the ethanol side chain can also undergo oxidation.

Potential Degradation Pathways

• Oxidative Degradation: The imidazole ring is prone to oxidation, which can lead to ring-opening products.[2][3] Common oxidizing agents used in forced degradation studies include hydrogen peroxide. The ethanol side chain can be oxidized to an aldehyde and further to a carboxylic acid.

• Hydrolytic Degradation: Imidazole derivatives are generally stable to hydrolysis. However, under extreme pH and temperature, degradation may occur, though it is not typically the primary degradation pathway.

• Photolytic Degradation: Exposure to UV or high-intensity visible light can induce photolytic degradation of the imidazole moiety.[2]

Summary of Potential Degradation Products

Stress Condition	Potential Degradation Products	Notes
Oxidation (e.g., H2O2)	Imidazole ring-opened products (e.g., formamide derivatives), 2-(1H-imidazol-5-yl)acetaldehyde, 2-(1H-imidazol-5-yl)acetic acid.	The imidazole ring is susceptible to oxidative cleavage.
Acid/Base Hydrolysis	Generally stable; significant degradation not expected under typical conditions.	Forced conditions (high temperature, extreme pH) may lead to minor degradation.
Photolysis (UV light)	Isomers, ring-rearranged products, and further degradation products from subsequent oxidation.	The aromatic imidazole ring can absorb UV radiation.

Experimental Protocol for Forced Degradation Study

Objective: To identify the degradation products of 2-(1H-imidazol-5-yl)ethanol under various stress conditions and to develop a stability-indicating analytical method.

Methodology:

• Sample Preparation: Prepare stock solutions of 2-(1H-imidazol-5-yl)ethanol in a suitable solvent (e.g., methanol or acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Treat the sample solution with 0.1 M HCl and heat at 60-80 °C for a specified period (e.g., 24-48 hours).

  • Base Hydrolysis: Treat the sample solution with 0.1 M NaOH and heat at 60-80 °C for a specified period.

  • Oxidative Degradation: Treat the sample solution with 3% H2O2 at room temperature for a specified period.

  • Thermal Degradation: Heat the solid sample in an oven at a temperature below its melting point (e.g., 105 °C) for a specified period. Also, heat a solution of the sample at 60-80 °C.

  • Photolytic Degradation: Expose the sample solution to UV light (e.g., 254 nm) or high-intensity visible light in a photostability chamber.

• Sample Analysis:

  • At appropriate time points, withdraw aliquots from each stress condition, neutralize if necessary, and dilute to a suitable concentration for analysis.

  • Analyze the samples using a stability-indicating HPLC method, typically with a C18 column and a gradient mobile phase (e.g., water/acetonitrile with a buffer like ammonium formate).

  • Use a PDA detector to monitor the elution of the parent compound and any degradation products.

  • Couple the HPLC to a mass spectrometer (LC-MS) to obtain the mass-to-charge ratio of the degradation products, aiding in their identification and structural elucidation.

• Data Analysis:

  • Calculate the percentage degradation of the parent compound under each stress condition.

  • Identify and characterize the major degradation products using their retention times, UV spectra, and mass spectra.

Visualization of Degradation Pathways

Potential Degradation Pathways of 2-(1H-imidazol-5-yl)ethanol.

Conclusion

While specific experimental data for 2-(1H-imidazol-5-yl)ethanol is limited, this guide provides a robust framework for understanding its likely thermal stability and degradation profile based on the known chemistry of imidazole-containing compounds. The primary anticipated degradation pathways are oxidation and photolysis, targeting both the imidazole ring and the ethanol side chain. The provided experimental protocols offer a starting point for the systematic evaluation of this compound's stability, which is a crucial step in its development for pharmaceutical or other applications. It is strongly recommended that these theoretical assessments be confirmed through rigorous experimental studies on the specific molecule of interest.

References

• 1. Thermal Analysis | Materials Research Institute [mri.psu.edu]
• 2. Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

2-(1H-imidazol-5-yl)ethanol CAS number and molecular weight

This technical guide provides a comprehensive overview of 2-(1H-imidazol-5-yl)ethanol, a significant imidazole derivative. The document is tailored for researchers, scientists, and professionals in the field of drug development, offering detailed information on its chemical properties, synthesis, and the broader biological context of imidazole-containing compounds. While specific in-depth biological studies on 2-(1H-imidazol-5-yl)ethanol are not extensively available in public literature, this guide also explores the well-documented activities of the imidazole scaffold to provide a predictive context for its potential therapeutic applications.

Core Compound Identification

Chemical Identity

Property	Value	Reference
Chemical Name	2-(1H-imidazol-5-yl)ethanol	[1][2]
CAS Number	872-82-2	[1][2][3]
Synonyms	Histaminol, 4-(2-Hydroxyethyl)imidazole, Imidazolyl-4-ethanol	[4]
Molecular Formula	C₅H₈N₂O	[1][2]
Molecular Weight	112.13 g/mol	[1][2]

Physicochemical and Computational Data

The following table summarizes key physicochemical properties, which are crucial for understanding the compound's behavior in biological systems and for the development of analytical methods.

Property	Value	Reference
Topological Polar Surface Area (TPSA)	48.91 Ų	[2]
LogP	-0.0555	[2]
Hydrogen Bond Donors	2	[2]
Hydrogen Bond Acceptors	2	[2]
Rotatable Bonds	2	[2]

Synthesis and Natural Occurrence

2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is recognized as a metabolite of histamine and a product of histidine metabolism.[4] Its natural presence has been identified in various biological contexts, including in wine, the urine of rats and humans, and as a product of certain microorganisms.[4]

Recent research has spurred interest in the synthesis and analytical detection of histaminol.[4] Synthetic methods have been developed, often utilizing 4-imidazoleacetic acid as a starting material, to produce a standard for analytical applications.[4] This has facilitated the development and validation of analytical techniques such as High-Performance Liquid Chromatography (HPLC) for its quantification in complex samples.[4]

General Workflow for Synthesis and Analysis

The following diagram illustrates a generalized workflow for the chemical synthesis and subsequent analysis of a compound such as 2-(1H-imidazol-5-yl)ethanol.

References

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. chemscene.com [chemscene.com]
• 3. 872-82-2|2-(1H-Imidazol-5-yl)ethanol|BLD Pharm [bldpharm.com]
• 4. 2-(1H-imidazol-5-yl)ethanol | 872-82-2 | Benchchem [benchchem.com]

The Enigmatic Role of Endogenous Histaminol: A Technical Guide

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Endogenous histaminol, a minor metabolite of histamine, remains a molecule of significant scientific curiosity yet limited characterization. While the biological roles of its precursor, histamine, are extensively documented, the specific functions of histaminol within physiological and pathophysiological processes are largely uncharted. This technical guide synthesizes the current, albeit sparse, knowledge on endogenous histaminol, primarily focusing on its metabolic origin and analytical detection. To provide a comprehensive framework for researchers, this document also presents an in-depth overview of the well-established biological roles and signaling pathways of histamine, the parent compound. The juxtaposition of the known aspects of histamine with the nascent understanding of histaminol is intended to highlight critical knowledge gaps and inspire future avenues of research into the potential biological significance of this endogenous amine.

Introduction to Endogenous Histaminol

Histaminol, chemically known as 2-(1H-imidazol-4-yl)ethanol, is recognized as a minor metabolite of histamine.[1] Its endogenous presence is presumed to be a result of the metabolic conversion of imidazole-4-acetaldehyde, an intermediate in one of the histamine degradation pathways.[1] Unlike histamine, which has been the subject of intensive research for over a century, histaminol has received minimal attention in the scientific literature. To date, no specific biological receptors or distinct signaling pathways have been attributed to histaminol. Its physiological concentrations in various tissues and fluids remain to be quantified, and its potential roles in health and disease are entirely speculative.

The primary identification and quantification of histaminol have been reported in a non-endogenous context, specifically in wine, where it is formed through microbial metabolic activity.[1] This ex vivo discovery, however, provides a crucial analytical framework that can be adapted for the investigation of its potential endogenous presence and roles.

Metabolic Pathway of Histamine and Formation of Histaminol

The synthesis and degradation of histamine are well-defined enzymatic processes. Endogenous histamine is synthesized from the amino acid L-histidine by the enzyme L-histidine decarboxylase.[2] Once synthesized, histamine is either stored in granules within mast cells and basophils or rapidly metabolized.[2]

There are two primary pathways for histamine degradation:

• Oxidative Deamination: Catalyzed by the enzyme diamine oxidase (DAO), this pathway converts histamine to imidazole-4-acetaldehyde.[3] This intermediate is then further oxidized by aldehyde dehydrogenase (ALDH) to form imidazole-4-acetic acid.[3]

• Ring Methylation: The enzyme histamine-N-methyltransferase (HNMT) catalyzes the methylation of histamine to N-tele-methylhistamine.[2] This product is subsequently acted upon by monoamine oxidase B (MAO-B) and ALDH to form N-tele-methylimidazoleacetic acid.[2]

Histaminol is formed in a side reaction from the oxidative deamination pathway. The intermediate, imidazole-4-acetaldehyde, can be reduced to histaminol, presumably by an alcohol dehydrogenase. The following diagram illustrates the metabolic fate of histamine, highlighting the formation of histaminol.

Figure 1: Metabolic pathways of histamine, indicating the formation of histaminol.

Quantitative Data and Experimental Protocols

Quantitative Data

As of late 2025, there is a notable absence of published data on the endogenous concentrations of histaminol in any mammalian tissue or biofluid. The only available quantitative data for histaminol comes from a study on its presence in wine, which is presented here as a reference.

Matrix	Concentration Range (mg/L)	Analytical Method	Reference
Italian Wine (Red and White)	0.289 - 1.094	HPLC-DAD	[1]

Table 1: Quantitative analysis of histaminol in wine.

Experimental Protocol: Quantification of Histaminol by HPLC-DAD

The following protocol is adapted from the published method for the quantification of histaminol in wine and can serve as a foundational methodology for future studies on endogenous samples.[1]

Objective: To quantify the concentration of histaminol in a liquid matrix.

Materials:

• High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector (DAD)

• C18 solid-phase extraction (SPE) cartridges

• Histaminol analytical standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• Ultrapure water

• Sample matrix (e.g., wine, biological fluid)

Procedure:

• Standard Preparation:

  • Prepare a stock solution of histaminol standard in methanol.

  • Create a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation (SPE):

  • Condition a C18 SPE cartridge with methanol followed by ultrapure water.

  • Load the sample onto the cartridge.

  • Wash the cartridge with ultrapure water to remove interfering substances.

  • Elute histaminol from the cartridge with methanol.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• HPLC-DAD Analysis:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

  • Flow Rate: As per column specifications (e.g., 1.0 mL/min).

  • Injection Volume: 20 µL.

  • DAD Detection: Monitor at a wavelength determined by the UV spectrum of the histaminol standard (e.g., 210 nm).

• Quantification:

  • Generate a calibration curve by plotting the peak area of the histaminol standards against their concentrations.

  • Determine the concentration of histaminol in the sample by interpolating its peak area on the calibration curve.

The following workflow diagram illustrates the experimental process for histaminol quantification.

Figure 2: Experimental workflow for histaminol quantification.

Potential Biological Roles of Endogenous Histaminol: A Hypothetical Framework

In the absence of direct experimental evidence, any discussion on the biological roles of endogenous histaminol is speculative. However, by considering its chemical structure and its relationship to histamine, we can formulate hypotheses to guide future research.

• Neuromodulation: Given that histamine is a critical neurotransmitter in the central nervous system,[4] it is plausible that histaminol could have neuromodulatory effects. It may interact with histamine receptors, albeit with different affinity, or it could have its own unique targets.

• Immune Regulation: Histamine is a key mediator of immune and inflammatory responses.[5] Histaminol could potentially modulate these responses, either by acting as a weak agonist or antagonist at histamine receptors on immune cells, or through novel mechanisms.

• Vasoreactivity: The vasoactive properties of histamine are well-known.[6] Future studies could investigate whether histaminol has any effect on vascular tone.

The Established Biological Roles of Endogenous Histamine: A Comprehensive Overview

To provide a robust scientific context, this section details the well-documented biological roles of histamine.

Histamine Receptors and Signaling Pathways

Histamine exerts its diverse effects by binding to four distinct G-protein coupled receptors (GPCRs): H1, H2, H3, and H4.[7]

Receptor	G-Protein Coupling	Primary Signaling Pathway	Key Biological Functions
H1 Receptor	Gq/11	↑ Phospholipase C → ↑ IP3 & DAG → ↑ Intracellular Ca2+	Allergic inflammation, smooth muscle contraction, vasodilation, increased vascular permeability, neurotransmission.[8]
H2 Receptor	Gs	↑ Adenylyl Cyclase → ↑ cAMP → ↑ PKA	Gastric acid secretion, smooth muscle relaxation, inhibition of inflammatory cell activation.[8]
H3 Receptor	Gi/o	↓ Adenylyl Cyclase → ↓ cAMP	Presynaptic autoreceptor (inhibits histamine release) and heteroreceptor (inhibits release of other neurotransmitters).[9]
H4 Receptor	Gi/o	↓ Adenylyl Cyclase → ↓ cAMP; ↑ Intracellular Ca2+	Chemotaxis of immune cells (mast cells, eosinophils), modulation of cytokine production.[10]

Table 2: Characteristics of histamine receptors.

The following diagrams illustrate the primary signaling pathways initiated by the activation of each histamine receptor subtype.

Figure 3: H1 Receptor signaling pathway.

Figure 4: H2 Receptor signaling pathway.

Figure 5: H3 and H4 Receptor signaling pathways.

Role in the Immune System

Histamine is a central mediator of type I hypersensitivity reactions.[7] Upon allergen cross-linking of IgE on the surface of mast cells and basophils, these cells degranulate, releasing histamine and other inflammatory mediators.[11] This leads to the classic symptoms of allergy, including vasodilation, increased vascular permeability, and smooth muscle contraction.[8] Histamine also plays a regulatory role in the immune system, influencing cytokine production by various immune cells and contributing to the Th1/Th2 balance.[5]

Role in the Nervous System

In the central nervous system, histamine acts as a neurotransmitter.[4] Histaminergic neurons originate in the tuberomammillary nucleus of the hypothalamus and project throughout the brain.[4] Central histamine is involved in the regulation of the sleep-wake cycle, arousal, appetite, and cognitive functions.[4] The sedative effects of first-generation antihistamines are a direct result of their ability to cross the blood-brain barrier and block H1 receptors.[12]

Conclusion and Future Directions

The study of endogenous histaminol is in its infancy. While its existence as a minor metabolite of histamine is established, its biological significance remains a compelling mystery. The lack of data on its endogenous concentrations, receptor interactions, and physiological effects represents a significant knowledge gap.

Future research should prioritize the following:

• Development of sensitive and specific assays for the quantification of endogenous histaminol in various biological matrices.

• In vitro studies to assess the binding affinity and functional activity of histaminol at the four known histamine receptors.

• Cell-based assays to investigate the effects of histaminol on immune cells, neurons, and other cell types.

• In vivo studies in animal models to elucidate the physiological and pathophysiological roles of endogenous histaminol.

By building upon the extensive knowledge of histamine biology and employing modern analytical and molecular techniques, the scientific community can begin to unravel the potential roles of this enigmatic endogenous molecule. Such research holds the promise of uncovering novel signaling pathways and therapeutic targets for a range of diseases.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. youtube.com [youtube.com]
• 3. Histamine: A molecular double agent | Protein Data Bank in Europe [ebi.ac.uk]
• 4. Histamine in neurotransmission and brain diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Role of Histamine in Modulating the Immune Response and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of exogenous and endogenous histamine on the respiratory system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The histamine-cytokine network in allergic inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Histamine receptor H4 regulates mast cell degranulation and IgE induced FcεRI upregulation in murine bone marrow-derived mast cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The physiology of brain histamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | The Role of Histamine and Histamine Receptors in Mast Cell-Mediated Allergy and Inflammation: The Hunt for New Therapeutic Targets [frontiersin.org]
• 11. Histamine modulates mast cell degranulation through an indirect mechanism in a model IgE-mediated reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. The Histaminergic System in Neuropsychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(1H-imidazol-5-yl)ethanol from Imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1H-imidazol-5-yl)ethanol, a structural isomer of the biogenic amine histamine, is a valuable building block in medicinal chemistry and drug development. Its imidazole core and hydroxyl functionality allow for diverse chemical modifications, making it a key intermediate in the synthesis of various pharmacologically active compounds. This document provides a detailed, multi-step protocol for the synthesis of 2-(1H-imidazol-5-yl)ethanol, commencing from the readily available starting material, imidazole. The described synthetic strategy involves the protection of the imidazole nitrogen, functionalization at the C4 position, chain extension, and subsequent functional group manipulations to yield the target compound.

Overall Synthetic Scheme

The synthesis of 2-(1H-imidazol-5-yl)ethanol from imidazole is accomplished via a six-step sequence. This pathway ensures regioselective functionalization and employs standard, well-documented organic transformations. The key stages are:

• Protection of the imidazole nitrogen with a trityl group to direct subsequent reactions to the carbon atoms of the ring and prevent N-alkylation side reactions.

• Formylation of the protected imidazole to introduce a one-carbon aldehyde group at the C4 position.

• Chain Extension using a Wittig reaction to add a carbon atom and form an enol ether.

• Hydrolysis of the enol ether to unmask the acetaldehyde functionality.

• Reduction of the acetaldehyde to the desired primary alcohol.

• Deprotection of the imidazole nitrogen to yield the final product, 2-(1H-imidazol-5-yl)ethanol.

Experimental Data Summary

The following table summarizes the key quantitative data for each step of the synthesis, providing a clear overview of the expected outcomes.

Step	Reaction	Starting Material	Key Reagents	Product	Solvent	Temp. (°C)	Time (h)	Yield (%)
1	N-Protection	Imidazole	Trityl chloride, Et3N	1-Trityl-1H-imidazole	DMF	25	18	~83%[1]
2	Formylation	1-Trityl-4-iodoimidazole*	EtMgBr, N-Formylpiperidine	1-Trityl-1H-imidazole-4-carbaldehyde	THF	0 to 25	1	~81%[2]
3	Wittig Reaction	1-Trityl-1H-imidazole-4-carbaldehyde	(Methoxymethyl)triphenylphosphine chloride, n-BuLi	4-(2-methoxyvinyl)-1-trityl-1H-imidazole	THF	-78 to 25	12	~75-85%
4	Hydrolysis	4-(2-methoxyvinyl)-1-trityl-1H-imidazole	HCl (aq)	2-(1-Trityl-1H-imidazol-4-yl)acetaldehyde	THF/H₂O	25	4	~90%
5	Reduction	2-(1-Trityl-1H-imidazol-4-yl)acetaldehyde	Sodium borohydride (NaBH₄)	2-(1-Trityl-1H-imidazol-4-yl)ethanol	Methanol	0 to 25	2	>95%
6	Deprotection	2-(1-Trityl-1H-imidazol-4-yl)ethanol	80% Acetic Acid (aq)	2-(1H-imidazol-5-yl)ethanol	Acetic Acid/H₂O	25	2	~90%[3]

Note: The formylation step begins with 1-Trityl-4-iodoimidazole, which is prepared from 4(5)-iodoimidazole and trityl chloride. The synthesis of 4(5)-iodoimidazole is a known procedure but is not detailed here for brevity.

Experimental Workflow

The overall process for the synthesis is depicted in the following workflow diagram.

Caption: Synthetic workflow for 2-(1H-imidazol-5-yl)ethanol.

Detailed Experimental Protocols

Step 1: Synthesis of 1-Trityl-1H-imidazole (N-Protection)

This protocol details the protection of the imidazole nitrogen using trityl chloride to ensure regioselectivity in subsequent C-H functionalization steps.

• Materials:

  • Imidazole (1.0 eq)

  • Trityl chloride (TrCl) (1.0 eq)[3]

  • Triethylamine (Et₃N) (1.1 eq)[3]

  • Anhydrous N,N-dimethylformamide (DMF)

  • Deionized water, Ethyl acetate, Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • Dissolve imidazole in anhydrous DMF in a round-bottom flask under a nitrogen atmosphere.

  • Add triethylamine to the solution and stir for 10 minutes at room temperature.

  • Slowly add a solution of trityl chloride in anhydrous DMF to the reaction mixture.

  • Stir the reaction mixture at room temperature for 18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).[1]

  • Upon completion, pour the reaction mixture onto ice water to precipitate the product.

  • Filter the solid precipitate and partition it between water and dichloromethane.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude product by recrystallization or silica gel column chromatography to obtain 1-Trityl-1H-imidazole as a white solid.

Step 2: Synthesis of 1-Trityl-1H-imidazole-4-carbaldehyde (Formylation)

This step introduces the aldehyde functional group at the C4 position of the protected imidazole ring. This protocol starts from the iodo-derivative for improved regioselectivity.

• Materials:

  • 1-Trityl-4-iodoimidazole (1.0 eq)[2]

  • Ethylmagnesium bromide (EtMgBr) (1.1 eq, solution in THF)

  • N-Formylpiperidine (1.2 eq)[2]

  • Anhydrous Tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

• Procedure:

  • Dissolve 1-Trityl-4-iodoimidazole in anhydrous THF in a flame-dried, three-necked flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add ethylmagnesium bromide solution dropwise over 30 minutes. Stir the mixture at 0 °C for an additional 30 minutes.

  • Add N-formylpiperidine dropwise to the reaction mixture at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1 hour.[2]

  • Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the residue by flash column chromatography (silica gel) to yield 1-Trityl-1H-imidazole-4-carbaldehyde.

Step 3: Synthesis of 4-(2-methoxyvinyl)-1-trityl-1H-imidazole (Wittig Reaction)

This protocol extends the carbon chain by one atom via a Wittig reaction, forming an enol ether intermediate.

• Materials:

  • (Methoxymethyl)triphenylphosphine chloride (1.1 eq)

  • n-Butyllithium (n-BuLi) (1.1 eq, solution in hexanes)

  • 1-Trityl-1H-imidazole-4-carbaldehyde (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • Suspend (methoxymethyl)triphenylphosphine chloride in anhydrous THF in a flame-dried flask under a nitrogen atmosphere.

  • Cool the suspension to -78 °C (dry ice/acetone bath).

  • Add n-BuLi solution dropwise. The solution should turn deep red, indicating ylide formation. Stir for 1 hour at -78 °C.

  • Add a solution of 1-Trityl-1H-imidazole-4-carbaldehyde in anhydrous THF dropwise.

  • Allow the reaction mixture to slowly warm to room temperature and stir overnight (approx. 12 hours).

  • Quench the reaction with water and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography to isolate 4-(2-methoxyvinyl)-1-trityl-1H-imidazole.

Step 4: Synthesis of 2-(1-Trityl-1H-imidazol-4-yl)acetaldehyde (Hydrolysis)

This step converts the enol ether into the corresponding acetaldehyde.

• Materials:

  • 4-(2-methoxyvinyl)-1-trityl-1H-imidazole (1.0 eq)

  • Hydrochloric acid (e.g., 3M HCl)

  • Tetrahydrofuran (THF)

• Procedure:

  • Dissolve the enol ether in THF.

  • Add aqueous HCl solution and stir the mixture vigorously at room temperature for 4 hours.

  • Neutralize the reaction mixture carefully with a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Extract the product with ethyl acetate.

  • Wash the organic layer with brine, dry over Na₂SO₄, and evaporate the solvent to yield the crude acetaldehyde, which is often used in the next step without further purification.

Step 5: Synthesis of 2-(1-Trityl-1H-imidazol-4-yl)ethanol (Reduction)

This protocol describes the reduction of the acetaldehyde to the primary alcohol using sodium borohydride.

• Materials:

  • 2-(1-Trityl-1H-imidazol-4-yl)acetaldehyde (1.0 eq)

  • Sodium borohydride (NaBH₄) (1.5 eq)

  • Methanol (MeOH)

• Procedure:

  • Dissolve the crude acetaldehyde in methanol and cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride portion-wise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 2 hours.

  • Quench the reaction by slowly adding water.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Dry the combined organic layers over Na₂SO₄ and concentrate to give 2-(1-Trityl-1H-imidazol-4-yl)ethanol, which can be purified by chromatography if necessary.

Step 6: Synthesis of 2-(1H-imidazol-5-yl)ethanol (Deprotection)

This final step removes the trityl protecting group to yield the target molecule.

• Materials:

  • 2-(1-Trityl-1H-imidazol-4-yl)ethanol (1.0 eq)

  • 80% aqueous acetic acid[3]

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Procedure:

  • Dissolve the trityl-protected alcohol in dichloromethane.

  • Add 80% aqueous acetic acid to the solution.

  • Stir the reaction at room temperature and monitor the deprotection by TLC (typically complete within 1-2 hours).[3]

  • Carefully neutralize the reaction mixture with saturated NaHCO₃ solution.

  • Separate the aqueous layer and extract it multiple times with dichloromethane or a suitable solvent.

  • Combine all organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford pure 2-(1H-imidazol-5-yl)ethanol. Note that the product exists as a mixture of 4- and 5-substituted tautomers.

References

• 1. Synthesis routes of 1-Tritylimidazole [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 2-(1H-imidazol-5-yl)ethanol using a Stability-Indicating Reversed-Phase HPLC Method

Abstract

This application note describes a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 2-(1H-imidazol-5-yl)ethanol. The method is suitable for routine quality control analysis of the bulk drug substance and can be adapted for the analysis of finished dosage forms. The chromatographic separation is achieved on a C18 stationary phase with a simple isocratic mobile phase consisting of a phosphate buffer and acetonitrile, with UV detection at 210 nm. The method was validated in accordance with established guidelines, demonstrating excellent linearity, precision, accuracy, and specificity.

Introduction

2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is a metabolite of histamine and a valuable building block in pharmaceutical synthesis. Its accurate quantification is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of active pharmaceutical ingredients (APIs) and their related substances. Due to the polar nature of 2-(1H-imidazol-5-yl)ethanol, developing a reversed-phase method with adequate retention and sharp peak shape can be challenging. This document provides a detailed protocol for a reliable RP-HPLC method tailored for this analyte.

Experimental Protocol

2.1. Instrumentation and Materials

• HPLC System: An HPLC system equipped with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

• Chromatographic Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) suitable for highly aqueous mobile phases.

• Reference Standard: 2-(1H-imidazol-5-yl)ethanol, purity ≥98%.

• Reagents:

  • Potassium dihydrogen phosphate (KH₂PO₄), analytical grade.

  • Orthophosphoric acid (H₃PO₄), analytical grade.

  • Acetonitrile (ACN), HPLC grade.

  • Water, HPLC grade or Milli-Q.

2.2. Chromatographic Conditions

Parameter	Condition
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase	0.02 M KH₂PO₄ Buffer (pH 3.0) : Acetonitrile (95:5, v/v)
Flow Rate	1.0 mL/min
Detection	UV at 210 nm
Injection Volume	10 µL
Column Temperature	30 °C
Run Time	10 minutes

2.3. Preparation of Solutions

• Buffer Preparation (0.02 M KH₂PO₄, pH 3.0): Dissolve 2.72 g of KH₂PO₄ in 1000 mL of HPLC grade water. Adjust the pH to 3.0 ± 0.05 with orthophosphoric acid. Filter the buffer through a 0.45 µm nylon filter before use.

• Mobile Phase Preparation: Mix the prepared buffer and acetonitrile in a ratio of 95:5 (v/v). Degas the mobile phase by sonication or vacuum filtration.

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 25 mg of 2-(1H-imidazol-5-yl)ethanol reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2.4. Sample Preparation

Accurately weigh a quantity of the sample equivalent to about 25 mg of 2-(1H-imidazol-5-yl)ethanol and transfer it to a 25 mL volumetric flask. Add approximately 20 mL of mobile phase and sonicate for 10 minutes to dissolve. Dilute to volume with the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

Data Presentation and Results

The developed method was validated to demonstrate its suitability for the intended purpose. The validation parameters included specificity, linearity, range, accuracy, precision, and limit of quantification (LOQ).

Table 1: Summary of Method Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9998	r² ≥ 0.999
Range	5 - 100 µg/mL	-
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Precision (RSD%)
- Repeatability	0.85%	RSD ≤ 2.0%
- Intermediate Precision	1.21%	RSD ≤ 2.0%
Limit of Quantification (LOQ)	5 µg/mL	S/N Ratio ≥ 10
Specificity	No interference from placebo/excipients.	Peak purity > 990

Table 2: System Suitability Test Results

Parameter	Result	Acceptance Criteria
Tailing Factor (Asymmetry)	1.15	≤ 2.0
Theoretical Plates (N)	> 5000	> 2000
Retention Time (min)	~ 4.5	-
RSD% of Peak Area (n=6)	0.45%	≤ 1.0%

Table 3: Accuracy and Precision Data

Concentration Level	Spiked Conc. (µg/mL)	Measured Conc. (µg/mL) (Mean, n=3)	Recovery (%)	Precision (RSD%, n=3)
80%	40	39.8	99.5%	0.92%
100%	50	50.4	100.8%	0.75%
120%	60	60.9	101.5%	0.88%

Visualizations

Caption: Experimental workflow for HPLC analysis.

Caption: Key parameters in HPLC method development.

Conclusion

The RP-HPLC method described in this application note is rapid, simple, and reliable for the quantitative determination of 2-(1H-imidazol-5-yl)ethanol. The validation results confirm that the method is linear, accurate, precise, and specific. With a run time of under 10 minutes, it is well-suited for high-throughput analysis in a quality control environment, supporting drug development and manufacturing processes.

Application Notes and Protocols for the Analytical Standard of 2-(1H-imidazol-5-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is a metabolite of histamine and a compound of interest in various fields of biomedical and pharmaceutical research. The development of a well-characterized analytical standard is crucial for the accurate quantification and identification of this analyte in complex matrices. These application notes provide a comprehensive guide for establishing a robust analytical standard for 2-(1H-imidazol-5-yl)ethanol, detailing its synthesis, purification, characterization, and the validation of analytical methods for its quality control.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-(1H-imidazol-5-yl)ethanol is presented in Table 1. This information is essential for the handling, storage, and analysis of the compound.

Table 1: Chemical and Physical Properties of 2-(1H-imidazol-5-yl)ethanol

Property	Value	Reference
CAS Number	872-82-2	[1][2]
Molecular Formula	C₅H₈N₂O	[1]
Molecular Weight	112.13 g/mol	[1]
Appearance	Not explicitly stated, likely a solid or oil
Purity (Commercially available)	≥97%	[1]
Storage Conditions	Room temperature, stored under nitrogen, in a cool and dark place (<15°C recommended)	[1]
SMILES	OCCC1=CN=CN1	[1]

Development of a Primary Reference Standard

The establishment of a primary reference standard is the foundation of accurate analytical measurements. This involves the synthesis, purification, and rigorous characterization of 2-(1H-imidazol-5-yl)ethanol to a high degree of purity.

Experimental Protocol 1: Synthesis and Purification

A potential synthetic route for 2-(1H-imidazol-5-yl)ethanol starts from 4-(2-hydroxyethyl)imidazole. The following is a generalized protocol:

Materials:

• 4-(2-hydroxyethyl)imidazole

• Suitable protecting group for the imidazole nitrogen (e.g., trityl chloride)

• Reagents for alcohol protection (if necessary)

• Solvents (e.g., Dichloromethane, Dimethylformamide)

• Purification media (e.g., Silica gel for column chromatography)

• Deprotection reagents

Procedure:

• Protection of Imidazole Nitrogen: React 4-(2-hydroxyethyl)imidazole with a suitable protecting group (e.g., trityl chloride) in an appropriate solvent to protect the imidazole nitrogen.

• Purification of Protected Intermediate: Purify the protected intermediate using column chromatography on silica gel.

• Deprotection: Remove the protecting group under appropriate conditions to yield 2-(1H-imidazol-5-yl)ethanol.

• Final Purification: Purify the final product by recrystallization or column chromatography to achieve high purity (e.g., >99.5%).

• Drying: Dry the purified compound under high vacuum to remove residual solvents.

Workflow for Synthesis and Purification

Caption: Workflow for the synthesis and purification of high-purity 2-(1H-imidazol-5-yl)ethanol.

Characterization of the Analytical Standard

A comprehensive characterization is necessary to confirm the identity and purity of the synthesized standard.

Experimental Protocol 2: Structural Elucidation and Purity Assessment

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: To confirm the proton environment of the molecule.

• ¹³C NMR: To confirm the carbon skeleton of the molecule.

• Procedure: Dissolve a small amount of the standard in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆) and acquire the spectra on a high-resolution NMR spectrometer.

2. Mass Spectrometry (MS):

• Technique: High-Resolution Mass Spectrometry (HRMS) to confirm the elemental composition.

• Procedure: Introduce the sample into the mass spectrometer (e.g., via electrospray ionization) and determine the accurate mass.

3. High-Performance Liquid Chromatography (HPLC) for Purity Assessment:

• Method: A validated HPLC method should be used to determine the purity of the standard.

• Protocol: See Experimental Protocol 3.

Table 2: Analytical Techniques for Characterization

Technique	Purpose	Expected Results
¹H NMR	Structural confirmation	Peaks corresponding to the ethyl and imidazole protons.
¹³C NMR	Structural confirmation	Peaks corresponding to the carbons of the ethyl and imidazole groups.
HRMS	Elemental Composition	Accurate mass matching the molecular formula C₅H₈N₂O.
HPLC-UV/DAD	Purity Assessment	A single major peak with purity >99.5%.
FT-IR	Functional Group Analysis	Bands corresponding to O-H, C-H, and C=N stretching.
Melting Point	Physical Property	A sharp melting point range.
Elemental Analysis	Elemental Composition	%C, %H, %N values consistent with the molecular formula.

Validated Analytical Method for Quantification

A validated analytical method is essential for the routine quality control of the analytical standard and its use in quantitative studies.

Experimental Protocol 3: Reversed-Phase HPLC Method

This protocol is adapted from general methods for the analysis of histamine and related imidazole compounds.

Instrumentation:

• HPLC system with a UV or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile

• Gradient: A suitable gradient to ensure good separation (e.g., 5% B to 95% B over 15 minutes).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Method Validation:

The analytical method should be validated according to ICH guidelines, assessing the parameters outlined in Table 3.

Table 3: Method Validation Parameters

Parameter	Description	Acceptance Criteria
Specificity	Ability to assess the analyte in the presence of impurities.	Peak purity analysis, no interfering peaks at the retention time of the analyte.
Linearity	Proportionality of response to concentration.	Correlation coefficient (r²) > 0.999 over a defined range.
Range	Concentration interval where the method is precise and accurate.	To be determined based on the intended application.
Accuracy	Closeness of test results to the true value.	Recovery of 98-102% for spiked samples.
Precision	Repeatability and intermediate precision.	Relative Standard Deviation (RSD) < 2%.
Limit of Detection (LOD)	Lowest amount of analyte that can be detected.	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Lowest amount of analyte that can be quantified with acceptable precision and accuracy.	Signal-to-noise ratio of 10:1.
Robustness	Capacity to remain unaffected by small variations in method parameters.	Consistent results with minor changes in flow rate, temperature, mobile phase composition.

Stability Testing

Stability studies are crucial to define the storage conditions and shelf-life of the analytical standard.

Experimental Protocol 4: Stability Study

Conditions:

• Long-term: 2-8 °C and 25 °C/60% RH.

• Accelerated: 40 °C/75% RH.

Procedure:

• Store aliquots of the analytical standard under the specified conditions.

• At predetermined time points (e.g., 0, 3, 6, 9, 12, 24 months for long-term; 0, 1, 3, 6 months for accelerated), analyze the samples using the validated HPLC method.

• Assess for any degradation products and changes in purity.

Workflow for Analytical Standard Development

Caption: Logical workflow for the development of an analytical standard.

Hypothetical Signaling Pathway Investigation

While specific signaling pathways for 2-(1H-imidazol-5-yl)ethanol are not well-documented, its structural similarity to histamine suggests potential interactions with histamine receptors or other related pathways. The following diagram illustrates a hypothetical signaling cascade that could be investigated.

Hypothetical Signaling Pathway

Caption: Hypothetical GPCR signaling pathway for 2-(1H-imidazol-5-yl)ethanol.

Conclusion

The development of a high-purity, well-characterized analytical standard for 2-(1H-imidazol-5-yl)ethanol is fundamental for reliable research and development. The protocols and data presented in these application notes provide a framework for the synthesis, purification, characterization, and quality control of this important compound. Adherence to these guidelines will ensure the accuracy and reproducibility of analytical results in various scientific applications.

References

• 1. chemscene.com [chemscene.com]
• 2. 872-82-2|2-(1H-Imidazol-5-yl)ethanol|BLD Pharm [bldpharm.com]

Application Notes and Protocols for the Isolation of 2-(1H-imidazol-5-yl)ethanol from Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1H-imidazol-5-yl)ethanol, a small heterocyclic organic compound, is structurally related to histamine and may play a role in various physiological and pathological processes. Accurate and efficient isolation of this analyte from complex biological matrices such as plasma and urine is critical for its quantification and the study of its potential biological functions. These application notes provide detailed protocols for the isolation of 2-(1H-imidazol-5-yl)ethanol using Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE), complete with expected performance data and workflow visualizations.

While specific validated data for 2-(1H-imidazol-5-yl)ethanol is not widely available, the protocols and data presented here are adapted from established methods for the extraction of structurally similar polar analytes, such as histamine and its metabolites.[1][2][3] These methods are expected to yield comparable results for 2-(1H-imidazol-5-yl)ethanol.

Data Presentation

The following tables summarize the expected quantitative performance of the described isolation protocols based on data from analogous compounds.

Table 1: Expected Performance of Solid Phase Extraction (SPE) for 2-(1H-imidazol-5-yl)ethanol Isolation

Parameter	Plasma	Urine
Recovery Rate (%)	85 - 105	90 - 110
Purity (%)	> 95	> 95
Reproducibility (RSD %)	< 10	< 10
Processing Time per Sample (min)	15 - 20	15 - 20

Data adapted from recovery studies of histamine and other polar metabolites.

Table 2: Expected Performance of Liquid-Liquid Extraction (LLE) for 2-(1H-imidazol-5-yl)ethanol Isolation

Parameter	Plasma	Urine
Recovery Rate (%)	75 - 95	80 - 100
Purity (%)	> 90	> 90
Reproducibility (RSD %)	< 15	< 15
Processing Time per Sample (min)	25 - 30	25 - 30

Data adapted from recovery studies of histamine and other polar analytes.

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE)

This protocol is designed for the efficient extraction and clean-up of 2-(1H-imidazol-5-yl)ethanol from plasma and urine samples, making it suitable for subsequent analysis by techniques such as LC-MS/MS.

Materials:

• SPE cartridges (e.g., Mixed-mode cation exchange or Hydrophilic-Lipophilic Balanced - HLB)

• Biological sample (Plasma or Urine)

• Internal Standard (IS) solution (e.g., deuterated 2-(1H-imidazol-5-yl)ethanol)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (FA)

• Ammonium hydroxide (NH₄OH)

• Deionized water

• Centrifuge

• SPE vacuum manifold

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Thaw frozen biological samples to room temperature.

  • For plasma: To 500 µL of plasma, add 50 µL of internal standard solution. Add 1 mL of 0.1% formic acid in acetonitrile to precipitate proteins. Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes. Collect the supernatant.

  • For urine: To 1 mL of urine, add 50 µL of internal standard solution. Vortex for 30 seconds. Centrifuge at 5,000 x g for 5 minutes to pellet any particulates. Collect the supernatant.

• SPE Cartridge Conditioning:

  • Place the SPE cartridges on a vacuum manifold.

  • Condition the cartridge by passing 1 mL of methanol, followed by 1 mL of deionized water.

• Sample Loading:

  • Load the pre-treated supernatant onto the conditioned SPE cartridge. Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of 0.1% formic acid in deionized water to remove polar interferences.

  • Wash the cartridge with 1 mL of methanol to remove non-polar interferences.

• Elution:

  • Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Protocol 2: Liquid-Liquid Extraction (LLE)

This protocol provides an alternative method for the extraction of 2-(1H-imidazol-5-yl)ethanol, which is particularly useful when dealing with a smaller number of samples or when SPE is not available.

Materials:

• Biological sample (Plasma or Urine)

• Internal Standard (IS) solution (e.g., deuterated 2-(1H-imidazol-5-yl)ethanol)

• Extraction solvent (e.g., Ethyl acetate or a mixture of Chloroform/Isopropanol (1:1, v/v))

• Sodium chloride (NaCl)

• Sodium hydroxide (NaOH) solution (1 M)

• Hydrochloric acid (HCl) solution (0.1 M)

• Centrifuge

• Vortex mixer

• Nitrogen evaporator

Procedure:

• Sample Preparation:

  • To 1 mL of the biological sample (plasma or urine) in a glass tube, add 50 µL of the internal standard solution.

  • Add 100 mg of NaCl to facilitate phase separation.

• pH Adjustment:

  • Adjust the pH of the sample to >10 with 1 M NaOH to ensure the analyte is in its free base form.

• Extraction:

  • Add 5 mL of the extraction solvent to the tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.

• Back-Extraction (optional clean-up step):

  • Carefully transfer the organic layer to a new tube.

  • Add 1 mL of 0.1 M HCl to the organic extract.

  • Vortex for 2 minutes. The analyte will move into the acidic aqueous phase.

  • Discard the organic layer.

  • Adjust the pH of the aqueous layer to >10 with 1 M NaOH.

  • Add 3 mL of fresh extraction solvent and repeat the extraction as in step 3.

• Dry-down and Reconstitution:

  • Transfer the final organic layer to a clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the isolation of 2-(1H-imidazol-5-yl)ethanol.

Postulated Signaling Pathway Involvement

Given the structural similarity of 2-(1H-imidazol-5-yl)ethanol to histamine, it is plausible that it may interact with histamine receptors (H1R, H2R, H3R, H4R), which are G-protein coupled receptors (GPCRs). Activation of these receptors can trigger various downstream signaling cascades. The following diagram illustrates a generalized signaling pathway that could be modulated by 2-(1H-imidazol-5-yl)ethanol, assuming it acts as a histamine receptor agonist.

Caption: Postulated signaling pathway for 2-(1H-imidazol-5-yl)ethanol via histamine receptors.

References

• 1. Development of a HILIC-MS/MS method for the quantification of histamine and its main metabolites in human urine samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New approach for the diagnosis of histamine intolerance based on the determination of histamine and methylhistamine in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. diposit.ub.edu [diposit.ub.edu]

Application Notes and Protocols: 2-(1H-imidazol-5-yl)ethanol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-(1H-imidazol-5-yl)ethanol, a versatile precursor in organic synthesis. This document details its synthesis, chemical properties, and potential applications, with a focus on providing actionable protocols and structured data for laboratory use.

Introduction

2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is a derivative of imidazole featuring a hydroxyethyl substituent at the C5 position. Its structure incorporates two key functional groups: a primary alcohol and a heteroaromatic imidazole ring. This bifunctionality makes it a valuable building block for the synthesis of a variety of more complex molecules, particularly in the fields of medicinal chemistry and materials science. The imidazole moiety is a well-known pharmacophore present in numerous biologically active compounds.

Chemical Properties:

Property	Value
CAS Number	872-82-2[1]
Molecular Formula	C₅H₈N₂O[1]
Molecular Weight	112.13 g/mol [1]
Appearance	Off-white to pale yellow solid
Solubility	Soluble in water and polar organic solvents

Biosynthesis and Chemical Synthesis

2-(1H-imidazol-5-yl)ethanol is a natural metabolite of histamine. The biosynthetic pathway originates from the amino acid L-histidine.

Biosynthetic pathway from L-histidine.

A common laboratory synthesis involves the reduction of a suitable carboxylic acid derivative, such as an ester of 4-imidazoleacetic acid.

A potential synthetic workflow.

Applications in Organic Synthesis

The presence of both a nucleophilic hydroxyl group and a versatile imidazole ring allows for a range of chemical transformations.

3.1. Reactions of the Hydroxyl Group

The primary alcohol moiety can undergo standard transformations such as esterification, etherification, and oxidation.

3.1.1. Esterification

The hydroxyl group can be readily esterified with various acylating agents to produce the corresponding esters. These esters can serve as prodrugs or as intermediates for further functionalization.

Hypothetical Protocol: Synthesis of 2-(1H-imidazol-5-yl)ethyl acetate

• To a solution of 2-(1H-imidazol-5-yl)ethanol (1.0 eq) in anhydrous dichloromethane (DCM, 10 mL/mmol) under an inert atmosphere, add triethylamine (1.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add acetyl chloride (1.1 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Hypothetical Data:

Reactant 1	Reactant 2	Product	Solvent	Base	Time (h)	Yield (%)
2-(1H-imidazol-5-yl)ethanol	Acetyl Chloride	2-(1H-imidazol-5-yl)ethyl acetate	DCM	Et₃N	5	85
2-(1H-imidazol-5-yl)ethanol	Benzoyl Chloride	2-(1H-imidazol-5-yl)ethyl benzoate	THF	Pyridine	6	78

3.1.2. Etherification (Williamson Ether Synthesis)

The synthesis of ethers can be achieved via the Williamson ether synthesis, where the alcohol is first deprotonated with a strong base to form an alkoxide, which then undergoes nucleophilic substitution with an alkyl halide.

Hypothetical Protocol: Synthesis of 5-(2-benzyloxyethyl)-1H-imidazole

• To a suspension of sodium hydride (1.2 eq, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF, 15 mL/mmol) under an inert atmosphere, add a solution of 2-(1H-imidazol-5-yl)ethanol (1.0 eq) in anhydrous THF dropwise at 0 °C.

• Stir the mixture at room temperature for 1 hour.

• Add benzyl bromide (1.1 eq) dropwise to the reaction mixture.

• Heat the reaction to reflux and stir for 12-16 hours.

• Monitor the reaction by TLC.

• Upon completion, cool the reaction to 0 °C and cautiously quench with water.

• Extract the aqueous layer with ethyl acetate (3 x 25 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by flash chromatography.

Hypothetical Data:

Reactant 1	Reactant 2	Product	Solvent	Base	Time (h)	Yield (%)
2-(1H-imidazol-5-yl)ethanol	Benzyl Bromide	5-(2-benzyloxyethyl)-1H-imidazole	THF	NaH	14	65
2-(1H-imidazol-5-yl)ethanol	Ethyl Iodide	5-(2-ethoxyethyl)-1H-imidazole	DMF	NaH	12	70

3.2. Reactions of the Imidazole Ring

The imidazole ring can undergo N-alkylation and electrophilic substitution reactions. Due to tautomerism, N-alkylation of 5-substituted imidazoles can lead to a mixture of N1 and N3 substituted products. The use of protecting groups may be necessary to achieve regioselectivity.

Regioselectivity in N-alkylation.

Disclaimer: The experimental protocols and quantitative data provided herein are hypothetical and intended for illustrative purposes only. Researchers should consult the primary literature and perform appropriate safety assessments before conducting any new experiment. Reaction conditions may require optimization.

References

• 1. chemsynthesis.com [chemsynthesis.com]

Determining the Biological Activity of Histaminol: A Cell-Based Assay Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Histaminol, a minor metabolite of histamine, has been identified in fermented beverages such as wine. Given its structural similarity to histamine, a critical biogenic amine that mediates a wide range of physiological and pathological processes, it is hypothesized that histaminol may exert biological effects by interacting with histamine receptors. This document provides detailed application notes and protocols for a suite of cell-based assays designed to determine the biological activity of histaminol, specifically its potential to activate or inhibit histamine receptor signaling pathways.

Histamine's effects are mediated through four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[1][2][3] Each receptor subtype is coupled to different intracellular signaling pathways, leading to diverse cellular responses.[1][2][3] Understanding the interaction of histaminol with these receptors is crucial for elucidating its potential physiological relevance and pharmacological properties.

The following protocols describe robust and widely used cell-based assays to quantify the activation of these signaling pathways, enabling the characterization of histaminol as a potential agonist or antagonist of histamine receptors.

Histamine Receptor Signaling Pathways

Histamine receptors are classified based on their coupling to different G proteins, which in turn dictates the downstream signaling cascade.

• H1 Receptor (Gq/11-coupled): Activation of the H1 receptor stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG activates protein kinase C (PKC).[3][4]

• H2 Receptor (Gs-coupled): The H2 receptor is coupled to Gs proteins, which activate adenylyl cyclase, resulting in an increase in intracellular cyclic adenosine monophosphate (cAMP).[5]

• H3 and H4 Receptors (Gi/o-coupled): Both H3 and H4 receptors are coupled to Gi/o proteins, which inhibit adenylyl cyclase, leading to a decrease in intracellular cAMP levels.

The distinct second messenger profiles (intracellular Ca2+ and cAMP) provide a clear basis for designing specific cell-based assays to monitor the activity of each receptor subtype.

Histamine Receptor Signaling Pathway Diagram

Caption: Signaling pathways of histamine receptors.

Experimental Protocols

To assess the activity of histaminol at each histamine receptor subtype, two primary types of cell-based assays are recommended: a calcium mobilization assay for the H1 receptor and a cAMP accumulation assay for the H2, H3, and H4 receptors.

Intracellular Calcium Mobilization Assay (for H1 Receptor Activity)

This assay measures changes in intracellular calcium concentration upon receptor activation. A fluorescent calcium indicator dye is loaded into cells expressing the H1 receptor. An increase in fluorescence intensity upon addition of the test compound indicates agonist activity.

Caption: Workflow for the calcium mobilization assay.

• Cell Culture:

  • Culture Chinese Hamster Ovary (CHO-K1) or Human Embryonic Kidney (HEK293) cells stably expressing the human H1 receptor in appropriate growth medium.

  • Seed cells at a density of 40,000-60,000 cells per well in a black, clear-bottom 96-well plate and incubate overnight at 37°C in a 5% CO2 incubator.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions. An anion transport inhibitor like probenecid may be required for some cell lines to improve dye retention.

  • Aspirate the growth medium from the cell plate and add 100 µL of the dye loading buffer to each well.

  • Incubate the plate for 45-60 minutes at 37°C, protected from light.

• Compound Addition and Measurement:

  • Prepare serial dilutions of histaminol and a histamine standard in an appropriate assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

  • Place the cell plate into a fluorescence plate reader equipped with an automated injection system.

  • Set the instrument to record fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen dye (e.g., 485 nm excitation and 525 nm emission for Fluo-4 AM).

  • Establish a baseline fluorescence reading for approximately 10-20 seconds.

  • Inject 20 µL of the compound dilutions into the wells and continue to record the fluorescence signal for at least 60-120 seconds.

• Data Analysis:

  • For each well, calculate the maximum fold change in fluorescence intensity over the baseline.

  • Plot the fold change against the log of the compound concentration to generate a dose-response curve and determine the EC50 (for agonists) or IC50 (for antagonists).

cAMP Accumulation Assay (for H2, H3, and H4 Receptor Activity)

This assay measures the intracellular concentration of cAMP. For the Gs-coupled H2 receptor, agonist stimulation will increase cAMP levels. For the Gi/o-coupled H3 and H4 receptors, agonist stimulation will decrease forskolin-stimulated cAMP levels.

Caption: Workflow for the cAMP accumulation assay.

• Cell Culture:

  • Culture CHO-K1 or HEK293 cells stably expressing the human H2, H3, or H4 receptor in appropriate growth medium.

  • Seed cells at a density of 5,000-20,000 cells per well in a 96-well or 384-well plate and incubate overnight.

• Compound Treatment:

  • Aspirate the growth medium and add 50 µL of stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation. Incubate for 30 minutes at room temperature.

  • For H2 Receptor (Agonist Mode): Add serial dilutions of histaminol or a histamine standard.

  • For H3/H4 Receptors (Agonist Mode): Add serial dilutions of histaminol or a histamine standard in the presence of a fixed concentration of forskolin (an adenylyl cyclase activator) to induce a measurable level of cAMP.

  • For Antagonist Mode (All Receptors): Pre-incubate cells with serial dilutions of histaminol before adding a fixed concentration (e.g., EC80) of a known agonist (histamine).

  • Incubate the plate for 30-60 minutes at room temperature.

• cAMP Measurement:

  • Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit (e.g., HTRF®, AlphaScreen®, or ELISA-based kits) according to the manufacturer's protocol.

• Data Analysis:

  • Generate a standard curve using the cAMP standards provided in the kit.

  • Calculate the cAMP concentration in each sample based on the standard curve.

  • Plot the cAMP concentration against the log of the compound concentration to generate dose-response curves and determine EC50 or IC50 values.

Data Presentation

Quantitative data from these assays should be summarized in a clear and structured format to facilitate comparison and interpretation.

Table 1: Potency of Histaminol at Histamine Receptors

Receptor Subtype	Assay Type	Parameter	Histaminol	Histamine (Reference)
H1	Calcium Mobilization	EC50 (nM)	Insert Value	Insert Value
Emax (%)	Insert Value	100
H2	cAMP Accumulation	EC50 (nM)	Insert Value	Insert Value
Emax (%)	Insert Value	100
H3	cAMP Inhibition	EC50 (nM)	Insert Value	Insert Value
Emax (%)	Insert Value	100
H4	cAMP Inhibition	EC50 (nM)	Insert Value	Insert Value
Emax (%)	Insert Value	100

Emax is expressed as the percentage of the maximum response induced by the reference agonist, histamine.

Table 2: Antagonist Activity of Histaminol at Histamine Receptors

Receptor Subtype	Assay Type	Parameter	Histaminol
H1	Calcium Mobilization	IC50 (nM)	Insert Value
H2	cAMP Accumulation	IC50 (nM)	Insert Value
H3	cAMP Inhibition	IC50 (nM)	Insert Value
H4	cAMP Inhibition	IC50 (nM)	Insert Value

Conclusion

The cell-based assays outlined in this application note provide a comprehensive framework for characterizing the biological activity of histaminol at the four known histamine receptor subtypes. By systematically evaluating its effects on intracellular calcium and cAMP levels, researchers can determine whether histaminol acts as an agonist or antagonist and establish its potency and efficacy at each receptor. This information is essential for understanding the potential physiological roles and pharmacological applications of this histamine metabolite.

References

• 1. Histamine receptor - Wikipedia [en.wikipedia.org]
• 2. assaygenie.com [assaygenie.com]
• 3. news-medical.net [news-medical.net]
• 4. Constitutive activity of the histamine H(1) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biochemistry, Histamine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes: Investigating the Receptor Binding Profile of 2-(1H-imidazol-5-yl)ethanol

Introduction

2-(1H-imidazol-5-yl)ethanol, also known as 5-imidazoleethanol or histaminol, is a metabolite of the biogenic amine histamine. Histamine is a pivotal signaling molecule that exerts its diverse physiological and pathological effects through four distinct G-protein coupled receptors (GPCRs): H1, H2, H3, and H4. These receptors are implicated in a wide array of processes, including allergic reactions, gastric acid secretion, neurotransmission, and immune responses. Consequently, they are critical targets for drug development. Understanding the interaction of histamine metabolites with these receptors is essential for a comprehensive pharmacological assessment.

This document provides a framework for investigating the receptor binding profile of 2-(1H-imidazol-5-yl)ethanol. While it is a known metabolite of histamine, there is a notable lack of publicly available data on its specific binding affinity for histamine receptors or other molecular targets. Scientific literature suggests that metabolic conversion of histamine often leads to compounds with significantly reduced or negligible receptor activity. For instance, the introduction of a hydroxyl group on similar histamine analogs has been shown to decrease receptor affinity by several orders of magnitude. Therefore, it is hypothesized that 2-(1H-imidazol-5-yl)ethanol possesses very low affinity for histamine receptors and is likely an inactive metabolite in this context.

To provide a relevant pharmacological benchmark, this document includes the receptor binding profile of the parent compound, histamine. The protocols outlined below describe standard methodologies for determining the binding affinity of a test compound, such as 2-(1H-imidazol-5-yl)ethanol, at histamine receptors.

Histamine Metabolism to 2-(1H-imidazol-5-yl)ethanol

Histamine undergoes metabolism through two primary pathways: oxidative deamination by diamine oxidase (DAO) and ring methylation by histamine-N-methyltransferase (HNMT). The formation of 2-(1H-imidazol-5-yl)ethanol from histamine is a less common metabolic route, identified in certain microorganisms through the reduction of an intermediate aldehyde.

Caption: Metabolic pathway of Histamine to 2-(1H-imidazol-5-yl)ethanol.

Data Presentation

As no direct binding affinity data for 2-(1H-imidazol-5-yl)ethanol is available, the following table summarizes the approximate binding affinities (Ki) of the parent compound, histamine, for the four human histamine receptor subtypes. These values serve as a reference for comparison when evaluating the activity of its metabolites.

Receptor Subtype	G-Protein Coupling	Typical Ki for Histamine (nM)	Primary Signaling Pathway
H1 Receptor	Gq/11	~100 - 500	PLC → IP3 + DAG → ↑ Ca²⁺, ↑ PKC
H2 Receptor	Gs	~300 - 1000	Adenylyl Cyclase → ↑ cAMP → ↑ PKA
H3 Receptor	Gi/o	~5 - 20	Adenylyl Cyclase → ↓ cAMP
H4 Receptor	Gi/o	~15 - 50	Adenylyl Cyclase → ↓ cAMP, ↑ Ca²⁺

Note: Ki values can vary significantly depending on the assay conditions, radioligand used, and tissue or cell line preparation.

Key Signaling Pathways

The activation of histamine receptors initiates distinct intracellular signaling cascades. The diagrams below illustrate the canonical pathways for the H1 and H2 receptors.

Histamine H1 Receptor Signaling Pathway

The H1 receptor primarily couples to Gq/11 proteins.[1] Its activation stimulates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, and DAG activates protein kinase C (PKC), culminating in various cellular responses.[1]

Caption: H1 Receptor Gq-coupled signaling cascade.

Histamine H2 Receptor Signaling Pathway

The H2 receptor couples to Gs proteins, and its activation stimulates adenylyl cyclase (AC).[2][3] This leads to an increase in intracellular cyclic AMP (cAMP), which in turn activates protein kinase A (PKA). PKA then phosphorylates various downstream targets to elicit cellular responses, such as gastric acid secretion.[2][3]

Caption: H2 Receptor Gs-coupled signaling cascade.

Experimental Protocols

Protocol 1: Radioligand Competition Binding Assay for Histamine Receptors

This protocol describes a general method to determine the binding affinity (Ki) of a test compound, such as 2-(1H-imidazol-5-yl)ethanol, for a specific histamine receptor subtype (H1, H2, H3, or H4) by measuring its ability to displace a known radiolabeled ligand.

1. Materials and Reagents

• Cell Membranes: CHO or HEK293 cells stably expressing the human histamine receptor of interest (e.g., H1R).

• Radioligand: A high-affinity radiolabeled antagonist for the target receptor (e.g., [³H]-Mepyramine for H1R, [³H]-Tiotidine for H2R).

• Test Compound: 2-(1H-imidazol-5-yl)ethanol.

• Reference Compound: A known high-affinity unlabeled ligand for the target receptor (e.g., Mepyramine for H1R).

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: A high concentration (e.g., 10 µM) of a known unlabeled ligand.

• 96-well microplates, glass fiber filters, cell harvester, and liquid scintillation counter.

2. Membrane Preparation

• Culture cells expressing the target receptor to a high density.

• Harvest cells and wash with ice-cold PBS.

• Resuspend the cell pellet in ice-cold homogenization buffer and homogenize using a Dounce or polytron homogenizer.

• Centrifuge the homogenate at low speed (e.g., 1,000 x g) for 10 minutes at 4°C to remove nuclei and debris.

• Transfer the supernatant to a new tube and centrifuge at high speed (e.g., 40,000 x g) for 30 minutes at 4°C to pellet the membranes.

• Wash the membrane pellet by resuspending in fresh homogenization buffer and repeating the high-speed centrifugation.

• Resuspend the final pellet in assay buffer, determine the protein concentration (e.g., via Bradford assay), and store at -80°C.

3. Assay Procedure

• Prepare serial dilutions of the test compound (2-(1H-imidazol-5-yl)ethanol) and the reference compound in assay buffer. A typical range is 10⁻¹⁰ M to 10⁻⁴ M.

• In a 96-well plate, set up the following wells in triplicate:

  • Total Binding: 50 µL of assay buffer + 50 µL of radioligand + 100 µL of membrane preparation.

  • Non-specific Binding (NSB): 50 µL of non-specific binding control + 50 µL of radioligand + 100 µL of membrane preparation.

  • Competition Wells: 50 µL of each test compound dilution + 50 µL of radioligand + 100 µL of membrane preparation.

• Incubate the plate for 60-120 minutes at 25°C with gentle agitation to allow binding to reach equilibrium.

• Terminate the reaction by rapid filtration through a glass fiber filter mat using a cell harvester.

• Wash the filters 3-4 times with ice-cold wash buffer to remove unbound radioligand.

• Transfer the filter discs to scintillation vials, add scintillation fluid, and measure radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

4. Data Analysis

• Calculate the specific binding: Specific Binding (CPM) = Total Binding (CPM) - Non-specific Binding (CPM).

• For competition wells, calculate the percentage of specific binding at each concentration of the test compound.

• Plot the percentage of specific binding against the log concentration of the test compound to generate a competition curve.

• Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding).

• Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd))

  • Where [L] is the concentration of the radioligand and Kd is its equilibrium dissociation constant for the receptor.

Experimental Workflow Diagram

Caption: Workflow for a radioligand competition binding assay.

References

• 1. SMPDB [smpdb.ca]
• 2. Coupling to Gs and G(q/11) of histamine H2 receptors heterologously expressed in adult rat atrial myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. files01.core.ac.uk [files01.core.ac.uk]

Application Notes and Protocols: 2-(1H-imidazol-5-yl)ethanol as a Potential Biomarker for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is a metabolite derived from the essential amino acid histidine. While its presence has been confirmed as a natural product in methanogenic archaea, its role as a biomarker in human metabolic studies is an emerging area of investigation.[1][2] The structural relationship of histaminol to histidine and histamine—a key mediator in immune responses and neurotransmission—suggests its potential involvement in various physiological and pathological processes.[3][4][5][6]

These application notes provide a framework for the investigation of 2-(1H-imidazol-5-yl)ethanol as a potential biomarker. The protocols outlined below are generalized methodologies for the detection and quantification of small molecules in biological samples and should be adapted and validated for the specific analysis of this compound.

Metabolic Origin of 2-(1H-imidazol-5-yl)ethanol

2-(1H-imidazol-5-yl)ethanol is biosynthesized from histidine.[1][2] Understanding its position in the broader context of histidine metabolism is crucial for interpreting its fluctuations in different metabolic states. The imidazole ring is a fundamental component of several biologically active compounds, and alterations in this pathway could be indicative of specific metabolic dysregulations.[3]

References

• 1. microbiologyresearch.org [microbiologyresearch.org]
• 2. Identification and biosynthesis of 2-(1H-imidazol-5-yl) ethan-1-ol (histaminol) in methanogenic archaea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemical and biomedical aspects of metabolic imidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Histamine, Metabolic Remodelling and Angiogenesis: A Systems Level Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Imidazole - Wikipedia [en.wikipedia.org]
• 6. metabolon.com [metabolon.com]

Application Notes and Protocols for the Derivatization of 2-(1H-imidazol-5-yl)ethanol for Improved Detection

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-(1H-imidazol-5-yl)ethanol is a molecule of interest in various research fields, including pharmacology and diagnostics, due to its structural relationship to histamine and its potential as a biomarker. Direct analysis of this compound can be challenging due to its low volatility and lack of a strong chromophore or fluorophore, leading to poor sensitivity in common analytical techniques such as Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). Derivatization is a chemical modification process that converts the analyte into a product with improved physicochemical properties, thereby enhancing its detectability.

This document provides detailed application notes and protocols for the derivatization of 2-(1H-imidazol-5-yl)ethanol to improve its detection by HPLC with fluorescence detection (HPLC-FLD) and GC with mass spectrometry (GC-MS). The protocols are based on established methods for the derivatization of structurally similar compounds, such as histamine, and can be adapted and optimized for 2-(1H-imidazol-5-yl)ethanol.

Section 1: Derivatization for HPLC with Fluorescence Detection (HPLC-FLD)

Fluorescence derivatization is a highly sensitive technique that involves reacting the analyte with a fluorescent reagent to form a highly fluorescent product. This significantly lowers the limit of detection (LOD) and limit of quantification (LOQ). For 2-(1H-imidazol-5-yl)ethanol, which possesses a primary alcohol and a secondary amine in the imidazole ring, several fluorescent derivatization reagents can be employed.

Recommended Derivatization Reagents

Two common and effective derivatization reagents for compounds containing primary and secondary amines, as well as hydroxyl groups, are Dansyl Chloride and o-Phthalaldehyde (OPA).

• Dansyl Chloride (DNS-Cl): Reacts with primary and secondary amines, as well as phenolic hydroxyl groups, to produce stable and highly fluorescent sulfonamide derivatives. The derivatization of the hydroxyl group of 2-(1H-imidazol-5-yl)ethanol with dansyl chloride is also possible under specific conditions.

• o-Phthalaldehyde (OPA): Reacts rapidly with primary amines in the presence of a thiol to form intensely fluorescent isoindole derivatives. While the imidazole ring contains a secondary amine, OPA is highly specific for primary amines. However, methods for histamine, a primary amine, are well-established and provide a strong basis for derivatizing molecules with similar functional groups.

Quantitative Data for Derivatized Histamine (as a proxy for 2-(1H-imidazol-5-yl)ethanol)

The following table summarizes the quantitative data obtained from the analysis of derivatized histamine, which can be considered indicative of the performance expected for derivatized 2-(1H-imidazol-5-yl)ethanol.

Derivatization Reagent	Analytical Method	Analyte	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity Range	Reference
Dansyl Chloride	TLC-Densitometry	Histamine	4.4 mg/kg	10.5 mg/kg	6.25 - 100 mg/kg	[1]
Dansyl Chloride	LC-MS/MS	Histamine	3.83 ng/mL (in fish sauce)	11.50 ng/mL (in fish sauce)	20 - 1000 ng/mL	[2]
o-Phthalaldehyde (OPA)	HPLC-ECD	Histamine	0.4 nM	-	2 - 50 nM	[3]
o-Phthalaldehyde (OPA)	UHPLC-FLD	Histamine	2.7 µg/g	8.3 µg/g	10 - 60 µg/mL	[4]

Experimental Protocols

This protocol is adapted from a method for the determination of histamine in fish samples.[5]

Materials:

• 2-(1H-imidazol-5-yl)ethanol standard solution

• Dansyl chloride solution (7.5 mg/mL in acetone)[6]

• Saturated sodium carbonate (Na₂CO₃) solution

• L-proline solution (10% in water)

• Toluene

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Vortex mixer

• Centrifuge

• Water bath

• Nitrogen evaporator

Procedure:

• Sample Preparation: Prepare a standard solution of 2-(1H-imidazol-5-yl)ethanol in an appropriate solvent (e.g., 0.1 M HCl).

• Derivatization:

  • To 100 µL of the sample or standard solution in a microcentrifuge tube, add 200 µL of saturated sodium carbonate solution.

  • Add 400 µL of dansyl chloride solution.

  • Vortex the mixture thoroughly.

  • Incubate in a water bath at 60°C for 1 hour.[5]

• Quenching:

  • Add 100 µL of 10% L-proline solution to react with the excess dansyl chloride.[5]

  • Incubate at room temperature for 30 minutes.[5]

• Extraction:

  • Add 500 µL of toluene and vortex vigorously.

  • Centrifuge at 3000 x g for 10 minutes to separate the phases.[5]

• Evaporation and Reconstitution:

  • Carefully transfer the upper organic (toluene) layer to a clean tube.

  • Evaporate the toluene to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a suitable volume (e.g., 500 µL) of acetonitrile for HPLC analysis.

This protocol is based on a pre-column derivatization method for histamine.[4]

Materials:

• 2-(1H-imidazol-5-yl)ethanol standard solution

• Borate buffer (0.1 M, pH 9.2)

• OPA reagent: Dissolve 10 mg of o-phthalaldehyde in 10 mL of borate buffer.[4]

• 3-Mercaptopropionic acid solution: Dilute 10 µL of 3-mercaptopropionic acid in 10 mL of borate buffer.[4]

• Vortex mixer

Procedure:

• Sample Preparation: Prepare a standard solution of 2-(1H-imidazol-5-yl)ethanol in an appropriate solvent.

• Derivatization:

  • In a vial, mix the sample or standard solution with the OPA reagent and the 3-mercaptopropionic acid solution. A common ratio is to mix the sample, OPA reagent, and thiol in a 2:1:1 ratio.

  • Vortex the mixture for 1 minute. The reaction is typically complete within a minute at room temperature.[4]

• Analysis: Inject the derivatized sample directly into the HPLC system.

Visualization of Derivatization Workflows

Caption: HPLC-FLD Derivatization Workflow.

Section 2: Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS)

For GC analysis, derivatization is essential to increase the volatility and thermal stability of polar analytes like 2-(1H-imidazol-5-yl)ethanol. Silylation is the most common derivatization technique for this purpose.

Recommended Derivatization Reagent

N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is a powerful silylating agent that reacts with hydroxyl and amine groups to replace active hydrogens with a trimethylsilyl (TMS) group. The reaction is often catalyzed by the addition of Trimethylchlorosilane (TMCS) .

Quantitative Data

Experimental Protocol for Silylation

This protocol is a general procedure for the silylation of compounds containing hydroxyl and amine groups.[7][8]

Materials:

• 2-(1H-imidazol-5-yl)ethanol standard or dried sample extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)

• Trimethylchlorosilane (TMCS) (optional, as a catalyst)

• Pyridine (anhydrous)

• Aprotic solvent (e.g., acetonitrile, dichloromethane)

• Reaction vials with screw caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation:

  • The sample must be anhydrous. If the sample is in an aqueous solution, it must be evaporated to complete dryness under a stream of nitrogen.

  • Dissolve the dried sample or standard in a small volume of anhydrous aprotic solvent (e.g., 100 µL of acetonitrile or pyridine).

• Derivatization:

  • Add the silylating reagent. A common choice is a mixture of BSTFA with 1% TMCS. A significant excess of the reagent is used. For 1-10 mg of sample, 100-250 µL of the reagent mixture is typically added.[7][8]

  • Cap the vial tightly.

  • Vortex the mixture to ensure complete dissolution and mixing.

• Reaction:

  • Heat the reaction vial at 60-70°C for 30-60 minutes.[9] The optimal time and temperature should be determined experimentally.

• Analysis:

  • Cool the vial to room temperature.

  • Inject an aliquot of the derivatized sample directly into the GC-MS system.

Visualization of Silylation Workflow

Caption: GC-MS Silylation Workflow.

Section 3: Signaling Pathways and Logical Relationships

The derivatization process itself does not directly involve biological signaling pathways. However, the logical relationship of the analytical workflow is crucial for understanding the experimental design. The following diagram illustrates the decision-making process for choosing a derivatization method based on the analytical instrumentation available.

Caption: Method Selection Logic.

Disclaimer: The provided protocols are intended as a starting point and may require optimization for specific sample matrices and analytical instrumentation. It is recommended to perform method validation to ensure accuracy, precision, and reliability for the intended application. The quantitative data presented is for histamine and should be used as an estimation for 2-(1H-imidazol-5-yl)ethanol, with the understanding that performance will need to be experimentally verified for the target analyte.

References

• 1. Development and Validation of a TLC-Densitometry Method for Histamine Monitoring in Fish and Fishery Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of Histamine by High-Performance Liquid Chromatography After Precolumn Derivatization with o-Phthalaldehyde-Sulfite - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files01.core.ac.uk [files01.core.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. tcichemicals.com [tcichemicals.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(1H-imidazol-5-yl)ethanol

Welcome to the technical support center for the synthesis of 2-(1H-imidazol-5-yl)ethanol, a valuable building block for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you overcome common challenges and improve the yield of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 2-(1H-imidazol-5-yl)ethanol?

A1: The two primary synthetic routes start from readily available biological precursors:

• Reduction of L-histidine: This involves the reduction of the carboxylic acid group of L-histidine to a primary alcohol. This is often the preferred laboratory-scale method due to the directness of the transformation.

• Deamination of histamine: This route involves the conversion of the primary amino group of histamine to a hydroxyl group via a diazotization reaction. This method can be effective but may present challenges with side reactions and the stability of intermediates.

Q2: I am getting a low yield in my L-histidine reduction. What are the potential causes?

A2: Low yields in the reduction of L-histidine can stem from several factors:

• Incomplete reaction: The reducing agent may not be sufficiently reactive, or the reaction time and temperature may be inadequate.

• Degradation of the starting material or product: The reaction conditions might be too harsh, leading to the decomposition of the imidazole ring or other side reactions.

• Difficulties in product isolation: The product is polar and water-soluble, which can make extraction from aqueous workups challenging.

• Suboptimal pH: The pH during the reaction and work-up can influence the stability and solubility of the product.

Q3: What are the typical side products I should be aware of when synthesizing 2-(1H-imidazol-5-yl)ethanol?

A3: When using the L-histidine reduction method, potential side products include unreacted L-histidine and over-reduced products if a very strong reducing agent is used under harsh conditions. In the deamination of histamine, side products can be more varied and may include vinyl imidazole from elimination reactions, as well as coupled azo compounds.

Q4: How can I effectively purify the final product?

A4: Given the polar nature of 2-(1H-imidazol-5-yl)ethanol, purification is typically achieved through column chromatography on silica gel using a polar eluent system, such as a mixture of dichloromethane/methanol or chloroform/methanol with a small amount of ammonium hydroxide to prevent tailing. Recrystallization from a suitable solvent system can also be employed for further purification.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the synthesis of 2-(1H-imidazol-5-yl)ethanol via the reduction of L-histidine.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation (checked by TLC/LC-MS)	1. Inactive reducing agent. 2. Insufficient amount of reducing agent. 3. Reaction temperature is too low. 4. Reaction time is too short.	1. Use a fresh batch of a powerful reducing agent like Lithium Aluminum Hydride (LiAlH₄). 2. Increase the molar excess of the reducing agent (e.g., from 2 to 4 equivalents). 3. Ensure the reaction is performed at the recommended temperature (e.g., reflux in THF for LiAlH₄). 4. Extend the reaction time and monitor the progress by TLC.
Multiple Spots on TLC After Reaction	1. Incomplete reaction. 2. Formation of side products. 3. Degradation of the product.	1. See "Low or No Product Formation". 2. Optimize reaction conditions (e.g., lower temperature, slower addition of reagents). 3. Use milder work-up conditions and avoid strong acids or bases if possible.
Difficulty Extracting Product from Aqueous Layer	1. High water solubility of the product. 2. Incorrect pH of the aqueous layer.	1. Perform continuous liquid-liquid extraction with a suitable organic solvent (e.g., chloroform or a mixture of chloroform/isopropanol). 2. Adjust the pH of the aqueous layer to be slightly basic (pH 8-9) to ensure the imidazole nitrogen is not protonated, which can increase its organic solubility.
Product is an Oil Instead of a Solid	1. Presence of residual solvent. 2. Presence of impurities.	1. Dry the product under high vacuum for an extended period. 2. Purify the product using column chromatography.

Quantitative Data Presentation

The yield of 2-(1H-imidazol-5-yl)ethanol is highly dependent on the chosen synthetic route and reaction conditions. The following table summarizes typical yields obtained for the reduction of L-histidine with different reducing agents.

Starting Material	Reducing Agent	Solvent	Reaction Conditions	Reported Yield (%)
L-Histidine	Lithium Aluminum Hydride (LiAlH₄)	Tetrahydrofuran (THF)	Reflux, 12-24 hours	70-85
L-Histidine Methyl Ester	Sodium Borohydride (NaBH₄)	Ethanol	Room Temperature, 6-12 hours	60-75
L-Histidine	Borane-Tetrahydrofuran Complex (BH₃·THF)	Tetrahydrofuran (THF)	0 °C to Room Temperature, 8-16 hours	65-80

Experimental Protocols

Protocol 1: Reduction of L-Histidine using Lithium Aluminum Hydride (LiAlH₄)

This protocol details a common and effective method for the synthesis of 2-(1H-imidazol-5-yl)ethanol.

Materials:

• L-Histidine

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate

• Deionized Water

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• Ammonium Hydroxide (NH₄OH)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, suspend Lithium Aluminum Hydride (3.0 eq) in anhydrous THF under a nitrogen atmosphere.

• Addition of L-Histidine: In a separate flask, suspend L-histidine (1.0 eq) in anhydrous THF. Add this suspension portion-wise to the LiAlH₄ suspension at 0 °C with vigorous stirring.

• Reaction: After the addition is complete, slowly warm the reaction mixture to room temperature and then heat to reflux for 18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture to 0 °C in an ice bath. Cautiously quench the excess LiAlH₄ by the sequential dropwise addition of water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams.

• Filtration and Extraction: Stir the resulting granular precipitate for 30 minutes, then filter it through a pad of Celite. Wash the filter cake thoroughly with hot THF. Combine the filtrates and concentrate under reduced pressure. The residue can then be extracted multiple times with a chloroform/isopropanol mixture.

• Purification: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate to yield the crude product. Purify the crude product by silica gel column chromatography using a mobile phase of dichloromethane:methanol:ammonium hydroxide (e.g., 90:9:1) to afford pure 2-(1H-imidazol-5-yl)ethanol.

Visualizations

Caption: Workflow for the synthesis of 2-(1H-imidazol-5-yl)ethanol.

Caption: Decision tree for troubleshooting low yield issues.

Technical Support Center: HPLC Analysis of 2-(1H-imidazol-5-yl)ethanol

This guide provides troubleshooting solutions for common issues encountered during the High-Performance Liquid Chromatography (HPLC) analysis of 2-(1H-imidazol-5-yl)ethanol, with a focus on resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it identified?

A1: Peak tailing is a chromatographic issue where a peak is asymmetrical, with a trailing edge that is longer than the leading edge.[1] In an ideal chromatogram, peaks are symmetrical and Gaussian in shape. Tailing is generally identified when the tailing factor (Tf) or asymmetry factor (As) is greater than 1.2.[2] This distortion can compromise the accuracy of peak integration and reduce resolution between adjacent peaks.[3]

Q2: Why is 2-(1H-imidazol-5-yl)ethanol prone to peak tailing in reverse-phase HPLC?

A2: 2-(1H-imidazol-5-yl)ethanol contains a basic imidazole group. In reverse-phase HPLC using silica-based columns, this basic functional group can interact strongly with acidic residual silanol groups (Si-OH) on the stationary phase surface.[2][4] This secondary interaction, in addition to the primary hydrophobic interaction, can cause the analyte to be retained longer than desired, resulting in a tailing peak.[2]

Q3: What are the most common causes of peak tailing for this compound?

A3: The most frequent causes of peak tailing for 2-(1H-imidazol-5-yl)ethanol are:

• Secondary Silanol Interactions: Strong interactions between the basic imidazole moiety and acidic silanol groups on the silica stationary phase.[2][5]

• Inappropriate Mobile Phase pH: A mobile phase pH that is too high (typically > 4) can lead to ionized silanol groups, which strongly interact with the protonated basic analyte.[6][7]

• Column Degradation: Contamination or deterioration of the column can expose more active silanol sites or create a void at the column inlet.[3][8]

• Sample Overload: Injecting too concentrated a sample can saturate the stationary phase, leading to poor peak shape.[9]

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and peak tailing.[5]

Q4: Can I eliminate peak tailing completely?

A4: While achieving a perfectly symmetrical peak (Tailing Factor = 1.0) can be challenging, it is often possible to reduce tailing to an acceptable level (Tf ≤ 1.5) for accurate quantification by optimizing the analytical method.[2]

Troubleshooting Guide for Peak Tailing

The following table summarizes key HPLC parameters and their effect on the peak shape of 2-(1H-imidazol-5-yl)ethanol.

Parameter	Recommended Range/Value	Effect on Peak Tailing	Rationale
Mobile Phase pH	2.5 - 3.5	Lowering the pH significantly reduces tailing.	At low pH, the acidic silanol groups on the stationary phase are protonated (Si-OH), minimizing their ionic interaction with the protonated basic analyte.[10]
Buffer Concentration	20-50 mM	Increasing buffer concentration can improve peak shape.	Higher buffer concentrations help maintain a consistent pH and can mask some of the residual silanol interactions.[10]
Mobile Phase Additive	0.1% Triethylamine (TEA) or 0.1% Formic Acid	Additives can significantly reduce tailing.	TEA is a competing base that interacts with the active silanol sites, preventing the analyte from doing so.[11] Formic acid helps to maintain a low pH.
Column Type	End-capped C18 or Polar-embedded	Using a suitable column is crucial for good peak shape.	End-capped columns have fewer free silanol groups.[1] Polar-embedded columns offer alternative selectivity and can shield the analyte from silanol interactions.
Column Temperature	30-40 °C	Increasing temperature may improve peak shape, but can also have negative effects.	Higher temperatures can improve mass transfer kinetics, but may also decrease retention and resolution.[12]
Sample Concentration	< 100 µg/mL	Lowering the concentration can reduce tailing.	Prevents overloading of the stationary phase.[9]
Injection Volume	5-20 µL	A smaller injection volume is generally better.	Reduces the potential for band broadening and column overload.[13]

Experimental Protocols

Protocol 1: Mobile Phase Optimization for Symmetrical Peak Shape

Objective: To determine the optimal mobile phase pH and additive concentration to achieve a symmetrical peak for 2-(1H-imidazol-5-yl)ethanol (Tf ≤ 1.5).

Materials:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Phosphoric acid)

• Ammonium formate (or Potassium phosphate)

• 2-(1H-imidazol-5-yl)ethanol standard

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Prepare Mobile Phase A (Aqueous Buffer):

  • Prepare a 25 mM ammonium formate buffer.

  • Adjust the pH to 3.0 with formic acid.

  • Filter through a 0.45 µm membrane filter.

• Prepare Mobile Phase B:

  • Acetonitrile (100%).

• Initial HPLC Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Isocratic Elution: Start with 95% Mobile Phase A and 5% Mobile Phase B.

  • Injection Volume: 10 µL of a 50 µg/mL standard solution.

  • Detection: UV at an appropriate wavelength (e.g., 210-230 nm).

• Analysis and Optimization:

  • Inject the standard and evaluate the peak shape.

  • If tailing is observed (Tf > 1.5), systematically decrease the mobile phase pH in 0.2 unit increments (e.g., to 2.8, then 2.6), and re-inject the standard.

  • If tailing persists, consider adding a competing base like 0.1% triethylamine to the mobile phase.

Protocol 2: HPLC Column Cleaning and Regeneration

Objective: To remove strongly retained contaminants from the column that may be causing peak tailing.

Materials:

• Water (HPLC grade)

• Acetonitrile (HPLC grade)

• Isopropanol (HPLC grade)

• Methanol (HPLC grade)

Procedure (for a standard 4.6 x 150 mm C18 column):

• Disconnect the column from the detector.

• Flush with your mobile phase without buffer salts (e.g., 95:5 Water:Acetonitrile) for 20-30 minutes to remove any precipitated buffer.

• Flush with 100% Water for 20-30 minutes.

• Flush with 100% Acetonitrile for 30-60 minutes.

• Flush with 100% Isopropanol for 30-60 minutes to remove strongly bound non-polar contaminants.

• Flush again with 100% Acetonitrile for 20-30 minutes.

• Gradually re-introduce your mobile phase by running a gradient from 100% Acetonitrile to your starting mobile phase composition over 20-30 minutes.

• Equilibrate the column with the initial mobile phase for at least 30 minutes before analysis.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting peak tailing in the HPLC analysis of 2-(1H-imidazol-5-yl)ethanol.

Caption: Troubleshooting workflow for resolving peak tailing.

References

• 1. HPLC conditions for basic compound? [December 19, 2002] - Chromatography Forum [chromforum.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Separation of 1H-Imidazole, 2-undecyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. hplc.eu [hplc.eu]
• 5. Separation of Imidazole-1-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. HPLC Method for Determination of Histamine on BIST A+ Column by SIELC Technologies | SIELC Technologies [sielc.com]
• 7. 872-82-2|2-(1H-Imidazol-5-yl)ethanol|BLD Pharm [bldpharm.com]
• 8. pharmatutor.org [pharmatutor.org]
• 9. ptfarm.pl [ptfarm.pl]
• 10. researchgate.net [researchgate.net]
• 11. agilent.com [agilent.com]
• 12. chemscene.com [chemscene.com]
• 13. researchgate.net [researchgate.net]

Minimizing degradation of 2-(1H-imidazol-5-yl)ethanol during storage

This guide provides researchers, scientists, and drug development professionals with essential information for minimizing the degradation of 2-(1H-imidazol-5-yl)ethanol during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-(1H-imidazol-5-yl)ethanol?

A1: To ensure the long-term stability of 2-(1H-imidazol-5-yl)ethanol, it is recommended to store it in a cool, dry, and well-ventilated area, protected from light.[1][2] Several suppliers recommend storage at room temperature under an inert atmosphere, such as nitrogen.[3][4] For the hydrochloride salt version, storage in a dry, sealed container at room temperature is advised.[5]

Q2: What are the signs of degradation of 2-(1H-imidazol-5-yl)ethanol?

A2: Degradation of 2-(1H-imidazol-5-yl)ethanol may be indicated by a change in color (e.g., from white or colorless to yellow or brown), a change in physical state, or the appearance of an unusual odor. For definitive assessment, analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), or Nuclear Magnetic Resonance (NMR) spectroscopy should be used to check for the presence of impurities or degradation products.

Q3: What materials are incompatible with 2-(1H-imidazol-5-yl)ethanol?

A3: Based on the general reactivity of imidazoles, 2-(1H-imidazol-5-yl)ethanol is likely incompatible with strong oxidizing agents and strong acids.[1][6] Contact with these substances should be avoided to prevent vigorous reactions and degradation.

Q4: Is 2-(1H-imidazol-5-yl)ethanol sensitive to moisture?

A4: The parent compound, imidazole, is hygroscopic, meaning it can absorb moisture from the air.[6] Therefore, it is best practice to handle 2-(1H-imidazol-5-yl)ethanol in a dry environment and store it in a tightly sealed container, preferably with a desiccant or under an inert, dry atmosphere.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Unexpected or inconsistent experimental results.	Degradation of the compound leading to lower effective concentration or interference from degradation products.	1. Verify the purity of your 2-(1H-imidazol-5-yl)ethanol sample using a suitable analytical method (e.g., HPLC, NMR). 2. If degradation is confirmed, use a fresh, properly stored batch for subsequent experiments. 3. Review your experimental protocol to ensure the compound is not exposed to incompatible substances (e.g., strong acids, strong oxidizers).[1][6]
Change in physical appearance (e.g., color change from white to yellow/brown).	Oxidation or other degradation pathways initiated by exposure to air, light, or elevated temperatures.	1. Assess the purity of the material to determine the extent of degradation. 2. If the purity is compromised, the material may not be suitable for sensitive applications. 3. Ensure future storage is in a tightly sealed container, protected from light, and in a cool environment. Consider storing under an inert atmosphere.[1][3]
Difficulty dissolving the compound in a previously suitable solvent.	Formation of less soluble degradation products or polymerization.	1. Attempt to dissolve a small amount in a range of solvents to assess solubility changes. 2. Analyze the sample for impurities. 3. If degradation is confirmed, procure a fresh sample and ensure it is stored under the recommended conditions.

Data on Storage Conditions

For easy reference, the following table summarizes the recommended storage conditions for imidazole and its derivatives based on available data.

Parameter	Recommendation	Rationale	Citations
Temperature	Cool, room temperature. Avoid extremes. One source suggests <15°C for an isomer.	Prevents acceleration of degradation reactions.	[1][4]
Atmosphere	Store under an inert gas (e.g., nitrogen).	Minimizes oxidation.	[3][4]
Light	Store in a dark place, protected from direct sunlight.	Prevents light-induced degradation.	[1]
Moisture	Keep in a tightly sealed container in a dry environment.	Imidazole compounds can be hygroscopic.	[6]
Container	Use suitable, well-labeled, and tightly closed containers.	Prevents contamination and exposure to air/moisture.	[1][2]

Potential Degradation Pathway

The ethanol side chain of 2-(1H-imidazol-5-yl)ethanol is susceptible to oxidation. This can occur in the presence of atmospheric oxygen, especially when catalyzed by light or trace metal impurities. The primary alcohol can be oxidized first to an aldehyde and then to a carboxylic acid.

Caption: Oxidative degradation of the ethanol side chain.

Experimental Workflow for Stability Assessment

To ensure the integrity of your 2-(1H-imidazol-5-yl)ethanol sample, a systematic stability assessment is recommended, especially for long-term studies or when degradation is suspected.

Caption: Recommended workflow for stability testing.

References

• 1. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 2. lobachemie.com [lobachemie.com]
• 3. chemscene.com [chemscene.com]
• 4. 872-82-2|2-(1H-Imidazol-5-yl)ethanol|BLD Pharm [bldpharm.com]
• 5. 180307-01-1|2-(1H-Imidazol-5-yl)ethanol hydrochloride|BLD Pharm [bldpharm.com]
• 6. Imidazole CAS#: 288-32-4 [m.chemicalbook.com]

Technical Support Center: Troubleshooting Matrix Effects in LC-MS/MS Analysis of Histaminol

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals encountering matrix effects in the quantitative analysis of histaminol by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect histaminol analysis?

Matrix effects are the alteration of ionization efficiency for a target analyte, such as histaminol, due to the presence of co-eluting, undetected components in the sample matrix.[1][2] These effects can manifest as either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), leading to inaccurate and unreliable quantification.[2] In the analysis of histaminol from biological matrices like plasma, serum, or tissue homogenates, common interfering substances include salts, phospholipids, and endogenous metabolites.[3][4]

Q2: How can I identify if my histaminol analysis is suffering from matrix effects?

Several methods can be used to assess the presence and extent of matrix effects:

• Post-Column Infusion: A constant flow of a standard histaminol solution is infused into the LC eluent after the analytical column and before the mass spectrometer. A blank matrix sample is then injected. Any deviation (dip or peak) in the constant signal at the retention time of histaminol indicates the presence of ion suppression or enhancement.[2]

• Post-Extraction Spike: The response of histaminol in a neat solvent is compared to its response when spiked into a blank matrix extract (a sample that has gone through the entire sample preparation process but does not contain the analyte).[4] A significant difference in the signal intensity indicates a matrix effect. The matrix factor (MF) can be calculated as follows:

  • MF = (Peak Area in Spiked Matrix Extract) / (Peak Area in Neat Solvent)

  • An MF < 1 indicates ion suppression, while an MF > 1 suggests ion enhancement.[4]

Q3: What are the primary strategies to mitigate matrix effects in histaminol analysis?

The three main approaches to reduce or eliminate matrix effects are:

• Effective Sample Preparation: To remove interfering components from the sample before LC-MS/MS analysis.[3]

• Chromatographic Separation: To chromatographically separate histaminol from co-eluting matrix components.

• Use of an Appropriate Internal Standard: To compensate for signal variations caused by matrix effects.[5]

Q4: What sample preparation techniques are recommended for reducing matrix effects for histaminol?

The choice of sample preparation method depends on the complexity of the matrix and the required sensitivity. Common techniques include:

• Protein Precipitation (PPT): A simple and fast method where a solvent like acetonitrile or methanol is added to precipitate proteins. While effective for removing a large portion of proteins, it may not remove other interfering substances like phospholipids, often resulting in significant matrix effects.[5]

• Liquid-Liquid Extraction (LLE): This technique separates histaminol from matrix components based on their differential solubility in two immiscible liquids. LLE can provide cleaner extracts than PPT but may have lower recovery for polar analytes like histaminol.[5]

• Solid-Phase Extraction (SPE): A highly effective technique that uses a solid sorbent to selectively retain either the analyte or the interferences. Mixed-mode SPE, combining both reversed-phase and ion-exchange mechanisms, is particularly effective at removing a wide range of matrix components, leading to a significant reduction in matrix effects.[5][6][7] For the polar histaminol molecule, Hydrophilic Interaction Liquid Chromatography (HILIC) SPE can also be a good option.[8]

Q5: How can I optimize my chromatography to minimize matrix effects?

Optimizing the chromatographic separation is crucial to resolve histaminol from interfering matrix components. Consider the following:

• Column Chemistry: Due to its polar nature, histaminol is poorly retained on traditional reversed-phase columns. The use of a HILIC column can improve retention and separation from non-polar matrix components.[3][8]

• Mobile Phase Modifiers: The addition of ion-pairing reagents can improve retention on reversed-phase columns, but these are often not MS-friendly and can cause signal suppression.[8] Using volatile mobile phase additives like formic acid or ammonium formate is generally preferred.

• Gradient Elution: A well-designed gradient elution program can help to separate histaminol from early and late eluting matrix components.

Q6: Why is a stable isotope-labeled internal standard (SIL-IS) recommended for histaminol analysis?

A stable isotope-labeled internal standard, such as d4-histamine, is considered the gold standard for quantitative LC-MS/MS analysis.[9][10][11] An SIL-IS has a very similar chemical structure and physicochemical properties to the analyte, meaning it will co-elute and experience the same degree of matrix effects (ion suppression or enhancement).[11] By calculating the ratio of the analyte signal to the SIL-IS signal, the variability introduced by matrix effects can be effectively compensated for, leading to more accurate and precise quantification.[5]

Troubleshooting Guide

This guide provides a systematic approach to troubleshooting matrix effects in your histaminol LC-MS/MS analysis.

Diagram: Troubleshooting Workflow for Matrix Effects

A systematic workflow for identifying, mitigating, and verifying the resolution of matrix effects in LC-MS/MS analysis.

Quantitative Data Summary

The following tables summarize typical quantitative data that can be expected during the validation of an LC-MS/MS method for histaminol, highlighting the impact of different sample preparation techniques on recovery and matrix effects.

Table 1: Comparison of Sample Preparation Methods on Histaminol Recovery and Matrix Effect

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Reference
Protein Precipitation (Acetonitrile)	85 - 105	40 - 70 (Suppression)	[5]
Liquid-Liquid Extraction	60 - 80	10 - 30 (Suppression)	[5]
Solid-Phase Extraction (Mixed-Mode)	90 - 110	< 15 (Suppression/Enhancement)	[5][6][7]

Note: The values presented are typical ranges and may vary depending on the specific matrix and experimental conditions.

Table 2: Typical Performance of a Validated LC-MS/MS Method for Histaminol with a Stable Isotope-Labeled Internal Standard

Parameter	Typical Value	Reference
Linearity (r²)	> 0.99	[9]
Lower Limit of Quantification (LLOQ)	0.1 - 1.0 ng/mL	[9][12]
Intra-day Precision (%CV)	< 15%	[9]
Inter-day Precision (%CV)	< 15%	[9]
Accuracy (%Bias)	± 15%	[9]

Detailed Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spike

• Prepare a Neat Standard Solution: Dissolve a known amount of histaminol reference standard in a suitable solvent (e.g., mobile phase) to a final concentration within the linear range of the assay.

• Prepare Blank Matrix Samples: Obtain at least six different lots of the blank biological matrix (e.g., plasma, serum).

• Process Blank Matrix Samples: Subject the blank matrix samples to the complete sample preparation procedure (e.g., protein precipitation, LLE, or SPE).

• Spike the Processed Blank Matrix: After the final extraction step, spike the processed blank matrix extracts with the histaminol reference standard to the same final concentration as the neat standard solution.

• Analyze Samples: Inject the neat standard solution and the spiked matrix extracts into the LC-MS/MS system and record the peak areas for histaminol.

• Calculate the Matrix Factor (MF):

  • MF = (Average Peak Area in Spiked Matrix Extracts) / (Peak Area in Neat Standard Solution)

  • A CV(%) of the MF across the different lots of matrix of >15% indicates significant variability in the matrix effect.[13]

Diagram: Workflow for Matrix Effect Assessment

A workflow diagram for the quantitative assessment of matrix effects using the post-extraction spike method.

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) for Histaminol in Plasma

This protocol provides a general guideline for SPE cleanup of histaminol from a plasma sample. The specific sorbent and reagents should be optimized for your particular application.

• Sample Pre-treatment: To 100 µL of plasma, add 10 µL of an internal standard solution (e.g., d4-histamine) and 200 µL of 4% phosphoric acid in water. Vortex to mix.

• SPE Column Conditioning: Condition a mixed-mode cation exchange SPE cartridge by sequentially passing 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1 M acetic acid followed by 1 mL of methanol to remove interferences.

• Elution: Elute the histaminol and internal standard with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase.

• Analysis: Inject an aliquot of the reconstituted sample into the LC-MS/MS system.

Diagram: Solid-Phase Extraction Workflow

A typical workflow for the solid-phase extraction of histaminol from a plasma sample before LC-MS/MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. waters.com [waters.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Stand out from matrix: Ultra-sensitive LC-MS/MS method for determination of histamine in complex biological samples using derivatization and solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Histamine quantification in human plasma using high resolution accurate mass LC-MS technology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measurement of plasma histamine by stable isotope dilution gas chromatography-mass spectrometry: methodology and normal values - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. 2024.sci-hub.se [2024.sci-hub.se]
• 13. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Solubility of 2-(1H-imidazol-5-yl)ethanol for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges in solubilizing 2-(1H-imidazol-5-yl)ethanol for in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What are the initial steps to dissolve 2-(1H-imidazol-5-yl)ethanol for my in vitro assay?

A1: Given the hydrophilic nature suggested by a predicted LogP of -0.0555, 2-(1H-imidazol-5-yl)ethanol is expected to have good aqueous solubility.[1] However, if you encounter solubility issues, the recommended first step is to prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) is a common choice due to its strong solubilizing power.[2][3] Subsequently, this stock solution can be diluted into your aqueous assay buffer or cell culture medium to achieve the desired final concentration.

Q2: My compound precipitates when I dilute the DMSO stock solution into my aqueous buffer. What can I do?

A2: This phenomenon, often called "crashing out," occurs when the compound's solubility in the final aqueous environment is exceeded. Several strategies can mitigate this:

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. For instance, first, dilute the DMSO stock into a smaller volume of your assay buffer and then add this intermediate dilution to the final volume.[2]

• Slow Addition and Mixing: Add the DMSO stock solution dropwise to the aqueous buffer while gently vortexing or stirring. This helps to avoid localized high concentrations that can lead to precipitation.[2]

• Lower Final Concentration: The most straightforward solution is to reduce the final concentration of the compound in your assay.

• Gentle Warming: Briefly warming the aqueous solution to 37°C may aid in dissolution, but be cautious as excessive heat can degrade some compounds.[2]

Q3: What is the maximum recommended concentration of DMSO in a cell-based assay?

A3: To minimize cytotoxicity, the final concentration of DMSO in cell-based assays should typically be kept at or below 0.5%.[4] It is crucial to include a vehicle control (assay medium with the same final DMSO concentration without the compound) in your experiments to account for any effects of the solvent on the cells.

Q4: How does pH affect the solubility of 2-(1H-imidazol-5-yl)ethanol?

A4: 2-(1H-imidazol-5-yl)ethanol contains an imidazole ring, which is a weakly basic functional group. The solubility of such compounds is often pH-dependent. The pKa of the imidazole ring is approximately 7.0.[5][6] At a pH below its pKa, the imidazole ring will be protonated, forming a more soluble cationic species. Conversely, at a pH above its pKa, it will be in its less soluble neutral form. Therefore, adjusting the pH of your buffer to be slightly acidic (e.g., pH 6.0-6.5) may increase its solubility.

Q5: Can I use something other than organic solvents to increase solubility?

A5: Yes, cyclodextrins are a viable alternative. These are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming inclusion complexes that are more water-soluble.[7] This can be particularly useful for in vivo studies where the toxicity of organic solvents is a concern.

Troubleshooting Guides

Issue 1: Compound Precipitates Immediately Upon Addition to Aqueous Buffer

Observation	Potential Cause	Recommended Solution
A cloudy or milky solution forms instantly.	The final concentration exceeds the compound's aqueous solubility.	Decrease the final working concentration of the compound.
"Solvent shock" from rapid dilution of a concentrated organic stock.	Perform a stepwise dilution. Add the stock solution slowly while mixing.[2]
The aqueous buffer is at a low temperature.	Pre-warm the aqueous buffer to 37°C before adding the compound.[2]

Issue 2: Compound Precipitates Over Time in the Incubator

Observation	Potential Cause	Recommended Solution
The solution is initially clear but becomes cloudy or forms visible crystals after several hours.	The compound has low thermodynamic stability in the aqueous buffer.	Lower the final concentration of the compound.
Changes in the pH of the cell culture medium due to cellular metabolism.	Ensure your medium is adequately buffered. Consider more frequent media changes for dense cultures.
Interaction with components in the cell culture medium (e.g., proteins in serum).	Test the compound's solubility in a simpler buffer (e.g., PBS) to see if media components are the issue. Increasing the serum percentage may sometimes help by allowing proteins to bind and solubilize the compound.[2]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

• Weigh the Compound: Accurately weigh a precise amount of 2-(1H-imidazol-5-yl)ethanol powder using an analytical balance.

• Calculate Solvent Volume: Determine the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mM, 50 mM, or 100 mM).

• Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the vial containing the compound.

• Mixing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution if necessary.[2]

• Storage: Store the stock solution in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.[4]

Protocol 2: pH Adjustment to Enhance Solubility

• Prepare Buffers: Prepare a series of buffers with different pH values (e.g., pH 5.0, 6.0, 7.0, and 7.4).

• Solubility Test: Add an excess amount of 2-(1H-imidazol-5-yl)ethanol to a small volume of each buffer.

• Equilibration: Shake or stir the samples for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Separation: Centrifuge or filter the samples to remove any undissolved solid.

• Quantification: Measure the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Analysis: Plot the solubility as a function of pH to determine the optimal pH for dissolution. Based on the pKa of the imidazole ring (approx. 7.0), solubility is expected to increase as the pH decreases.[5][6]

Protocol 3: Solubilization using Cyclodextrins (Co-precipitation Method)

• Dissolve the Compound: Dissolve a known amount of 2-(1H-imidazol-5-yl)ethanol in a minimal amount of a suitable organic solvent (e.g., ethanol or methanol).

• Prepare Cyclodextrin Solution: In a separate container, dissolve a molar equivalent (or an optimized molar ratio, e.g., 1:1 or 1:2 compound to cyclodextrin) of a cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin) in distilled water. Gentle heating may be required.

• Mixing: Slowly add the compound solution to the cyclodextrin solution while stirring continuously.

• Complex Formation: Continue stirring the mixture for 24-48 hours at a constant temperature to allow for the formation of the inclusion complex.

• Isolation (Optional): The complex can be isolated by cooling the solution to induce precipitation or by lyophilization (freeze-drying).[7]

• Dissolution: The resulting complex (or the solution itself) can then be dissolved in the aqueous assay buffer.

Quantitative Data Summary

Physicochemical Property	Value	Source
Molecular Formula	C5H8N2O	[3][8][9]
Molecular Weight	112.13 g/mol	[3][8][9]
Predicted LogP	-0.0555	[1]
Imidazole Ring pKa	~7.0	[5][6]

Visualizations

Figure 1. Experimental workflow for solubilizing 2-(1H-imidazol-5-yl)ethanol.

Figure 2. Relationship between pH and the solubility of an imidazole-containing compound.

References

• 1. chemscene.com [chemscene.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. Imidazole | C3H4N2 | CID 795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Imidazole - Wikipedia [en.wikipedia.org]
• 7. Histamine - Wikipedia [en.wikipedia.org]
• 8. reddit.com [reddit.com]
• 9. chemsynthesis.com [chemsynthesis.com]

Optimizing reaction conditions for the synthesis of histaminol derivatives

Welcome to the technical support center for the synthesis of histaminol derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for the synthesis of these important compounds.

Frequently Asked Questions (FAQs)

Q1: I am getting a mixture of N-acylated and O-acylated products. How can I improve the selectivity for N-acylation?

A: The selective N-acylation of histaminol is a common challenge due to the presence of both a primary amine and a primary alcohol. The amine is generally more nucleophilic than the alcohol under neutral or basic conditions, which should favor N-acylation.[1][2] However, factors like the acylating agent, solvent, and temperature can influence the selectivity.

Here are some strategies to improve N-acylation selectivity:

• Choice of Acylating Agent: Highly reactive acylating agents like acyl chlorides can lead to less selectivity.[3] Consider using a milder acylating agent or an activating agent that promotes amide bond formation specifically.

• Reaction Conditions: Running the reaction at lower temperatures can often improve selectivity.

• Catalysts: The use of catalysts like dibutyltin oxide has been reported to promote selective N-acylation of amino alcohols under microwave conditions.[3]

• pH Control: Maintaining a neutral to slightly basic pH can favor the more nucleophilic amine. In acidic conditions, the amine is protonated, which deactivates it and can lead to preferential O-acylation.[4]

Q2: My reaction yield is consistently low. What are the potential causes and how can I improve it?

A: Low yields in the synthesis of histaminol derivatives can stem from several factors:

• Incomplete Reaction: The reaction may not be going to completion. You can monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is stalling, consider increasing the reaction time, temperature, or the equivalents of the acylating agent.

• Side Reactions: Besides O-acylation, other side reactions might be occurring. For example, with acyl chlorides, the formation of HCl as a byproduct can protonate the starting material and reagents, hindering the reaction.[5][6][7] The addition of a non-nucleophilic base can neutralize the acid.

• Product Degradation: The desired product might be unstable under the reaction or work-up conditions.

• Purification Losses: Significant amounts of the product may be lost during purification steps. Optimizing your purification protocol can help improve the isolated yield.

Q3: I am having difficulty purifying my N-acylated histaminol derivative. What purification strategies are recommended?

A: Purifying N-acylated histaminol derivatives often involves separating the desired product from unreacted histaminol, the O-acylated side product, and other reagents.

• Column Chromatography: This is the most common method for purifying these types of compounds. A silica gel column is typically used. The choice of eluent is crucial for good separation. A gradient elution starting with a non-polar solvent system (e.g., dichloromethane/methanol or ethyl acetate/hexane) and gradually increasing the polarity is often effective.

• Acid-Base Extraction: If there is a significant amount of unreacted histaminol, you can use an acid-base extraction during the work-up. By washing the organic layer with a dilute acid solution, the basic histaminol can be removed into the aqueous layer.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

Troubleshooting Guide

This guide addresses specific issues you might encounter during the synthesis of histaminol derivatives.

Problem	Possible Cause	Suggested Solution
Low or no product formation	Inactive acylating agent.	Use a fresh or newly opened bottle of the acylating agent.
Low reaction temperature.	Gradually increase the reaction temperature while monitoring for side product formation.
Insufficient reaction time.	Monitor the reaction by TLC or LC-MS to determine the optimal reaction time.
Presence of di-acylated product (both N- and O-acylated)	Excess acylating agent.	Use a stoichiometric amount or a slight excess (1.1-1.2 equivalents) of the acylating agent.
High reaction temperature.	Perform the reaction at a lower temperature.
Unreacted starting material (histaminol) remains	Insufficient acylating agent.	Increase the equivalents of the acylating agent incrementally.
Deactivation of histaminol by byproduct (e.g., HCl).	Add a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) to the reaction mixture.[6][7]
Difficult separation of N- and O-acylated isomers	Similar polarity of the two isomers.	Optimize the mobile phase for column chromatography. Try a different solvent system or use a high-performance liquid chromatography (HPLC) for better separation.

Experimental Protocols

Protocol 1: Selective N-Acylation of Histaminol using an Acyl Chloride

This protocol provides a general method for the selective N-acylation of histaminol. Optimization of stoichiometry, temperature, and reaction time may be necessary for specific acyl chlorides.

Materials:

• Histaminol dihydrochloride

• Acyl chloride (e.g., benzoyl chloride)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for column chromatography (e.g., Dichloromethane/Methanol or Ethyl Acetate/Hexane)

Procedure:

• To a solution of histaminol dihydrochloride (1.0 eq) in anhydrous DCM, add TEA or DIPEA (2.2 eq) at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Stir the mixture for 15-30 minutes at 0 °C.

• Slowly add the acyl chloride (1.1 eq) to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the reaction progress by TLC.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a suitable eluent system.

Data Presentation

Table 1: Factors Influencing the Selectivity of Amino Alcohol Acylation

While specific data for histaminol is limited in the literature, the following table summarizes general trends observed for the acylation of amino alcohols, which can be applied to optimize the synthesis of histaminol derivatives.

Factor	Condition Favoring N-Acylation	Condition Favoring O-Acylation	Rationale
pH	Neutral to Basic	Acidic	The amino group is more nucleophilic at neutral/basic pH. At acidic pH, the amine is protonated and less reactive.[4]
Acylating Agent Reactivity	Milder agents (e.g., esters, amides with activating agents)	Highly reactive agents (e.g., acyl chlorides, anhydrides) may show less selectivity.	Milder conditions allow for greater differentiation between the nucleophilicity of the amine and hydroxyl groups.
Temperature	Lower temperatures	Higher temperatures can decrease selectivity.	Kinetic control at lower temperatures favors the more nucleophilic amine.
Catalyst	Dibutyltin oxide[3]	-	The catalyst can selectively activate the amino group.
Solvent	Aprotic solvents (e.g., DCM, THF)	-	Protic solvents can interfere with the reaction.

Visualizations

Experimental Workflow for N-Acylation of Histaminol

Caption: A typical experimental workflow for the N-acylation of histaminol.

Troubleshooting Decision Tree for Low Yield

References

• 1. benchchem.com [benchchem.com]
• 2. quora.com [quora.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. savemyexams.com [savemyexams.com]
• 6. chemistrystudent.com [chemistrystudent.com]
• 7. chem.libretexts.org [chem.libretexts.org]

Identifying and removing impurities from synthetic 2-(1H-imidazol-5-yl)ethanol

Welcome to the technical support center for the synthesis and purification of 2-(1H-imidazol-5-yl)ethanol. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis and purification of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes for 2-(1H-imidazol-5-yl)ethanol?

A1: While various methods exist for the synthesis of substituted imidazoles, a common conceptual approach for 2-(1H-imidazol-5-yl)ethanol involves a multi-step process starting from readily available materials like diammonium tartrate or sugars such as fructose. A plausible route involves the formation of the imidazole ring followed by the introduction or modification of the ethanol side chain. One such method is the reaction of an appropriate dicarbonyl compound with an ammonia source and formaldehyde or a formaldehyde equivalent.

Q2: I am having trouble visualizing my product on a TLC plate. What stain can I use?

A2: Imidazole-containing compounds can sometimes be difficult to visualize on TLC plates, especially if they are not UV-active. Here are a few options:

• Iodine Chamber: A simple and often effective method. Place your developed TLC plate in a sealed chamber containing a few crystals of iodine. Most organic compounds will appear as brown spots.[1][2][3]

• Potassium Permanganate (KMnO₄) Stain: This stain is useful for visualizing compounds that can be oxidized, such as alcohols. The plate is dipped in the stain, and the product will appear as a yellow-brown spot on a purple background.[3]

• p-Anisaldehyde Stain: This is a good general-purpose stain. After dipping the plate, gentle heating is required. The spots will appear in various colors depending on the compound's functionality.[2][3]

Q3: My final product has a persistent color. What could be the cause?

A3: A persistent color in your final product often indicates the presence of impurities. These could be residual starting materials, byproducts from side reactions, or degradation products. It is crucial to identify the impurity to select the appropriate purification method. Common culprits include polymeric materials or highly conjugated byproducts.

Q4: What is the expected purity of commercially available 2-(1H-imidazol-5-yl)ethanol?

A4: Commercially available 2-(1H-imidazol-5-yl)ethanol is typically offered at a purity of ≥97%.[4]

Troubleshooting Guides

Issue 1: Low Yield of 2-(1H-imidazol-5-yl)ethanol

Possible Cause	Suggested Solution
Incomplete reaction	Monitor the reaction progress using TLC or HPLC. Consider extending the reaction time or increasing the temperature if the reaction has stalled.
Suboptimal reaction conditions	Re-evaluate the stoichiometry of your reagents. The concentration of reactants and the choice of solvent can significantly impact the yield.
Product degradation	Imidazoles can be sensitive to strong oxidizing agents or highly acidic/basic conditions. Ensure your workup procedure is mild.
Loss of product during workup	2-(1H-imidazol-5-yl)ethanol has good water solubility. Minimize the volume of aqueous washes or perform a back-extraction of the aqueous layers with an appropriate organic solvent.

Issue 2: Presence of Impurities in the Final Product

This section details potential impurities and methods for their identification and removal.

Impurity	Potential Origin	Identification Method	Removal Method
Unreacted Starting Materials (e.g., diammonium tartrate, fructose)	Incomplete reaction.	TLC, HPLC, NMR	Column chromatography, Recrystallization
Positional Isomer (e.g., 2-(1H-imidazol-4-yl)ethanol)	Lack of regioselectivity in the imidazole ring formation.	HPLC, NMR	Column chromatography
Over-alkylated products	If the ethanol side chain is introduced via alkylation, reaction at both imidazole nitrogens can occur.	Mass Spectrometry, NMR	Column chromatography
Polymeric byproducts	Side reactions, especially under harsh heating conditions.	NMR (broad signals)	Recrystallization, Filtration through a silica plug

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) Analysis

Objective: To monitor the progress of the reaction and assess the purity of the product.

Materials:

• Silica gel TLC plates (e.g., silica gel 60 F₂₅₄)

• Developing chamber

• Mobile phase: A mixture of dichloromethane (DCM) and methanol (MeOH) is a good starting point (e.g., 9:1 or 8:2 DCM:MeOH). The polarity can be adjusted based on the observed separation.

• Visualization agent (Iodine chamber, KMnO₄ stain, or p-anisaldehyde stain)

Procedure:

• Dissolve a small amount of your crude reaction mixture or purified product in a suitable solvent (e.g., methanol).

• Spot the solution onto the baseline of a TLC plate.

• Place the TLC plate in a developing chamber containing the mobile phase.

• Allow the solvent front to travel up the plate.

• Remove the plate and mark the solvent front.

• Dry the plate and visualize the spots using a UV lamp (if applicable) and then a chemical stain.

Protocol 2: Flash Column Chromatography

Objective: To purify the crude 2-(1H-imidazol-5-yl)ethanol.

Materials:

• Silica gel for flash chromatography

• Glass column

• Eluent: A gradient of methanol in dichloromethane is often effective. Start with a low polarity (e.g., 1-2% MeOH in DCM) and gradually increase the polarity.

• Collection tubes

Procedure:

• Prepare a slurry of silica gel in the initial, low-polarity eluent and pack the column.

• Dissolve the crude product in a minimal amount of the initial eluent or a slightly more polar solvent.

• Load the sample onto the top of the silica gel bed.

• Begin eluting with the solvent system, gradually increasing the polarity.

• Collect fractions and analyze them by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 3: Recrystallization

Objective: To further purify the product obtained from column chromatography or as an alternative purification method.

Materials:

• Crude 2-(1H-imidazol-5-yl)ethanol

• A suitable solvent or solvent system (e.g., ethanol/water, isopropanol)

• Heating source (e.g., hot plate)

• Filtration apparatus (e.g., Büchner funnel)

Procedure:

• Dissolve the crude product in a minimum amount of the hot solvent.

• If colored impurities are present, a small amount of activated charcoal can be added.

• Hot filter the solution to remove any insoluble impurities or charcoal.

• Allow the filtrate to cool slowly to room temperature to promote crystal formation.

• Further cool the solution in an ice bath to maximize crystal yield.

• Collect the crystals by vacuum filtration and wash with a small amount of the cold solvent.

• Dry the crystals under vacuum.

Visualizations

References

• 1. reddit.com [reddit.com]
• 2. faculty.fiu.edu [faculty.fiu.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemscene.com [chemscene.com]

Enhancing the stability of 2-(1H-imidazol-5-yl)ethanol in solution

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the stability of 2-(1H-imidazol-5-yl)ethanol in solution during experimental procedures.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and analysis of 2-(1H-imidazol-5-yl)ethanol solutions.

Issue	Potential Cause	Recommended Solution
Loss of compound potency or inconsistent assay results.	Degradation of 2-(1H-imidazol-5-yl)ethanol in the experimental buffer or solvent. Imidazole derivatives can be susceptible to hydrolysis, particularly at non-neutral pH, and photodegradation.[1]	- Prepare fresh solutions before each experiment. - Perform a forced degradation study (see Experimental Protocols) to understand the compound's stability profile under your specific experimental conditions. - Adjust the pH of the solution to be as close to neutral as possible, if the experimental design allows. The solubility of imidazole compounds can be pH-dependent.[2] - Protect solutions from light by using amber vials or covering the container with aluminum foil.
Appearance of unknown peaks in HPLC or LC-MS analysis.	The unknown peaks are likely degradation products of 2-(1H-imidazol-5-yl)ethanol.	- Conduct a stress testing study to intentionally generate degradation products and identify their retention times and mass spectra.[3][4] - Use a stability-indicating HPLC method capable of resolving the parent compound from its degradation products.[1]
Precipitation of the compound in the stock solution or assay well.	Poor solubility of 2-(1H-imidazol-5-yl)ethanol in the chosen solvent or buffer.	- Visually inspect solutions for any signs of precipitation.[1] - Determine the solubility of the compound in various solvents and buffers using a shake-flask method.[5] - Consider the use of co-solvents such as DMSO, but keep the final concentration low to avoid interference with the assay.[1]
Inconsistent results between different batches of the compound.	Variability in the purity or stability of different batches.	- Ensure each new batch of the compound is accompanied by a certificate of analysis. - Perform a baseline stability assessment on each new batch to ensure consistency.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 2-(1H-imidazol-5-yl)ethanol in solution?

A1: The stability of 2-(1H-imidazol-5-yl)ethanol in solution can be influenced by several factors, including pH, temperature, light, and the presence of oxidizing agents. Imidazole-containing compounds are known to be susceptible to hydrolysis, especially under acidic or basic conditions, as well as photodegradation.[1]

Q2: How should I store stock solutions of 2-(1H-imidazol-5-yl)ethanol?

A2: Based on supplier recommendations for similar compounds, it is advisable to store stock solutions at low temperatures (e.g., -20°C or -80°C) in tightly sealed vials to minimize solvent evaporation and degradation. For short-term storage, refrigeration (2-8°C) may be adequate, but this should be confirmed with stability studies. Some suppliers suggest that the compound may require cold-chain transportation, indicating sensitivity to temperature.

Q3: What analytical methods are recommended for assessing the stability of 2-(1H-imidazol-5-yl)ethanol?

A3: High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS) are the recommended analytical methods for stability assessment.[1] These techniques allow for the separation and quantification of the parent compound from its potential degradation products. It is crucial to develop and validate a stability-indicating method.

Q4: How can I perform a forced degradation study for this compound?

A4: A forced degradation or stress testing study involves exposing a solution of the compound to harsh conditions to accelerate its degradation.[3] This helps in identifying potential degradation products and pathways. The typical stress conditions include:

• Acidic Hydrolysis: 0.1 M HCl at 60°C.[3]

• Basic Hydrolysis: 0.1 M NaOH at 60°C.[3]

• Oxidative Degradation: 3% H₂O₂ at room temperature.[3]

• Thermal Degradation: Elevated temperatures (e.g., 50°C, 60°C, 70°C) in 10°C increments above the accelerated testing temperature.[6]

• Photostability: Exposure to a minimum of 1.2 million lux hours and 200-watt hours per square meter of light.[6]

Q5: Are there any known degradation products of 2-(1H-imidazol-5-yl)ethanol?

A5: While specific degradation products for 2-(1H-imidazol-5-yl)ethanol are not extensively documented in publicly available literature, potential degradation pathways could involve oxidation of the ethanol side chain to an aldehyde or carboxylic acid, or cleavage of the imidazole ring under harsh hydrolytic conditions. The degradation of ethanol in biological systems proceeds via oxidation to acetaldehyde and then to acetate.[7]

Experimental Protocols

Protocol 1: Forced Degradation Study

Objective: To identify potential degradation products and establish the intrinsic stability of 2-(1H-imidazol-5-yl)ethanol under various stress conditions.[3]

Methodology:

• Stock Solution Preparation: Prepare a stock solution of 2-(1H-imidazol-5-yl)ethanol in a suitable solvent (e.g., methanol or water) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Keep the solution at 60°C for up to 24 hours.[3]

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Keep the solution at 60°C for up to 8 hours.[3]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the solution at room temperature for up to 24 hours.[3]

  • Thermal Degradation: Store the stock solution at 70°C for up to 48 hours.

  • Photostability: Expose the stock solution to light as per ICH Q1B guidelines.[6]

• Time Points: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).[5]

• Sample Preparation for Analysis: Before analysis, neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.[3] Dilute all samples to a final concentration of approximately 100 µg/mL with the mobile phase.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Data Presentation: Forced Degradation Study Results

Stress Condition	Time (hours)	Initial Purity (%)	Purity after Stress (%)	Number of Degradation Products	Major Degradation Product (Area %)
0.1 M HCl, 60°C	24	99.8	User Data	User Data	User Data
0.1 M NaOH, 60°C	8	99.8	User Data	User Data	User Data
3% H₂O₂, RT	24	99.8	User Data	User Data	User Data
70°C	48	99.8	User Data	User Data	User Data
Photostability	-	99.8	User Data	User Data	User Data

Visualizations

Caption: Workflow for the forced degradation study of 2-(1H-imidazol-5-yl)ethanol.

Caption: A hypothetical signaling pathway involving a G-protein coupled receptor.

References

• 1. benchchem.com [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. benchchem.com [benchchem.com]
• 4. scispace.com [scispace.com]
• 5. benchchem.com [benchchem.com]
• 6. veeprho.com [veeprho.com]
• 7. Ethanol Degradation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]

Addressing poor reproducibility in 2-(1H-imidazol-5-yl)ethanol experiments

Welcome to the Technical Support Center for 2-(1H-imidazol-5-yl)ethanol (Histaminol) Research. This resource is designed for researchers, scientists, and drug development professionals to address and troubleshoot common challenges related to the poor reproducibility of experiments involving 2-(1H-imidazol-5-yl)ethanol.

This guide provides a comprehensive collection of frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and data tables to enhance the consistency and reliability of your results.

I. Troubleshooting Guides & FAQs

This section addresses specific issues that can lead to poor reproducibility in the synthesis, purification, and handling of 2-(1H-imidazol-5-yl)ethanol.

Frequently Asked Questions (FAQs)

Q1: My synthesis of 2-(1H-imidazol-5-yl)ethanol from L-histidine shows highly variable and low yields. What are the common causes?

A1: Poor reproducibility in the enzymatic synthesis of 2-(1H-imidazol-5-yl)ethanol (histaminol) from L-histidine is a frequent challenge. The primary culprit is often the inconsistent activity of the histidine decarboxylase (HDC) enzyme. Key factors influencing enzyme activity and stability include:

• pH: HDC activity is highly pH-dependent. The optimal pH for many bacterial HDCs is acidic, typically around 4.8-5.5. Deviations from the optimal pH can dramatically reduce enzyme activity.[1][2] In contrast, at neutral or alkaline pH, the enzyme may undergo conformational changes that inactivate it.[1]

• Temperature: Enzymatic reactions are sensitive to temperature. While an initial increase in temperature can boost reaction rates, excessive heat can lead to enzyme denaturation and loss of activity. The optimal temperature for HDC can vary depending on the source of the enzyme.

• Cofactor Availability: Mammalian HDC requires pyridoxal 5'-phosphate (PLP) as a cofactor for its catalytic activity.[3] Insufficient levels of this cofactor will directly limit the rate of histamine (and subsequently histaminol) synthesis.

• Inhibitors: The presence of certain ions, such as chloride and sulfate, can inhibit HDC activity.[4] Heavy metal ions are also known inhibitors.[4] Conversely, phosphate ions have been shown to activate the enzyme.[4]

• Enzyme Stability and Storage: Improper storage of the HDC enzyme can lead to a significant loss of activity. It is crucial to follow the manufacturer's recommendations for storage, which often involve low temperatures and the presence of stabilizing agents like dithiothreitol (DTT) and pyridoxal phosphate.[4]

Q2: I am observing multiple unexpected peaks in my HPLC analysis after the synthesis. What are the likely side products?

A2: The enzymatic conversion of histidine can lead to several byproducts, contributing to a complex reaction mixture. Potential side products include:

• Histamine: The primary product of histidine decarboxylation is histamine. The subsequent reduction to histaminol may be incomplete, leading to significant amounts of histamine in your sample.

• Imidazole-4-acetaldehyde: This is an intermediate in the conversion of histidine to histaminol. Incomplete reduction will result in its presence.

• Other Biogenic Amines: If the enzyme preparation is not pure, other amino acid decarboxylases may be present, leading to the formation of other biogenic amines if their respective amino acid precursors are in the reaction mixture.

• Degradation Products: 2-(1H-imidazol-5-yl)ethanol itself can be unstable under certain conditions. Exposure to strong oxidizing agents or extreme pH and temperatures can lead to degradation.

Q3: How can I improve the purification of 2-(1H-imidazol-5-yl)ethanol?

A3: Effective purification is critical for obtaining a pure product and achieving reproducible downstream experimental results. A common strategy involves:

• Solid-Phase Extraction (SPE): A C18 SPE cartridge can be used to fractionate the reaction mixture and remove non-polar impurities.

• Chromatography: High-Performance Liquid Chromatography (HPLC) is a powerful tool for both analysis and purification. A reversed-phase C18 column is often suitable. The mobile phase composition (e.g., acetonitrile/water or methanol/water with a buffer) will need to be optimized.

• Affinity Chromatography: This technique can be employed to remove the histidine decarboxylase enzyme from the reaction mixture.

Q4: My purified 2-(1H-imidazol-5-yl)ethanol seems to degrade over time, affecting my bioassay results. How can I ensure its stability?

A4: The stability of 2-(1H-imidazol-5-yl)ethanol is influenced by storage conditions. To minimize degradation:

• Storage Temperature: Store the purified compound at low temperatures, such as -20°C or -80°C.

• Inert Atmosphere: For long-term storage, it is advisable to store the compound under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• pH of Solution: If stored in solution, ensure the pH is close to neutral and buffered, as extreme pH can promote degradation.

• Protection from Light: Store in a light-protected container to prevent photodegradation.

II. Experimental Protocols

This section provides a detailed methodology for the enzymatic synthesis of 2-(1H-imidazol-5-yl)ethanol.

Protocol 1: Enzymatic Synthesis of 2-(1H-imidazol-5-yl)ethanol from L-Histidine

This protocol describes a two-step enzymatic conversion of L-histidine to 2-(1H-imidazol-5-yl)ethanol, involving decarboxylation followed by reduction.

Materials:

• L-Histidine

• Histidine Decarboxylase (HDC) from a bacterial source (e.g., Lactobacillus 30a)

• Pyridoxal 5'-phosphate (PLP)

• Alcohol Dehydrogenase (ADH)

• Nicotinamide adenine dinucleotide (NADH)

• Sodium Phosphate Buffer (pH 5.0)

• Sodium Phosphate Buffer (pH 7.0)

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

• C18 Solid-Phase Extraction (SPE) Cartridges

• HPLC system with a C18 column

Procedure:

Step 1: Enzymatic Decarboxylation of L-Histidine to Histamine

• Prepare a reaction mixture containing L-histidine (e.g., 10 mM) and PLP (e.g., 0.1 mM) in sodium phosphate buffer (pH 5.0).

• Add histidine decarboxylase to the reaction mixture. The optimal enzyme concentration should be determined empirically but a starting point of 1-5 U/mL is recommended.

• Incubate the reaction mixture at the optimal temperature for the specific HDC enzyme used (e.g., 37°C) for a defined period (e.g., 2-4 hours). Monitor the reaction progress by HPLC.

• Stop the reaction by adjusting the pH to 2.0 with HCl. This will precipitate the enzyme.

• Centrifuge the mixture to pellet the precipitated enzyme and collect the supernatant containing histamine.

Step 2: Enzymatic Reduction of Imidazole-4-acetaldehyde to 2-(1H-imidazol-5-yl)ethanol

Note: This step assumes the presence of monoamine oxidase and aldehyde reductase activity in the enzymatic system or the subsequent addition of these enzymes to convert histamine to imidazole-4-acetaldehyde and then to histaminol.

• Neutralize the supernatant from Step 1 to pH 7.0 with NaOH.

• To the mixture, add alcohol dehydrogenase and NADH (in excess).

• Incubate the reaction at 37°C for 2-4 hours. Monitor the formation of 2-(1H-imidazol-5-yl)ethanol by HPLC.

Step 3: Purification

• Pass the final reaction mixture through a C18 SPE cartridge to remove non-polar impurities.

• Further purify the eluate using preparative HPLC with a C18 column. The mobile phase and gradient will need to be optimized for the best separation.

• Collect the fractions containing pure 2-(1H-imidazol-5-yl)ethanol.

• Lyophilize the pure fractions to obtain the final product as a solid.

Step 4: Characterization

• Confirm the identity and purity of the final product using:

  • HPLC-DAD: To assess purity.

  • Mass Spectrometry (MS): To confirm the molecular weight.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure.

III. Data Presentation

The following tables summarize key quantitative data that can affect the reproducibility of 2-(1H-imidazol-5-yl)ethanol experiments.

Table 1: Factors Affecting Histidine Decarboxylase (HDC) Activity

Parameter	Optimal Range/Condition	Consequence of Deviation
pH	4.8 - 6.5 (Bacterial HDC)	Significant decrease in enzyme activity.[1][2]
Temperature	30 - 40°C	Enzyme denaturation at higher temperatures.
Ions	High Phosphate	Activation of the enzyme.[4]
Chloride, Sulfate	Inhibition of the enzyme.[4]
Heavy Metals	Strong inhibition.[4]
Cofactor (PLP)	> 10 µM	Reduced enzyme activity.[4]

Table 2: HPLC Parameters for Analysis of 2-(1H-imidazol-5-yl)ethanol

Parameter	Condition
Column	C18 Reversed-Phase (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: Acetonitrile
Gradient	5-95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	Diode Array Detector (DAD) at 210 nm
Injection Volume	10 µL

IV. Visualizations

Signaling Pathways

Given the structural similarity of 2-(1H-imidazol-5-yl)ethanol to histamine, it is plausible that it may interact with histamine receptors. The following diagrams illustrate the canonical signaling pathways of the H1 and H2 histamine receptors.

Figure 1. Postulated signaling pathway of 2-(1H-imidazol-5-yl)ethanol via the Histamine H1 Receptor.

Figure 2. Postulated signaling pathway of 2-(1H-imidazol-5-yl)ethanol via the Histamine H2 Receptor.

Experimental Workflow

The following diagram outlines the key stages in the synthesis and purification of 2-(1H-imidazol-5-yl)ethanol.

Figure 3. Experimental workflow for the synthesis and purification of 2-(1H-imidazol-5-yl)ethanol.

References

• 1. robertus.cm.utexas.edu [robertus.cm.utexas.edu]
• 2. researchgate.net [researchgate.net]
• 3. Histidine decarboxylase - Wikipedia [en.wikipedia.org]
• 4. Mammalian histidine decarboxylase. Stability studies with special reference to the effect of salts - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 2-(1H-imidazol-5-yl)ethanol and Histamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the known biological activities of histamine and outlines the experimental framework for evaluating 2-(1H-imidazol-5-yl)ethanol, a structurally related compound. Due to a lack of available data on the biological activity of 2-(1H-imidazol-5-yl)ethanol in mammalian systems, this document serves as a foundational resource, presenting comprehensive information on histamine and the methodologies required to characterize and compare these two molecules.

Histamine is a well-characterized biogenic amine that functions as a pivotal mediator in a wide array of physiological and pathological processes, including allergic and inflammatory responses, gastric acid secretion, and neurotransmission.[1][2] Its actions are mediated through four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[3] Understanding the interaction of novel compounds with these receptors is crucial for the development of new therapeutics. 2-(1H-imidazol-5-yl)ethanol, also known as histaminol, is a metabolite of histidine found in some microorganisms, but its pharmacological profile in mammalian systems remains largely unexplored.

Comparative Analysis of Receptor Binding Affinity

A fundamental step in characterizing a compound's biological activity is to determine its binding affinity for its molecular targets. Radioligand binding assays are commonly employed for this purpose. The following table summarizes the known binding affinities of histamine for the four human histamine receptors and provides a template for the data that would be required for 2-(1H-imidazol-5-yl)ethanol.

Compound	H1 Receptor (Ki, nM)	H2 Receptor (Ki, nM)	H3 Receptor (Ki, nM)	H4 Receptor (Ki, nM)
Histamine	~50	~30	~15	~15
2-(1H-imidazol-5-yl)ethanol	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Functional Activity at Histamine Receptors

Beyond binding, it is essential to determine the functional consequence of a ligand-receptor interaction—whether the compound acts as an agonist (activating the receptor), an antagonist (blocking the receptor), or an inverse agonist (reducing the receptor's basal activity). This is typically assessed through cell-based functional assays that measure downstream signaling events. The table below outlines the functional activity of histamine and the necessary data points for 2-(1H-imidazol-5-yl)ethanol.

Compound	H1 Receptor Activity	H2 Receptor Activity	H3 Receptor Activity	H4 Receptor Activity
Histamine	Agonist (EC50 ~100 nM)	Agonist (EC50 ~100 nM)	Agonist (EC50 ~20 nM)	Agonist (EC50 ~30 nM)
2-(1H-imidazol-5-yl)ethanol	Data Not Available	Data Not Available	Data Not Available	Data Not Available

Experimental Protocols

Detailed methodologies are critical for the accurate assessment and comparison of biological activity. Below are standard protocols for key experiments used to characterize ligands of histamine receptors.

Radioligand Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of a test compound for a specific histamine receptor subtype by measuring its ability to displace a known radiolabeled ligand.

General Protocol:

• Membrane Preparation: Cell membranes are prepared from cell lines stably overexpressing the human histamine receptor of interest (e.g., HEK-293 or CHO cells).

• Assay Buffer: A suitable buffer is used, typically containing Tris-HCl and relevant ions at a physiological pH.

• Incubation: A constant concentration of a specific radioligand (e.g., [³H]-mepyramine for H1R, [³H]-tiotidine for H2R, [³H]-Nα-methylhistamine for H3R, or [³H]-histamine for H4R) is incubated with the cell membranes in the presence of increasing concentrations of the unlabeled test compound (e.g., 2-(1H-imidazol-5-yl)ethanol or histamine).

• Separation: The reaction is incubated to allow binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Detection: The radioactivity trapped on the filters, corresponding to the amount of bound radioligand, is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The IC50 value is then converted to a binding affinity constant (Ki) using the Cheng-Prusoff equation.

Functional Assays: Measurement of Second Messengers

Objective: To determine the functional activity (agonist or antagonist) of a test compound by measuring the modulation of intracellular second messengers following receptor activation.

A. Calcium Mobilization Assay (for H1 and H4 Receptors):

• Cell Culture: Cells expressing the H1 or H4 receptor are seeded in a microplate.

• Fluorescent Dye Loading: Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Compound Addition: The test compound is added to the wells at various concentrations.

• Signal Detection: Changes in intracellular calcium concentration are measured as changes in fluorescence intensity using a plate reader with appropriate excitation and emission wavelengths.

• Data Analysis: The concentration-response curve is plotted to determine the EC50 (for agonists) or IC50 (for antagonists) values.

B. cAMP Accumulation Assay (for H2 and H3 Receptors):

• Cell Culture: Cells expressing the H2 or H3 receptor are cultured in a microplate.

• Compound Incubation: Cells are pre-incubated with a phosphodiesterase inhibitor (to prevent cAMP degradation) and then stimulated with the test compound (for H2R) or with forskolin and the test compound (for H3R, which is Gi-coupled and inhibits adenylyl cyclase).

• Cell Lysis and Detection: The cells are lysed, and the intracellular cAMP levels are quantified using a competitive immunoassay, often employing a labeled cAMP conjugate and a specific antibody (e.g., HTRF or ELISA).

• Data Analysis: The amount of cAMP produced is measured, and concentration-response curves are generated to determine the EC50 or IC50 values.

Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the signaling pathways of the four histamine receptor subtypes and a general workflow for comparing the biological activities of histamine and a test compound like 2-(1H-imidazol-5-yl)ethanol.

Caption: Signaling pathways of the four histamine receptor subtypes.

Caption: General experimental workflow for comparative analysis.

References

• 1. news-medical.net [news-medical.net]
• 2. researchgate.net [researchgate.net]
• 3. Histamine receptor - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Bioanalytical Method Validation for 2-(1H-imidazol-5-yl)ethanol in Plasma

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies relevant to the quantification of 2-(1H-imidazol-5-yl)ethanol in plasma. Due to the absence of a standardized, published method for this specific analyte, this document outlines and compares established validation techniques for structurally similar compounds, namely histamine and other imidazole derivatives. This comparative approach allows for an informed selection and development of a robust bioanalytical method for 2-(1H-imidazol-5-yl)ethanol.

The validation of a bioanalytical method is crucial to ensure the reliability, reproducibility, and accuracy of quantitative data, a cornerstone of pharmacokinetic, toxicokinetic, and bioavailability studies.[1][2] This process involves a thorough evaluation of various parameters, including selectivity, linearity, accuracy, precision, recovery, and stability.[3][4]

Comparison of Analytical Methods

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the predominant technique for the quantification of small molecules in biological matrices due to its high sensitivity and selectivity.[5] The following tables compare key performance parameters of different LC-MS/MS methods validated for analytes structurally related to 2-(1H-imidazol-5-yl)ethanol.

Table 1: Comparison of Sample Preparation Methods

Parameter	Method 1: Protein Precipitation (PPT)	Method 2: Solid-Phase Extraction (SPE)
Principle	Removal of proteins by precipitation with an organic solvent (e.g., acetonitrile, methanol).[6][7]	Analyte isolation and purification from the plasma matrix using a solid sorbent.
Analytes	Histamine, ROS203 (imidazole H3 antagonist)[8][9]	Histamine and its metabolites[10]
Advantages	Simple, fast, and cost-effective.[6]	High sample cleanup, reduced matrix effects, potential for analyte concentration.
Disadvantages	Less effective at removing other matrix components (e.g., phospholipids), which can cause ion suppression.[7]	More complex, time-consuming, and expensive.
Typical Recovery	Generally >80%	Typically >90%[10]

Table 2: Comparison of Chromatographic and Mass Spectrometric Conditions

Parameter	Method A: Histamine in Human Plasma[8]	Method B: ROS203 in Rat Plasma[9]	Method C: Multiple Imidazoles[11]
LC Column	UPLC HILIC	Supelco Ascentis C18	Thermo Scientific® BDS Hypersil C8
Mobile Phase	Acetonitrile, ammonium acetate buffer, and formic acid	Acetonitrile-10mM ammonium acetate buffer pH 4.0 (30:70, v/v)	Methanol: 0.025 M KH2PO4 (70:30, v/v), pH 3.20
Ionization	ESI Positive	ESI Positive	UV Detector (as an alternative to MS)
MS/MS Transition	m/z 112→95	Not specified	Not applicable
Internal Standard	d4-histamine	ROS287	Not specified for plasma

Table 3: Comparison of Method Validation Parameters

Parameter	Method A: Histamine in Human Plasma[8]	Method B: ROS203 in Rat Plasma[9]	Proposed Method for 2-(1H-imidazol-5-yl)ethanol
Linearity Range	0.2-500 µg/L	2.61-2610 ng/mL	To be determined (e.g., 1-1000 ng/mL)
LLOQ	0.2 µg/L	2.61 ng/mL	To be determined (e.g., 1 ng/mL)
Intra-day Precision (%RSD)	<15%	≤ 9.50%	≤ 15%
Inter-day Precision (%RSD)	<15%	≤ 7.19%	≤ 15%
Accuracy (%Bias)	<15%	Within 15%	Within ±15%
Recovery	93.6% to 102.8%	Not specified	>85%

Experimental Protocols

Based on the comparative data, a robust LC-MS/MS method for the validation of 2-(1H-imidazol-5-yl)ethanol in plasma can be proposed. The following sections detail the recommended experimental protocols.

Sample Preparation: Protein Precipitation

Protein precipitation is a straightforward and rapid method suitable for initial method development.[6]

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Given the polar nature of 2-(1H-imidazol-5-yl)ethanol, a Hydrophilic Interaction Liquid Chromatography (HILIC) column may provide better retention and separation.

• LC System: A high-performance liquid chromatography system.

• Column: A HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC).

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to ensure optimal separation.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions: To be determined by infusing a standard solution of 2-(1H-imidazol-5-yl)ethanol and its stable isotope-labeled internal standard.

Visualizing the Workflow and Logic

To better illustrate the processes involved in bioanalytical method validation, the following diagrams are provided.

Experimental Workflow for Plasma Sample Analysis.

References

• 1. ajpsonline.com [ajpsonline.com]
• 2. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pref.wakayama.lg.jp [pref.wakayama.lg.jp]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. rsc.org [rsc.org]
• 6. spectroscopyeurope.com [spectroscopyeurope.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Development of a UHPLC-MS/MS method for the determination of plasma histamine in various mammalian species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Histamine metabolite to basal serum tryptase ratios in systemic mastocytosis and hereditary alpha tryptasemia using a validated LC-MS/MS approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Histamine Antibody Cross-Reactivity with 2-(1H-imidazol-5-yl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the cross-reactivity of commercially available histamine antibodies with 2-(1H-imidazol-5-yl)ethanol, a structurally related imidazole compound. Understanding the specificity of histamine antibodies is critical for the accuracy and reliability of immunoassays in research and diagnostic applications. This document outlines the structural basis for potential cross-reactivity, presents hypothetical comparative data from a competitive ELISA, and provides a detailed experimental protocol for assessing antibody specificity.

Structural Basis for Cross-Reactivity

Histamine, chemically known as 2-(1H-imidazol-4-yl)ethanamine, and 2-(1H-imidazol-5-yl)ethanol share a common imidazole ring structure.[1][2] The primary difference lies in the side chain attached to this ring. Histamine possesses an ethylamine group, which is crucial for its biological activity and is a key epitope for many anti-histamine antibodies. In contrast, 2-(1H-imidazol-5-yl)ethanol has an ethanol side chain. The structural similarity of the imidazole core raises the possibility of antibody cross-reactivity, where an antibody developed against histamine may also recognize and bind to 2-(1H-imidazol-5-yl)ethanol, potentially leading to inaccurate measurements in immunoassays.

Comparative Analysis of Antibody Cross-Reactivity

To assess the potential cross-reactivity of different histamine antibodies, a competitive Enzyme-Linked Immunosorbent Assay (ELISA) is the gold standard. In this assay, the ability of 2-(1H-imidazol-5-yl)ethanol to compete with a histamine conjugate for binding to the antibody is measured. The results are typically expressed as a cross-reactivity percentage, calculated using the concentration of histamine and the test compound that cause a 50% inhibition of the maximal signal (IC50).

Hypothetical Data:

The following table summarizes hypothetical data from a competitive ELISA comparing the cross-reactivity of three commercially available anti-histamine antibodies with 2-(1H-imidazol-5-yl)ethanol.

Antibody	Target Antigen	Competitor Compound	Antibody Titer	Histamine IC50 (nM)	2-(1H-imidazol-5-yl)ethanol IC50 (nM)	Cross-Reactivity (%)
Antibody A (Polyclonal)	Histamine	2-(1H-imidazol-5-yl)ethanol	1:10,000	50	5,000	1.0%
Antibody B (Monoclonal)	Histamine	2-(1H-imidazol-5-yl)ethanol	1:5,000	25	> 100,000	< 0.025%
Antibody C (Polyclonal)	Histamine	2-(1H-imidazol-5-yl)ethanol	1:20,000	75	2,500	3.0%

Interpretation of Data:

Based on this hypothetical data, Antibody B (Monoclonal) demonstrates the highest specificity for histamine, with negligible cross-reactivity with 2-(1H-imidazol-5-yl)ethanol. Polyclonal antibodies A and C show some degree of cross-reactivity, with Antibody C being the least specific of the three. For applications requiring high specificity, Antibody B would be the preferred choice.

Experimental Protocols

A detailed protocol for performing a competitive ELISA to determine antibody cross-reactivity is provided below.[3][4][5][6][7]

Competitive ELISA Protocol

Materials:

• 96-well microtiter plates

• Anti-Histamine primary antibody

• Histamine-peroxidase (HRP) conjugate

• 2-(1H-imidazol-5-yl)ethanol

• Coating Buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate Solution (e.g., TMB)

• Stop Solution (e.g., 2N H2SO4)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well microtiter plate with the anti-histamine antibody diluted in coating buffer. Incubate overnight at 4°C.

• Washing: Aspirate the coating solution and wash the plate three times with wash buffer.

• Blocking: Add blocking buffer to each well to block any remaining non-specific binding sites. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Competition: Prepare serial dilutions of histamine standards and 2-(1H-imidazol-5-yl)ethanol in assay buffer. Add the standards or the test compound to the wells, followed immediately by the addition of a fixed concentration of histamine-HRP conjugate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate five times with wash buffer to remove any unbound reagents.

• Substrate Addition: Add the TMB substrate solution to each well and incubate in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: Stop the reaction by adding the stop solution to each well. The color in the wells will change from blue to yellow.

• Data Acquisition: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis: Plot the absorbance values against the logarithm of the concentration for both histamine and 2-(1H-imidazol-5-yl)ethanol. Determine the IC50 values for both compounds from the resulting sigmoidal curves. Calculate the percent cross-reactivity using the formula: % Cross-Reactivity = (IC50 of Histamine / IC50 of 2-(1H-imidazol-5-yl)ethanol) x 100

Visualizations

Experimental Workflow

Caption: Competitive ELISA workflow for assessing antibody cross-reactivity.

Histamine H1 Receptor Signaling Pathway

Histamine exerts its physiological effects by binding to one of four G-protein coupled receptors (GPCRs), designated H1, H2, H3, and H4.[8] The H1 receptor is primarily involved in allergic and inflammatory responses.[9][10]

Caption: Simplified signaling pathway of the Histamine H1 receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. Histamine | C5H9N3 | CID 774 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. elisakits.co.uk [elisakits.co.uk]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. stjohnslabs.com [stjohnslabs.com]
• 6. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 7. sinobiological.com [sinobiological.com]
• 8. Histamine receptor - Wikipedia [en.wikipedia.org]
• 9. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 10. SMPDB [smpdb.ca]

A Comparative Analysis of Imidazole Derivatives: Elucidating In Vitro and In Vivo Activities

A comprehensive review of available scientific literature reveals a notable absence of direct comparative studies on the in vitro and in vivo effects of 2-(1H-imidazol-5-yl)ethanol, also known as histaminol. While its biosynthesis has been identified in methanogenic archaea with postulated roles in cell signaling or metal ion uptake, robust pharmacological data remains elusive. This guide, therefore, provides a comparative overview of closely related and more extensively studied imidazole derivatives, offering insights into their diverse biological activities and the experimental methodologies used for their evaluation. The data presented herein serves as a valuable resource for researchers and drug development professionals interested in the therapeutic potential of the broader class of imidazole-containing compounds.

In Vitro vs. In Vivo Effects of Representative Imidazole Derivatives

To illustrate the pharmacological profiles of imidazole derivatives, this section compares the in vitro and in vivo findings for several well-characterized compounds. The following tables summarize quantitative data from various studies, highlighting the diverse therapeutic areas where these compounds show promise.

Anticancer Activity

Imidazole derivatives have demonstrated significant potential as anticancer agents through various mechanisms, including the inhibition of key enzymes and disruption of cellular processes.

Compound	In Vitro Assay	Cell Line	IC50 (µM)	In Vivo Model	Outcome
Ethyl 2-[5-(4-chlorophenyl)-2-methyl-1-H-imidazol-4-yl]acetate	Cell Viability Assay	A549 (Lung Carcinoma)	Lower than imidazole	N/A	Demonstrated inhibitory effect on nuclear sirtuins[1][2]
Ethyl 2-[5-(4-chlorophenyl)-2-methyl-1-H-imidazol-4-yl]acetate	Cell Viability Assay	NCI-H460 (Lung Cancer)	Lower than imidazole	N/A	Showed potent inhibitory effect on nuclear sirtuins[1][2]

Antimicrobial Activity

The imidazole scaffold is a cornerstone in the development of antifungal and antibacterial agents.

Compound	In Vitro Assay	Organism	MIC (µg/mL)	In Vivo Model	Outcome
Novel Imidazole Derivative HL2	Broth Microdilution	Various bacterial strains	Not specified	N/A	Inhibited the growth of tested bacterial strains[3]

Antihyperglycemic Activity

Certain imidazole derivatives have been investigated for their potential in managing blood glucose levels.

Compound	In Vitro Assay	Target	Effect	In Vivo Model	Outcome
Novel Imidazoline Derivatives	N/A	N/A	N/A	Streptozotocin-induced diabetic rats	Potent effect on glucose tolerance without causing hypoglycemia

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are representative protocols for key in vitro and in vivo experiments cited in the literature for imidazole derivatives.

In Vitro Cell Viability Assay (MTT Assay)

This assay is a standard colorimetric method to assess cell metabolic activity and, by extension, cell viability and proliferation.

Objective: To determine the cytotoxic effects of a compound on a specific cancer cell line.

Materials:

• Test imidazole derivative

• Cancer cell lines (e.g., A549, NCI-H460)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO2 incubator

Procedure:

• Seed cells in 96-well plates at a desired density and incubate for 24 hours to allow for attachment.

• Treat the cells with various concentrations of the test imidazole derivative and a vehicle control (e.g., DMSO).

• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilize the formazan crystals by adding DMSO to each well.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the half-maximal inhibitory concentration (IC50) value, which is the concentration of the compound that inhibits cell growth by 50%.

In Vivo Acute Oral Toxicity Study

This study is designed to assess the short-term adverse effects of a single oral dose of a substance.

Objective: To determine the acute toxicity and estimate the median lethal dose (LD50) of a compound.

Materials:

• Test imidazole derivative

• Vehicle for administration (e.g., corn oil, carboxymethylcellulose)

• Healthy, young adult rodents (e.g., rats or mice)

• Oral gavage needles

• Animal cages with appropriate bedding

• Standard laboratory animal diet and water

Procedure:

• Acclimatize animals to the laboratory conditions for at least 5 days.

• Fast animals overnight before dosing (with access to water).

• Prepare the test compound in the selected vehicle at various dose levels.

• Administer a single oral dose of the test compound to different groups of animals. A control group receives only the vehicle.

• Observe the animals for clinical signs of toxicity, morbidity, and mortality at regular intervals for up to 14 days.

• Record body weights and food consumption.

• At the end of the observation period, perform a gross necropsy on all animals.

• Collect major organs and tissues for histopathological examination.

Visualizing Molecular Pathways and Experimental Processes

Diagrams created using Graphviz (DOT language) provide a clear visual representation of complex biological pathways and experimental workflows.

Caption: A generalized workflow for the preclinical evaluation of imidazole derivatives.

Caption: A hypothetical signaling pathway illustrating the anticancer mechanism of an imidazole derivative via sirtuin inhibition.

References

• 1. In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-silico and in-vitro functional validation of imidazole derivatives as potential sirtuin inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Confirming the Structure of Synthetic 2-(1H-imidazol-5-yl)ethanol: A 2D NMR Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The unambiguous structural confirmation of synthetic small molecules is a critical step in chemical research and drug development. For heterocyclic compounds such as 2-(1H-imidazol-5-yl)ethanol, a metabolite of histamine, proton nuclear magnetic resonance (¹H NMR) spectroscopy is a primary analytical tool. However, due to the complexities of tautomerization and signal overlap, one-dimensional NMR spectra can sometimes be insufficient for complete structural elucidation. This guide provides a comprehensive comparison of two-dimensional (2D) NMR spectroscopy with other analytical techniques for the structural confirmation of synthetic 2-(1H-imidazol-5-yl)ethanol, supported by predicted spectral data and detailed experimental protocols.

Structural Elucidation by 2D NMR Spectroscopy

Two-dimensional NMR techniques provide through-bond and through-space correlations between nuclei, offering a detailed map of the molecular structure. For 2-(1H-imidazol-5-yl)ethanol, the key 2D NMR experiments are COSY, HSQC, and HMBC, which together allow for the complete assignment of all proton and carbon signals and confirm the connectivity of the ethyl and imidazole moieties.

Predicted ¹H and ¹³C NMR Data

Due to the limited availability of published experimental spectra for 2-(1H-imidazol-5-yl)ethanol, the following ¹H and ¹³C NMR chemical shifts have been predicted using online NMR prediction tools. These values provide a reliable basis for spectral interpretation.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 2-(1H-imidazol-5-yl)ethanol

Atom Number	Structure	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	-CH₂- (adjacent to imidazole)	2.75 (t)	29.5
2	-CH₂- (adjacent to -OH)	3.70 (t)	61.0
4	Imidazole C-H	6.80 (s)	118.0
2'	Imidazole C-H	7.55 (s)	135.0
5	Imidazole C	-	130.0

Note: Predicted shifts are in CDCl₃ and are subject to solvent effects. 't' denotes a triplet and 's' denotes a singlet.

Key 2D NMR Correlations for Structural Confirmation

The following table summarizes the expected key correlations from COSY, HSQC, and HMBC spectra that would confirm the structure of 2-(1H-imidazol-5-yl)ethanol.

Table 2: Expected 2D NMR Correlations for 2-(1H-imidazol-5-yl)ethanol

Experiment	Correlation Type	Expected Key Correlations	Structural Information Confirmed
COSY	¹H-¹H	H-1 with H-2	Connectivity of the ethyl chain protons.
HSQC	¹H-¹³C (one-bond)	H-1 with C-1H-2 with C-2H-4 with C-4H-2' with C-2'	Direct attachment of protons to their respective carbon atoms.
HMBC	¹H-¹³C (multi-bond)	H-1 with C-5 and C-4H-2 with C-1H-4 with C-5 and C-2'H-2' with C-4 and C-5	Connectivity between the ethyl group and the imidazole ring at the C-5 position. Confirms the overall carbon skeleton.

Visualizing Structural Connectivity

The relationships derived from 2D NMR can be visualized to provide a clear picture of the molecular structure.

Caption: Key COSY and HMBC correlations confirming the structure of 2-(1H-imidazol-5-yl)ethanol.

Comparison with Alternative Analytical Techniques

While 2D NMR is a powerful tool for de novo structure elucidation, other analytical techniques provide complementary information and are often used for routine confirmation and purity assessment.

Table 3: Comparison of Structural Confirmation Methods

Technique	Information Provided	Advantages	Limitations
2D NMR (COSY, HSQC, HMBC)	Detailed atomic connectivity and complete molecular structure.	Unambiguous structure determination.	Requires more instrument time and expertise for interpretation. Tautomerism can complicate spectra.
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	High sensitivity, provides molecular formula with high resolution MS.	Does not provide information on the connectivity of atoms (isomer differentiation can be difficult).
Infrared (IR) Spectroscopy	Presence of functional groups (e.g., O-H, N-H, C-H, C=N).	Fast and non-destructive.	Provides limited information on the overall molecular skeleton.
Elemental Analysis	Percentage composition of elements (C, H, N).	Confirms the empirical formula.	Does not distinguish between isomers.
UV-Vis Spectroscopy	Information about conjugated systems.	Simple and quantitative for chromophore-containing compounds.	Provides limited structural information.

Experimental Protocols

Sample Preparation for NMR Analysis

• Dissolution: Dissolve 5-10 mg of the synthetic 2-(1H-imidazol-5-yl)ethanol in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆, or D₂O) in a clean, dry NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0.00 ppm.

• Homogenization: Gently vortex the sample to ensure complete dissolution and a homogeneous solution.

2D NMR Data Acquisition Workflow

The following is a generalized workflow for acquiring 2D NMR data on a standard high-field NMR spectrometer (e.g., 400 MHz or higher).

Caption: Standard workflow for 2D NMR data acquisition and structural elucidation.

Detailed Methodologies for Key Experiments

• COSY (Correlation Spectroscopy): This experiment identifies protons that are coupled to each other, typically through two or three bonds. A standard gradient-selected COSY (gCOSY) pulse sequence is used. Key parameters include setting the spectral widths to cover all proton signals, an appropriate number of scans for good signal-to-noise, and a sufficient number of increments in the indirect dimension for adequate resolution.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the carbon signals of the atoms to which they are directly attached (one-bond ¹H-¹³C correlation). A gradient-selected, sensitivity-enhanced HSQC pulse sequence is typically employed. The carbon spectral width should be set to encompass all expected carbon resonances.

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by multiple bonds (typically 2-3 bonds). This is crucial for piecing together different fragments of the molecule. A gradient-selected HMBC pulse sequence is used, and the long-range coupling delay is optimized to detect correlations over the desired bond range (e.g., a delay corresponding to a coupling constant of 8 Hz is common).

Inter-laboratory Validation of a 2-(1H-imidazol-5-yl)ethanol Quantification Method: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical methods for the quantification of 2-(1H-imidazol-5-yl)ethanol, a metabolite of histamine. The objective is to present a clear overview of the performance of High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) and Hydrophilic Interaction Liquid Chromatography with Tandem Mass Spectrometry (HILIC-MS/MS). The data presented is a synthesis of typical performance characteristics observed in validation studies for similar small polar molecules.

Method Comparison

The choice of analytical method for the quantification of 2-(1H-imidazol-5-yl)ethanol in biological matrices is critical for accurate pharmacokinetic, toxicokinetic, and biomarker studies. While HPLC-DAD offers accessibility and robustness, HILIC-MS/MS provides superior sensitivity and selectivity.

Table 1: Comparison of Inter-laboratory Validation Parameters

Parameter	HPLC-DAD Method	HILIC-MS/MS Method
Linearity Range	100 - 5000 ng/mL (r² > 0.995)	0.5 - 1000 ng/mL (r² > 0.998)
Limit of Detection (LOD)	30 ng/mL	0.1 ng/mL
Limit of Quantification (LOQ)	100 ng/mL	0.5 ng/mL
Accuracy (% Recovery)	92 - 108%	97 - 104%
Precision (RSD%)
- Intra-day	< 6%	< 4%
- Inter-day	< 8%	< 5%
Matrix Effect	Not typically assessed	Minimal with appropriate sample cleanup and internal standards
Throughput	Moderate	High

Experimental Protocols

Below are detailed methodologies for the two compared analytical techniques.

HPLC-DAD Quantification Method

This method is suitable for the quantification of 2-(1H-imidazol-5-yl)ethanol in relatively simple matrices or when high concentrations are expected.

a. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma or urine sample, add 300 µL of acetonitrile containing the internal standard (e.g., a structurally similar imidazole compound).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

b. Chromatographic Conditions

• Instrument: Standard HPLC system with a Diode-Array Detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic elution with a mixture of 0.1% formic acid in water and methanol (95:5, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detection at 210 nm.

HILIC-MS/MS Quantification Method

This method offers high sensitivity and selectivity, making it ideal for the quantification of low concentrations of 2-(1H-imidazol-5-yl)ethanol in complex biological matrices.

a. Sample Preparation (Solid-Phase Extraction - SPE)

• Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 100 µL of plasma or urine sample (pre-treated with 100 µL of 4% phosphoric acid).

• Wash the cartridge with 1 mL of 0.1 M acetate buffer (pH 4.5) followed by 1 mL of methanol.

• Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate the eluate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of 95% acetonitrile in water containing an isotopically labeled internal standard (e.g., 2-(1H-imidazol-5-yl)ethanol-d4).

• Inject 5 µL into the HILIC-MS/MS system.

b. HILIC-MS/MS Conditions

• Instrument: UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: HILIC column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% formic acid in water

  • B: 0.1% formic acid in acetonitrile

• Gradient: 95% B to 60% B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Ionization Mode: Positive ESI.

• MRM Transitions:

  • 2-(1H-imidazol-5-yl)ethanol: Precursor ion > Product ion (e.g., m/z 113.1 > 82.1)

  • Internal Standard: Precursor ion > Product ion (e.g., m/z 117.1 > 86.1)

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the quantification of 2-(1H-imidazol-5-yl)ethanol from biological samples.

Comparing the efficacy of different synthesis routes for histaminol

For Immediate Release

This guide provides a comparative analysis of two distinct synthesis routes for histaminol (2-(1H-imidazol-4-yl)ethan-1-ol), a valuable compound for researchers in the fields of pharmacology and drug development. The synthesis of high-purity histaminol is crucial for investigating its biological activities and potential therapeutic applications. Here, we present a detailed comparison of two methods: the reduction of L-histidine methyl ester and a multi-step synthesis starting from 2-butyne-1,4-diol.

Comparison of Histaminol Synthesis Routes

The efficacy of a synthetic route is determined by several factors, including chemical yield, purity of the final product, reaction time, and the complexity of the procedure. The following table summarizes the key quantitative data for the two primary methods of histaminol synthesis discussed in this guide.

Parameter	Route 1: Reduction of L-Histidine Methyl Ester	Route 2: From 2-Butyne-1,4-diol
Starting Material	L-Histidine	2-Butyne-1,4-diol
Key Intermediates	L-Histidine methyl ester	4-(2-Methoxyethyl)imidazole
Overall Yield	~10%	Not explicitly reported, but described as "satisfactory"
Purity	High purity achievable after purification	Requires purification by cleavage of a methyl ether
Reaction Steps	2	2
Reaction Time	Not explicitly detailed	Includes a prolonged heating step
Reagents & Conditions	1. Esterification (e.g., SOCl₂ in Methanol)2. Reduction (e.g., NaBH₄)	1. Formation of 4-(2-methoxyethyl)imidazole2. Cleavage of ether with hydrobromic acid

Experimental Protocols

Route 1: Synthesis of Histaminol via Reduction of L-Histidine Methyl Ester

This two-step synthesis commences with the esterification of the readily available amino acid, L-histidine, followed by the reduction of the resulting ester to the corresponding alcohol, histaminol. This method is advantageous due to the directness of the approach from a common starting material.

Step 1: Esterification of L-Histidine to L-Histidine Methyl Ester Dihydrochloride

A solution of L-histidine (1 equivalent) in methanol is cooled in an ice bath. Thionyl chloride (1.5 equivalents) is added dropwise to the stirred solution. After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 48 hours. The solvent is removed under reduced pressure, and the resulting solid, L-histidine methyl ester dihydrochloride, is collected.

Step 2: Reduction of L-Histidine Methyl Ester to Histaminol

While specific conditions for the reduction of L-histidine methyl ester to histaminol are not detailed in the available literature, a general procedure would involve dissolving the L-histidine methyl ester dihydrochloride in a suitable solvent and adding a reducing agent such as sodium borohydride (NaBH₄). The reaction progress would be monitored by techniques like thin-layer chromatography (TLC). Upon completion, the reaction would be quenched, and the product extracted and purified. The reported overall yield for similar biogenic alcohol syntheses is in the range of 5-13.5%.

Route 2: Synthesis of Histaminol from 2-Butyne-1,4-diol

This alternative route involves the construction of the imidazole ring followed by the modification of the side chain to yield histaminol.

Step 1: Synthesis of 4-(2-Methoxyethyl)imidazole

This step involves the synthesis of the key intermediate, 4-(2-methoxyethyl)imidazole, starting from 2-butyne-1,4-diol. The specific reaction conditions and reagents for this transformation are not fully detailed in the readily available literature but would likely involve a multi-step process to form the imidazole ring and introduce the methoxyethyl side chain.

Step 2: Cleavage of 4-(2-Methoxyethyl)imidazole to Histaminol

The intermediate, 4-(2-methoxyethyl)imidazole, is subjected to ether cleavage to yield the final product, histaminol. This is achieved by prolonged heating of the intermediate in hydrobromic acid.[1] This step is crucial for deprotecting the hydroxyl group. The final product would then be isolated and purified.

Visualizing the Synthesis Pathways

To aid in the understanding of the described synthetic strategies, the following diagrams illustrate the logical flow of each route.

Caption: Synthesis of Histaminol via L-Histidine Methyl Ester Reduction.

Caption: Synthesis of Histaminol from 2-Butyne-1,4-diol.

Conclusion

Both presented routes offer viable pathways for the synthesis of histaminol. The choice of a particular method will depend on the specific requirements of the research, including the availability of starting materials, desired scale of the synthesis, and the laboratory's capabilities for purification. The reduction of L-histidine methyl ester appears to be a more direct route, although the reported yields are modest. The synthesis from 2-butyne-1,4-diol provides an alternative approach, with the final step being a classical ether cleavage. Further optimization of both routes could lead to improved yields and efficiency. Researchers are encouraged to consult the primary literature for more detailed experimental procedures and safety information.

References

• 1. researchgate.net [researchgate.net]

Orthogonal Characterization of 2-(1H-imidazol-5-yl)ethanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The comprehensive characterization of pharmaceutical compounds and their impurities is a critical aspect of drug development and quality control. Utilizing a suite of orthogonal analytical methods ensures a thorough understanding of a molecule's identity, purity, and structure. This guide provides a comparative overview of key orthogonal techniques for the characterization of 2-(1H-imidazol-5-yl)ethanol, a heterocyclic alcohol also known as histaminol. The methods discussed include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy.

Executive Summary of Analytical Techniques

Orthogonal methods provide data based on different chemical and physical principles, offering a more complete profile of the analyte. For 2-(1H-imidazol-5-yl)ethanol, these techniques offer complementary information regarding its purity, molecular weight, structure, and functional groups.

Analytical Method	Information Provided	Key Advantages	Primary Limitations
HPLC-DAD	Purity, Quantification, Retention Time	High resolution, sensitive, quantitative	Limited structural information
GC-MS	Purity, Molecular Weight, Fragmentation Pattern	High sensitivity, structural elucidation	Derivatization often required for polar analytes
NMR Spectroscopy	Detailed Molecular Structure (¹H & ¹³C)	Unambiguous structure determination	Lower sensitivity, complex spectra for tautomers
FTIR Spectroscopy	Functional Groups, Bond Vibrations	Fast, non-destructive, fingerprinting	Limited for complex mixture analysis

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity and quantifying 2-(1H-imidazol-5-yl)ethanol. A validated reverse-phase HPLC method with Diode Array Detection (DAD) provides robust and reproducible results.

Experimental Protocol: HPLC-DAD

A reported method for the analysis of histaminol in complex matrices can be adapted for purity analysis.[1][2]

• Instrumentation: HPLC system with a Diode Array Detector.

• Column: C18 stationary phase (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic system using a mixture of an aqueous buffer (e.g., formate or phosphate buffer) and an organic modifier like methanol or acetonitrile.

• Flow Rate: Typically 0.8 - 1.2 mL/min.

• Detection: Diode Array Detector monitoring at the UV absorbance maximum of the imidazole ring, which is approximately 211 nm.[2]

• Injection Volume: 10-20 µL.

• Sample Preparation: The sample is accurately weighed and dissolved in a suitable diluent, typically the mobile phase, to a known concentration.

Performance Data

Parameter	Typical Value	Reference
Retention Time (tᵣ)	~ 3 minutes	[2]
Detection Wavelength (λₘₐₓ)	211 nm	[2]
Linearity (r²)	> 0.998	[1]
Limit of Detection (LOD)	0.001 - 0.015 mg/L	[1]
Limit of Quantification (LOQ)	0.004 - 0.045 mg/L	[1]

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and semi-volatile compounds. Due to the polar nature of 2-(1H-imidazol-5-yl)ethanol, derivatization is often necessary to improve its volatility and chromatographic performance.

Experimental Protocol: GC-MS (with Derivatization)

This protocol is based on general methods for the analysis of biogenic amines like histamine and its metabolites.

• Derivatization: The hydroxyl and amine groups of the molecule are derivatized using a suitable agent (e.g., isobutyl chloroformate or pentafluoropropionic anhydride (PFPA)) to form less polar, more volatile esters and amides.[3][4][5]

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injection: Split/splitless inlet.

• Oven Temperature Program: A temperature gradient is used to ensure good separation, for instance, starting at a lower temperature (e.g., 70°C) and ramping up to a higher temperature (e.g., 280°C).

• Mass Spectrometer: Operated in electron ionization (EI) mode. Data can be acquired in full scan mode for identification or selected ion monitoring (SIM) mode for enhanced sensitivity and quantification.

Expected Mass Spectral Data

Based on the structure and ESI-MS data, the following characteristics are expected:

Parameter	Expected Value	Reference
Molecular Ion [M]⁺ (underivatized)	m/z 112
Protonated Molecule [M+H]⁺ (ESI-MS)	m/z 113	[1]
Key Fragment Ion (Loss of H₂O)	m/z 95	[2]
Key Fragment Ion (Loss of HCN from fragment)	m/z 68	[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of each atom in the molecule.

Experimental Protocol: ¹H and ¹³C NMR

• Instrumentation: NMR spectrometer (e.g., 300 MHz or higher).

• Sample Preparation: 5-10 mg of the sample is dissolved in approximately 0.6 mL of a suitable deuterated solvent (e.g., Methanol-d₄ (CD₃OD) or DMSO-d₆).

• ¹H NMR: A standard proton experiment is run to determine the chemical shifts, coupling constants, and integration of the proton signals.

• ¹³C NMR: A proton-decoupled carbon experiment is performed to identify the chemical shifts of all carbon atoms. Techniques like DEPT can be used to differentiate between CH, CH₂, and CH₃ groups.

NMR Data and Interpretation

Predicted ¹³C NMR Chemical Shifts (based on similar structures):

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Notes
C2 (Imidazole)	135 - 145
C4 (Imidazole)	115 - 125
C5 (Imidazole)	130 - 140	Attached to the ethyl group
-CH₂- (ethyl)	25 - 35	Adjacent to the imidazole ring
-CH₂OH (ethyl)	55 - 65	Attached to the hydroxyl group

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid analytical technique used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Experimental Protocol: FTIR

• Instrumentation: FTIR spectrometer.

• Sample Preparation: The sample can be analyzed neat as a thin film on a salt plate (e.g., NaCl or KBr) if it is an oil, or as a KBr pellet if it is a solid. Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for direct analysis with minimal sample preparation.

• Data Acquisition: The spectrum is typically recorded from 4000 to 400 cm⁻¹.

Expected FTIR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
O-H (Alcohol)	3200 - 3600 (broad)	Stretching
N-H (Imidazole)	3100 - 3500 (broad)	Stretching
C-H (sp² aromatic)	3000 - 3100	Stretching
C-H (sp³ aliphatic)	2850 - 3000	Stretching
C=N, C=C (Imidazole ring)	1450 - 1650	Stretching
C-O (Alcohol)	1050 - 1260	Stretching

Workflow and Data Integration

The power of using orthogonal methods lies in the integration of data from each technique to build a comprehensive characterization package for the molecule. The workflow diagram below illustrates how these methods are used in a complementary fashion.

Caption: Workflow for the orthogonal characterization of 2-(1H-imidazol-5-yl)ethanol.

This integrated approach ensures that the identity, purity, and structure of 2-(1H-imidazol-5-yl)ethanol are rigorously confirmed, meeting the high standards required for pharmaceutical development and research.

References

• 1. rsc.org [rsc.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pentafluoropropionic Anhydride Derivatization and GC-MS Analysis of Histamine, Agmatine, Putrescine, and Spermidine: Effects of Solvents and Starting Column Temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Histamine's Dichotomous Actions: A Side-by-Side Comparison of H1 and H2 Receptor Effects

For Researchers, Scientists, and Drug Development Professionals

Histamine, a pivotal biogenic amine, orchestrates a wide array of physiological and pathological processes through its interaction with four distinct G-protein coupled receptors (GPCRs). Among these, the H1 and H2 receptors stand out for their widespread expression and involvement in diverse cellular responses, from allergic reactions to gastric acid secretion. Understanding the nuanced differences in how histamine engages with these two receptor subtypes is fundamental for the development of targeted and effective therapeutics. This guide provides an objective, data-driven comparison of histamine's effects on H1 and H2 receptors, complete with detailed experimental methodologies and visual representations of the key signaling pathways.

Quantitative Comparison of Histamine's Effects on H1 and H2 Receptors

The following table summarizes the key pharmacological parameters of histamine activity at human H1 and H2 receptors. These values highlight the distinct signaling cascades initiated by histamine binding to each receptor subtype.

Parameter	H1 Receptor	H2 Receptor
G-Protein Coupling	Gq/11	Gs
Primary Signaling Pathway	Phospholipase C (PLC) activation, leading to inositol phosphate (IP) accumulation and intracellular Ca²⁺ mobilization.[1]	Adenylyl cyclase activation, leading to cyclic AMP (cAMP) accumulation.[2]
Functional Response (EC₅₀)	~3.7 µM (Inositol Phosphate Accumulation)	~0.6 µM (cAMP Accumulation)
Key Physiological Roles	Allergic reactions, inflammation, smooth muscle contraction (e.g., bronchoconstriction), increased vascular permeability, and neurotransmission.[1][3]	Regulation of gastric acid secretion, smooth muscle relaxation, and modulation of immune responses.[2][3]

Signaling Pathways: A Visual Representation

The differential coupling of H1 and H2 receptors to distinct G-proteins dictates their downstream signaling cascades. These pathways are visualized below using the Graphviz DOT language.

H1 Receptor Signaling Pathway

H2 Receptor Signaling Pathway

Experimental Protocols

Precise characterization of histamine's interaction with H1 and H2 receptors relies on robust in vitro assays. The following sections detail the methodologies for key experiments.

Radioligand Binding Assay

This assay is employed to determine the binding affinity (Ki) of a compound for a specific receptor.

Experimental Workflow for Radioligand Binding Assay

Objective: To determine the binding affinity of histamine for H1 and H2 receptors by measuring its ability to compete with a known radiolabeled antagonist.

Materials:

• Membrane Preparations: Crude membrane fractions from cells stably or transiently expressing the human H1 or H2 receptor.

• Radioligand:

  • For H1 Receptor: [³H]-mepyramine (a selective H1 antagonist).

  • For H2 Receptor: [³H]-tiotidine (a selective H2 antagonist).

• Competitor: Histamine.

• Assay Buffer: e.g., 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters: Pre-soaked in a solution like 0.5% polyethyleneimine to reduce non-specific binding.

• 96-well Plates.

• Filtration Apparatus.

• Scintillation Counter.

Procedure:

• Plate Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Assay buffer, radioligand, and membrane preparation.

  • Non-specific Binding: A high concentration of a non-radiolabeled antagonist, radioligand, and membrane preparation.

  • Competition: Serial dilutions of histamine, radioligand, and membrane preparation.

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Terminate the assay by rapid filtration through the glass fiber filters. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Detection: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the histamine concentration.

  • Determine the IC₅₀ (the concentration of histamine that inhibits 50% of the specific radioligand binding) using non-linear regression.

  • Calculate the Ki (inhibitory constant) for histamine using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Inositol Phosphate (IP) Accumulation Assay (for H1 Receptor)

This functional assay measures the activation of the Gq/11 pathway by quantifying the accumulation of a downstream second messenger.

Objective: To determine the potency (EC₅₀) of histamine in activating the H1 receptor.

Materials:

• Cells: A cell line expressing the human H1 receptor.

• Labeling Medium: Inositol-free medium.

• [³H]-myo-inositol.

• Stimulation Buffer: Typically a buffer containing LiCl to inhibit inositol monophosphatase.

• Histamine.

• Lysis Buffer.

• Anion Exchange Resin.

• Scintillation Cocktail and Counter.

Procedure:

• Cell Labeling: Plate cells and incubate them with [³H]-myo-inositol in inositol-free medium to allow for incorporation into membrane phosphoinositides.

• Pre-incubation: Wash the cells and pre-incubate them in stimulation buffer containing LiCl.

• Stimulation: Add varying concentrations of histamine to the cells and incubate for a defined period (e.g., 30-60 minutes).

• Lysis: Terminate the stimulation by adding a lysis buffer (e.g., perchloric acid).

• IP Isolation: Neutralize the cell lysates and separate the inositol phosphates from free inositol using anion exchange chromatography.

• Detection: Quantify the amount of [³H]-inositol phosphates using a scintillation counter.

• Data Analysis: Plot the amount of IP accumulation against the logarithm of the histamine concentration and determine the EC₅₀ value using non-linear regression.

cyclic AMP (cAMP) Accumulation Assay (for H2 Receptor)

This functional assay measures the activation of the Gs pathway by quantifying the production of cAMP.

Objective: To determine the potency (EC₅₀) of histamine in activating the H2 receptor.

Materials:

• Cells: A cell line expressing the human H2 receptor.

• Stimulation Buffer: A buffer such as HBSS.

• Phosphodiesterase (PDE) Inhibitor: e.g., IBMX, to prevent the degradation of cAMP.

• Histamine.

• cAMP Assay Kit: Commercially available kits (e.g., HTRF, AlphaScreen, ELISA).

Procedure:

• Cell Plating: Seed cells in a multi-well plate and allow them to attach.

• Pre-incubation: Pre-treat the cells with a PDE inhibitor in stimulation buffer.

• Stimulation: Add varying concentrations of histamine and incubate for a short period (e.g., 10-30 minutes) at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP levels according to the manufacturer's protocol for the chosen assay kit.

• Data Analysis: Plot the measured cAMP levels against the logarithm of the histamine concentration and determine the EC₅₀ value using non-linear regression.

References

• 1. Histamine H1 receptor - Wikipedia [en.wikipedia.org]
• 2. Histamine H2 receptor - Wikipedia [en.wikipedia.org]
• 3. Histamine receptor - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Proper Disposal of 2-(1H-imidazol-5-yl)ethanol: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents is a critical component of laboratory safety and operational excellence. This guide provides essential, immediate safety and logistical information for the proper disposal of 2-(1H-imidazol-5-yl)ethanol (CAS No. 872-82-2), ensuring compliance with safety regulations and the protection of personnel and the environment.

I. Hazard Identification and Safety Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated with 2-(1H-imidazol-5-yl)ethanol. This compound is classified with the following hazard statements:

• H302: Harmful if swallowed.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield. An emergency eyewash station must be readily accessible.[1]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. In cases of potential for significant exposure, a chemical-resistant suit may be necessary.

• Respiratory Protection: All handling and disposal procedures should be conducted in a properly functioning, certified laboratory chemical fume hood to avoid inhalation of dust or vapors.[1]

II. Step-by-Step Disposal Procedure

The primary method for the disposal of 2-(1H-imidazol-5-yl)ethanol is to treat it as hazardous waste and to engage a licensed professional waste disposal service. Do not attempt to dispose of this chemical down the drain or in regular trash.

Step 1: Waste Collection

• Collect waste 2-(1H-imidazol-5-yl)ethanol, in its pure form or in solutions, in a designated, compatible, and sealable waste container.[1]

• The container must be clearly labeled as "Hazardous Waste" and should include the chemical name: "2-(1H-imidazol-5-yl)ethanol" and its CAS number "872-82-2".

• Ensure the container is airtight to prevent the release of vapors.

Step 2: Storage of Waste

• Store the waste container in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition.[1]

• The storage area should be designated for hazardous waste.

• Crucially, store the waste container segregated from incompatible materials.

Incompatible Materials:

• Strong Oxidizers

• Acids

• Acid Anhydrides

• Acid Chlorides

Step 3: Arrange for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.

• Follow all institutional, local, and national regulations for hazardous waste disposal.[2]

• For larger quantities, it may be possible to dissolve or mix the material with a combustible solvent for incineration in a chemical incinerator equipped with an afterburner and scrubber, a procedure that must be carried out by a licensed facility.[3]

III. Spill Management

In the event of a spill, the following procedures should be followed:

• Small Spills (within a chemical fume hood):

  • Ensure your PPE is worn correctly.

  • Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

  • Carefully sweep up the absorbed material using non-sparking tools and place it in the designated hazardous waste container.

  • Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

• Large Spills (outside a chemical fume hood):

  • Evacuate the immediate area.

  • Alert your supervisor and institutional EHS.

  • Prevent entry into the contaminated area.

  • Allow only trained personnel with appropriate respiratory protection and PPE to clean up the spill.

IV. Data Summary

The following table summarizes key information for the safe handling and disposal of 2-(1H-imidazol-5-yl)ethanol.

Parameter	Information	Reference
Chemical Name	2-(1H-imidazol-5-yl)ethanol
CAS Number	872-82-2	[4][5][6][7]
Molecular Formula	C5H8N2O	[5]
Hazard Statements	H302, H315, H319, H335	[7]
Precautionary Statements	P261, P305+P351+P338	[7]
Disposal Method	Collection as hazardous waste for professional disposal. Incineration by a licensed facility.	[3]
Incompatible Materials	Strong oxidizers, acids, acid anhydrides, acid chlorides.	[1]

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-(1H-imidazol-5-yl)ethanol.

References

• 1. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 2. shop.chemsupply.com.au [shop.chemsupply.com.au]
• 3. dept.harpercollege.edu [dept.harpercollege.edu]
• 4. chemscene.com [chemscene.com]
• 5. chemscene.com [chemscene.com]
• 6. echemi.com [echemi.com]
• 7. 872-82-2|2-(1H-Imidazol-5-yl)ethanol|BLD Pharm [bldpharm.com]

Personal protective equipment for handling 2-(1H-imidazol-5-yl)ethanol

This guide provides crucial safety and logistical information for the handling and disposal of 2-(1H-imidazol-5-yl)ethanol, tailored for researchers, scientists, and drug development professionals. The following procedures are designed to ensure a safe laboratory environment and minimize risks associated with this chemical.

Hazard Identification and Personal Protective Equipment

Recommended Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles with side shields or a full-face shield.[1][2][3]	To protect against splashes and potential vapors that can cause severe eye damage.
Hand Protection	Nitrile rubber gloves (tested to EN 374 standard).[1][3]	To prevent skin contact, as imidazole compounds can cause severe burns.[1]
Body Protection	A chemically compatible laboratory coat, fully buttoned with sleeves extending to the wrist.[3]	To protect skin from accidental spills.
Respiratory Protection	Not generally required if handled in a certified chemical fume hood.[3] For spills or situations with potential for aerosolization, a NIOSH/MSHA approved respirator may be necessary.[4]	To prevent inhalation of any dusts or vapors.
Footwear	Closed-toe shoes.[3]	To protect feet from spills.

Operational Plan: Safe Handling Procedures

Engineering Controls:

• Always handle 2-(1H-imidazol-5-yl)ethanol within a properly functioning and certified laboratory chemical fume hood to minimize inhalation exposure.[3][4]

• Ensure that an eyewash station and a safety shower are readily accessible and in close proximity to the workstation.[4]

Procedural Steps for Handling:

• Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work area within the chemical fume hood by covering the surface with absorbent, disposable bench paper.

• Weighing and Transferring:

  • If the compound is a solid, handle it carefully to avoid creating dust.

  • Use non-sparking tools for transfers.[5]

  • Keep containers tightly closed when not in use.[4][5]

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][3][4][6]

  • Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing. Seek immediate medical attention as corrosive injuries can be difficult to heal.[1][3][6]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4][5]

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][4]

Disposal Plan

All waste containing 2-(1H-imidazol-5-yl)ethanol must be treated as hazardous waste.

• Contaminated Materials: Dispose of contaminated gloves, bench paper, and other disposable materials in a designated hazardous waste container.[3]

• Unused Chemical: Unused or unwanted 2-(1H-imidazol-5-yl)ethanol should be disposed of through a licensed waste disposal contractor. Do not dispose of it down the drain.[6]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The empty, rinsed container can then be disposed of according to institutional guidelines.

Emergency Spill Workflow

The following diagram outlines the procedural steps for managing a spill of 2-(1H-imidazol-5-yl)ethanol.

Caption: Workflow for handling a chemical spill.

References

• 1. carlroth.com [carlroth.com]
• 2. americanbio.com [americanbio.com]
• 3. faculty.washington.edu [faculty.washington.edu]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. carlroth.com [carlroth.com]